1,4-Dihexylbenzene

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis of 1,4-Dihexylbenzene from Benzene

This technical guide provides an in-depth overview of the synthetic pathways for producing 1,4-dihexylbenzene, a symmetrically disubstituted aromatic hydrocarbon. The primary and most reliable method involves a four-step process utilizing Friedel-Crafts acylation followed by a reduction of the resulting ketone. This approach circumvents the significant challenges of polyalkylation and carbocation rearrangement inherent in direct Friedel-Crafts alkylation. This document is intended for researchers, scientists, and professionals in drug development and materials science who require a detailed understanding of the synthesis, including experimental protocols and reaction parameters.

Strategic Overview: Acylation-Reduction Pathway

The most effective route for synthesizing 1,4-dihexylbenzene from benzene (B151609) is a two-fold acylation-reduction sequence. This strategy ensures the selective formation of the para-substituted product and avoids the formation of isomeric impurities.

The overall transformation can be summarized as follows:

• First Friedel-Crafts Acylation: Benzene is acylated with hexanoyl chloride in the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to produce 1-phenylhexan-1-one.

• First Reduction: The carbonyl group of 1-phenylhexan-1-one is reduced to a methylene (B1212753) group to yield hexylbenzene (B86705). The Clemmensen or Wolff-Kishner reduction is commonly employed for this step.

• Second Friedel-Crafts Acylation: Hexylbenzene is subjected to a second acylation with hexanoyl chloride. The hexyl group is an ortho-para directing activator, and the para product, 1-(4-hexylphenyl)hexan-1-one, is the major isomer due to steric hindrance at the ortho positions.

• Second Reduction: The final reduction of the carbonyl group in 1-(4-hexylphenyl)hexan-1-one yields the target molecule, 1,4-dihexylbenzene.

This multi-step approach is favored over direct Friedel-Crafts alkylation because the acyl group deactivates the aromatic ring, preventing further acylation and ensuring a monosubstituted product in the first stage.[1][2] Furthermore, the acylium ion intermediate is resonance-stabilized and does not undergo rearrangement, leading to a predictable product structure.[2][3]

Reaction Pathways and Workflow

The logical flow of the synthesis is depicted below, outlining the primary chemical transformations and the general experimental sequence.

Caption: Chemical transformations for 1,4-dihexylbenzene synthesis.

Caption: Sequential workflow for the multi-step synthesis.

Detailed Experimental Protocols

Step 1: Friedel-Crafts Acylation of Benzene

This procedure details the synthesis of 1-phenylhexan-1-one, the first key intermediate. The reaction involves the electrophilic substitution of an acyl group onto the benzene ring.[4]

Protocol:

• Apparatus Setup: A dry, three-necked round-bottom flask is equipped with a magnetic stirrer, a reflux condenser fitted with a gas outlet (e.g., to a bubbler or scrub), and a pressure-equalizing dropping funnel. The entire apparatus must be protected from atmospheric moisture using drying tubes (e.g., CaCl₂).

• Reagent Charging: The flask is charged with anhydrous aluminum chloride (AlCl₃) and a suitable inert solvent, such as dichloromethane (B109758) (CH₂Cl₂) or carbon disulfide (CS₂). The mixture is cooled to 0-5 °C in an ice-water bath.

• Addition of Acylating Agent: Hexanoyl chloride, dissolved in the same solvent, is added dropwise from the dropping funnel to the stirred suspension of AlCl₃ over a period of 30-60 minutes. The temperature should be maintained below 10 °C during the addition to control the exothermic reaction.

• Addition of Benzene: Following the formation of the acylium ion complex, benzene is added dropwise while maintaining the low temperature.

• Reaction Progression: After the addition is complete, the ice bath is removed, and the mixture is allowed to warm to room temperature. It is then heated to reflux (approx. 40 °C for CH₂Cl₂) for 1-3 hours to ensure the reaction goes to completion.[1] Reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: The reaction mixture is cooled and then carefully poured onto a mixture of crushed ice and concentrated hydrochloric acid (HCl) to decompose the aluminum chloride complex. The organic layer is separated, and the aqueous layer is extracted with additional solvent.

• Purification: The combined organic layers are washed with water, a dilute sodium bicarbonate (NaHCO₃) solution, and finally with brine. The solution is dried over anhydrous magnesium sulfate (B86663) (MgSO₄), filtered, and the solvent is removed by rotary evaporation. The crude 1-phenylhexan-1-one is then purified by vacuum distillation.

Parameter	Value	Reference
Benzene : Hexanoyl Chloride : AlCl₃ (Molar Ratio)	1 : 1.1 : 1.2	[5]
Solvent	Dichloromethane	[5]
Addition Temperature	0-5 °C	[5]
Reaction Temperature	Reflux (40 °C)	[1]
Reaction Time	1-3 hours	[1]
Typical Yield	85-95%	General estimate

Step 2: Reduction of 1-Phenylhexan-1-one to Hexylbenzene

The carbonyl group of the intermediate ketone is reduced to a methylene group. Two primary methods are presented: the Clemmensen reduction (acidic conditions) and the Wolff-Kishner reduction (basic conditions). The choice depends on the substrate's tolerance to strong acid or base.[6][7]

This method is effective for aryl-alkyl ketones that are stable in strong acid.[8]

Protocol:

• Preparation of Zinc Amalgam (Zn(Hg)): Zinc powder is activated by washing with dilute HCl, followed by treatment with a mercuric chloride (HgCl₂) solution to form the amalgam. The amalgam is then washed thoroughly with water.

• Reaction Setup: The 1-phenylhexan-1-one, amalgamated zinc, concentrated HCl, water, and toluene (B28343) (as a co-solvent) are placed in a round-bottom flask equipped with a reflux condenser.

• Reaction: The mixture is heated vigorously under reflux for 4-6 hours. Additional portions of concentrated HCl may be added during the reflux period to maintain a strongly acidic environment.

• Workup: After cooling, the organic layer is separated. The aqueous layer is extracted with toluene or diethyl ether. The combined organic extracts are washed with water, sodium bicarbonate solution, and brine.

• Purification: The solution is dried over an anhydrous drying agent, and the solvent is removed. The resulting hexylbenzene is purified by distillation.

Parameter	Value	Reference
Reducing Agent	Zinc Amalgam (Zn(Hg))	[6][8][9]
Acid	Concentrated HCl	[6][8][9]
Reaction Temperature	Reflux	[9]
Reaction Time	4-6 hours	[9]
Typical Yield	70-80%	[8]

This method is suitable for substrates that are sensitive to acid but stable in the presence of a strong base at high temperatures.[10][11]

Protocol:

• Hydrazone Formation: 1-phenylhexan-1-one, hydrazine (B178648) hydrate, and a high-boiling solvent like diethylene glycol are added to a flask fitted with a distillation head and condenser. The mixture is heated to form the hydrazone, and water is distilled off.

• Decomposition: After hydrazone formation is complete, potassium hydroxide (B78521) (KOH) pellets are added. The distillation head is replaced with a reflux condenser.

• Reaction: The mixture is heated to a high temperature (180-200 °C) and refluxed for 3-5 hours.[12] During this time, nitrogen gas evolves as the hydrazone decomposes to form the alkane.[13]

• Workup: The mixture is cooled and diluted with water. The product is extracted with a suitable solvent (e.g., hexane (B92381) or ether).

• Purification: The organic extracts are washed, dried, and concentrated. Hexylbenzene is purified by distillation.

Parameter	Value	Reference
Reagents	Hydrazine Hydrate, KOH	[12]
Solvent	Diethylene Glycol	[12]
Reaction Temperature	180-200 °C	[12]
Reaction Time	3-5 hours	[12]
Typical Yield	80-90%	[11]

Step 3 & 4: Second Acylation and Reduction

The synthesis of the final product, 1,4-dihexylbenzene, is achieved by repeating the acylation and reduction sequence on the hexylbenzene intermediate.

Protocol:

• Second Acylation: Hexylbenzene is acylated with hexanoyl chloride using AlCl₃ as the catalyst, following the same procedure as in Step 1. The hexyl group directs the incoming acyl group primarily to the para position. The product, 1-(4-hexylphenyl)hexan-1-one, is isolated and purified, often by recrystallization or column chromatography, to separate it from the minor ortho isomer.

• Second Reduction: The purified 1-(4-hexylphenyl)hexan-1-one is then reduced to 1,4-dihexylbenzene using either the Clemmensen or Wolff-Kishner reduction, as detailed in Step 2. The final product is purified by recrystallization from a suitable solvent like ethanol (B145695) or hexane.

Parameter	Step 3 (Acylation)	Step 4 (Reduction)
Starting Material	Hexylbenzene	1-(4-Hexylphenyl)hexan-1-one
Key Reagents	Hexanoyl Chloride, AlCl₃	Zn(Hg)/HCl or N₂H₄/KOH
Major Product	1-(4-Hexylphenyl)hexan-1-one	1,4-Dihexylbenzene
Typical Yield	80-90% (para isomer)	70-90%

Alternative Synthetic Route: Direct Alkylation and its Limitations

Direct dialkylation of benzene with an alkylating agent like 1-hexene (B165129) or 1-hexyl chloride could theoretically produce 1,4-dihexylbenzene. However, this method is fraught with challenges that make it unsuitable for the clean synthesis of a specific isomer.

• Polyalkylation: The initial product, hexylbenzene, is more reactive than benzene itself because the alkyl group activates the ring towards further electrophilic attack.[1] This leads to a mixture of mono-, di-, tri-, and even higher alkylated benzenes, resulting in low yields of the desired product.

• Carbocation Rearrangement: Friedel-Crafts alkylation proceeds via a carbocation intermediate.[14][15] Primary alkyl halides, like 1-hexyl chloride, will form a primary carbocation that rapidly rearranges via hydride shifts to a more stable secondary carbocation. This results in a mixture of isomeric products with the benzene ring attached at various positions along the hexyl chain, not just at the terminal carbon.

• Isomer Control: The first hexyl group is ortho-para directing. Direct dialkylation would therefore produce a mixture of 1,2-, 1,3- (via rearrangement), and 1,4-dihexylbenzene, which are difficult to separate due to their similar boiling points.[16]

Caption: Major limitations of the direct alkylation approach.

Conclusion

The synthesis of 1,4-dihexylbenzene from benzene is most effectively and selectively achieved through a four-step sequence of Friedel-Crafts acylation followed by ketone reduction, repeated twice. This methodology provides excellent control over substitution patterns, avoids undesirable side reactions common to direct alkylation, and allows for the isolation of the pure para isomer in high overall yield. The choice between Clemmensen and Wolff-Kishner reduction offers flexibility based on the acid/base sensitivity of the intermediates. This guide provides the foundational protocols and strategic insights necessary for the successful laboratory synthesis of 1,4-dihexylbenzene.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. websites.umich.edu [websites.umich.edu]
• 6. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 9. Clemmensen Reduction: Mechanism, Reagents, Equation & Differences [vedantu.com]
• 10. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. grokipedia.com [grokipedia.com]
• 13. The Wolff–Kishner Reduction [unacademy.com]
• 14. mt.com [mt.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. US7709692B2 - Process for the production of para-diethylbenzene - Google Patents [patents.google.com]

An In-depth Technical Guide to the Friedel-Crafts Acylation of Benzene with Hexanoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Friedel-Crafts acylation of benzene (B151609) with hexanoyl chloride, a cornerstone reaction in organic synthesis. This reaction is instrumental in the formation of carbon-carbon bonds, yielding aryl ketones that serve as crucial intermediates in the synthesis of a wide array of fine chemicals, natural products, and pharmaceuticals.[1][2] This document details the reaction mechanism, optimal conditions, catalytic systems, and experimental protocols, with a focus on its application in drug discovery and development.

Core Principles and Reaction Mechanism

The Friedel-Crafts acylation is a classic example of an electrophilic aromatic substitution reaction.[3][4] Developed by Charles Friedel and James Crafts in 1877, this method facilitates the attachment of an acyl group to an aromatic ring. In the case of benzene and hexanoyl chloride, the reaction yields hexanoylbenzene (also known as phenyl pentyl ketone).

The reaction is typically catalyzed by a strong Lewis acid, most commonly anhydrous aluminum chloride (AlCl₃).[3][4] The catalyst's role is to generate a highly reactive electrophile, the acylium ion. The mechanism proceeds through the following key steps:

• Formation of the Acylium Ion: The Lewis acid catalyst coordinates with the chlorine atom of the hexanoyl chloride, polarizing the carbon-chlorine bond and facilitating its cleavage. This generates a resonance-stabilized acylium ion.

• Electrophilic Attack: The electron-rich π-system of the benzene ring acts as a nucleophile, attacking the electrophilic carbon of the acylium ion. This step disrupts the aromaticity of the benzene ring, forming a non-aromatic carbocation intermediate known as the arenium ion or sigma complex.

• Deprotonation and Regeneration of Catalyst: A weak base, typically the AlCl₄⁻ complex formed in the first step, removes a proton from the carbon atom bearing the new acyl group. This restores the aromaticity of the ring and regenerates the Lewis acid catalyst.[3]

• Product Complexation: The product, hexanoylbenzene, is a ketone, which is a Lewis base. It readily forms a stable complex with the strong Lewis acid catalyst (AlCl₃). Consequently, a stoichiometric amount or even a slight excess of the catalyst is generally required. The final product is liberated upon aqueous workup.

A significant advantage of the Friedel-Crafts acylation over its alkylation counterpart is that the acylium ion is resonance-stabilized and does not undergo rearrangement. This allows for the synthesis of straight-chain alkylbenzenes after subsequent reduction of the ketone, which is often difficult to achieve directly via Friedel-Crafts alkylation due to carbocation rearrangements.

References

• 1. chemistryjournals.net [chemistryjournals.net]
• 2. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chem.libretexts.org [chem.libretexts.org]

A Technical Guide to the Clemmensen Reduction of 1,4-Dihexanoylbenzene for Pharmaceutical Research and Development

Introduction

The Clemmensen reduction is a cornerstone reaction in organic synthesis, facilitating the deoxygenation of aldehydes and ketones to their corresponding alkanes.[1] This reaction employs zinc amalgam (Zn(Hg)) and concentrated hydrochloric acid (HCl) to effect this transformation.[2] The method is particularly adept at reducing aryl-alkyl ketones, such as those generated via Friedel-Crafts acylation, making it a vital tool in the synthesis of alkylbenzenes.[3][4] For researchers in drug development, mastering this reaction is crucial for synthesizing novel molecular scaffolds. This guide provides an in-depth examination of the Clemmensen reduction as applied to 1,4-dihexanoylbenzene, a precursor to 1,4-dihexylbenzene, a molecule with potential applications in creating specialized polymers and as a precursor for active pharmaceutical ingredients (APIs).[5]

The reaction is performed under strongly acidic conditions, which makes it complementary to the Wolff-Kishner reduction, which is conducted in a highly basic environment.[6][7] The substrate must, therefore, be stable in the presence of strong acid.[2] The heterogeneous nature of the reaction, involving a solid zinc catalyst in a liquid acid phase, makes mechanistic studies challenging, and the exact mechanism remains a subject of investigation.[2][8]

Synthesis Workflow: From Benzene (B151609) to 1,4-Dihexylbenzene

The synthesis of 1,4-dihexylbenzene from benzene is a classic two-step process. The first step involves a Friedel-Crafts acylation of benzene with hexanoyl chloride to introduce the two hexanoyl groups at the para positions, yielding 1,4-dihexanoylbenzene. The subsequent step is the Clemmensen reduction, which reduces the two ketone functionalities to methylene (B1212753) groups, yielding the final product, 1,4-dihexylbenzene. This two-step approach is often preferred over direct Friedel-Crafts alkylation to avoid carbocation rearrangements that can occur with long alkyl chains.[9]

References

• 1. byjus.com [byjus.com]
• 2. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 3. Clemmensen Reduction - GeeksforGeeks [geeksforgeeks.org]
• 4. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 5. nbinno.com [nbinno.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Clemmensen Reduction | ChemTalk [chemistrytalk.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

An In-Depth Technical Guide to the ¹H NMR Spectrum Analysis of 1,4-Dihexylbenzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the proton nuclear magnetic resonance (¹H NMR) spectrum of 1,4-dihexylbenzene. The document details the expected chemical shifts, multiplicities, and coupling constants for each proton environment in the molecule. A thorough experimental protocol for acquiring a high-quality ¹H NMR spectrum is also presented.

Molecular Structure and Proton Environments

1,4-Dihexylbenzene possesses a symmetrical structure with a central benzene (B151609) ring substituted at the para positions with two hexyl chains. This symmetry simplifies the ¹H NMR spectrum, as chemically equivalent protons will have the same resonance frequency. The distinct proton environments are labeled as follows:

Caption: Molecular structure of 1,4-dihexylbenzene with distinct proton environments labeled.

Predicted ¹H NMR Spectral Data

The following table summarizes the predicted ¹H NMR data for 1,4-dihexylbenzene. The chemical shifts are estimated based on data from analogous compounds, such as 1-phenylhexane and 1,4-diethylbenzene.[1][2]

Signal	Protons	Integration	Multiplicity	Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)
a	Aromatic (Ar-H )	4H	Singlet	~ 7.10	-
b	Benzylic (-CH₂-Ar)	4H	Triplet	~ 2.58	~ 7.7
c	Methylene (B1212753) (-CH₂-CH₂-Ar)	4H	Quintet	~ 1.59	~ 7.5
d	Methylene (-CH₂-CH₂-CH₂-Ar)	4H	Multiplet	~ 1.30	-
e	Methylene (-CH₂-CH₂-CH₃)	4H	Multiplet	~ 1.30	-
f	Methylene (-CH₂-CH₃)	4H	Sextet	~ 1.30	~ 7.3
g	Methyl (-CH₃)	6H	Triplet	~ 0.89	~ 7.0

Note: The signals for protons d , e , and f are expected to overlap, forming a complex multiplet in the range of approximately 1.25-1.40 ppm.

Spectral Interpretation

• Aromatic Protons (a): Due to the symmetry of the para-substituted ring, all four aromatic protons are chemically equivalent. They are expected to appear as a singlet in the aromatic region, typically around 7.10 ppm. The absence of adjacent non-equivalent protons leads to the singlet multiplicity.

• Benzylic Protons (b): The methylene protons directly attached to the benzene ring are deshielded by the aromatic ring current and resonate at a lower field compared to other methylene groups. This signal is expected to be a triplet due to coupling with the adjacent methylene protons (c).

• Alkyl Chain Protons (c-g):

  • The methylene protons at position c will appear as a quintet due to coupling with the benzylic protons (b) and the methylene protons at position d .

  • The methylene protons at positions d , e , and f are in similar chemical environments and are expected to produce overlapping signals, resulting in a broad multiplet.

  • The terminal methyl protons (g ) are the most shielded and will therefore appear at the highest field (lowest ppm value). This signal will be a triplet due to coupling with the adjacent methylene protons (f).

Experimental Protocol for ¹H NMR Spectroscopy

This section details a standard procedure for obtaining a high-resolution ¹H NMR spectrum of 1,4-dihexylbenzene.

1. Sample Preparation:

• Sample Weighing: Accurately weigh approximately 5-10 mg of 1,4-dihexylbenzene into a clean, dry vial.

• Solvent Selection: Choose a suitable deuterated solvent that will fully dissolve the sample. Deuterated chloroform (B151607) (CDCl₃) is a common choice for nonpolar aromatic compounds.

• Dissolution: Add approximately 0.6-0.7 mL of the deuterated solvent to the vial containing the sample. Gently vortex or sonicate the mixture to ensure complete dissolution.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a standard 5 mm NMR tube. Avoid introducing any solid particles into the tube. If particulates are present, filter the solution through a small plug of glass wool in the pipette.

• Internal Standard (Optional): For precise chemical shift referencing, a small amount of an internal standard, such as tetramethylsilane (B1202638) (TMS), can be added. TMS is assigned a chemical shift of 0.00 ppm.

2. NMR Spectrometer Setup and Data Acquisition:

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion and resolution.

• Locking: The spectrometer's field frequency is locked onto the deuterium (B1214612) signal of the solvent to maintain a stable magnetic field during the experiment.

• Shimming: The magnetic field homogeneity is optimized by a process called shimming. This can be done manually or automatically to achieve sharp, symmetrical peaks.

• Tuning and Matching: The NMR probe is tuned to the ¹H frequency to ensure efficient transfer of radiofrequency energy to the sample and optimal signal detection.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Spectral Width: Set a spectral width that encompasses all expected proton signals (e.g., -1 to 12 ppm).

  • Number of Scans: The number of scans will depend on the sample concentration. For a 5-10 mg sample, 8 to 16 scans are usually adequate to achieve a good signal-to-noise ratio.

  • Relaxation Delay: A relaxation delay of 1-2 seconds between scans is generally sufficient for quantitative analysis.

3. Data Processing:

• Fourier Transform: The acquired free induction decay (FID) is converted into a frequency-domain spectrum using a Fourier transform.

• Phasing: The spectrum is phased to ensure that all peaks have a pure absorption lineshape.

• Baseline Correction: The baseline of the spectrum is corrected to be flat.

• Referencing: The chemical shift axis is referenced to the internal standard (TMS at 0.00 ppm) or the residual solvent peak (e.g., CHCl₃ in CDCl₃ at 7.26 ppm).

• Integration: The area under each peak is integrated to determine the relative number of protons giving rise to each signal.

Logical Workflow for ¹H NMR Analysis

Caption: Workflow for ¹H NMR spectrum acquisition, processing, and analysis.

References

• 1. 1,4-DIETHYLBENZENE(105-05-5) 1H NMR [m.chemicalbook.com]
• 2. 1-PHENYLHEXANE(1077-16-3) 1H NMR spectrum [chemicalbook.com]

Unraveling the Molecular Signature: A Technical Guide to the Mass Spectrometry Fragmentation of 1,4-Dihexylbenzene

For Immediate Release

This technical guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 1,4-dihexylbenzene. The information presented herein is crucial for researchers, scientists, and drug development professionals involved in the identification and characterization of long-chain alkylbenzenes. This document outlines the predictable fragmentation pathways and provides detailed experimental protocols for reproducible analysis.

Introduction to the Mass Spectrometry of Alkylbenzenes

Under electron ionization, 1,4-dihexylbenzene (C₁₈H₃₀) undergoes a series of characteristic fragmentation reactions. The presence of the aromatic ring and the long alkyl chains dictates a predictable pattern of bond cleavages, primarily driven by the formation of stable carbocations. Aromatic compounds typically exhibit a distinct molecular ion peak, and 1,4-dihexylbenzene is no exception, allowing for the initial determination of its molecular weight.

The fragmentation of long-chain alkylbenzenes is dominated by benzylic cleavage, which is the cleavage of the bond between the first and second carbon atoms of the alkyl side chain. This process is energetically favorable due to the formation of a highly stable, resonance-stabilized benzylic or tropylium (B1234903) cation.

Predicted Fragmentation Pattern of 1,4-Dihexylbenzene

While a publicly available, experimentally derived mass spectrum for 1,4-dihexylbenzene is not readily accessible, its fragmentation pattern can be reliably predicted based on the well-established principles of mass spectrometry for analogous long-chain alkylbenzenes. The expected major fragments and their relative abundances are summarized in the table below.

m/z Ratio	Proposed Ion Structure	Fragmentation Pathway	Predicted Relative Abundance
246	[C₁₈H₃₀]⁺	Molecular Ion (M⁺)	Moderate
175	[C₁₂H₁₉]⁺	Loss of a pentyl radical (•C₅H₁₁) from one hexyl chain via benzylic cleavage.	High
161	[C₁₁H₁₇]⁺	Loss of a hexyl radical (•C₆H₁₃) from one hexyl chain.	Moderate
105	[C₈H₉]⁺	Cleavage of the bond between the benzene (B151609) ring and one hexyl chain, with hydrogen rearrangement.	High
92	[C₇H₈]⁺	Rearrangement product, often seen in alkylbenzenes with chains longer than two carbons.	Moderate
91	[C₇H₇]⁺	Tropylium ion, a hallmark of alkylbenzenes, formed via benzylic cleavage and rearrangement.	High (Often the base peak)
79	[C₆H₇]⁺	Fragment of the benzene ring.	Low
78	[C₆H₆]⁺	Benzene radical cation.	Low
77	[C₆H₅]⁺	Phenyl cation.	Low

Key Fragmentation Pathways Explained

The fragmentation of 1,4-dihexylbenzene is primarily governed by the stability of the resulting carbocations. The following diagram illustrates the major fragmentation pathways.

Figure 1. Predicted major fragmentation pathways of 1,4-dihexylbenzene.

Experimental Protocol for GC-MS Analysis

The following is a detailed protocol for the analysis of long-chain alkylbenzenes, such as 1,4-dihexylbenzene, using Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is adapted from established methods for the analysis of similar aromatic hydrocarbons.[1][2]

Sample Preparation

• Extraction: For solid samples (e.g., sediment, tissue), perform a Soxhlet extraction with a suitable solvent like dichloromethane (B109758) (DCM). For liquid samples, a liquid-liquid extraction with a non-polar solvent such as hexane (B92381) is appropriate.

• Concentration: Concentrate the extract using a rotary evaporator to a smaller volume.

• Cleanup: If necessary, employ column chromatography on silica (B1680970) gel or alumina (B75360) to remove interfering compounds.

• Final Preparation: The final extract should be dissolved in a solvent compatible with the GC system (e.g., hexane or ethyl acetate).

Instrumental Analysis

• Gas Chromatograph (GC):

  • Injector: Split/splitless injector, typically operated in splitless mode for trace analysis.

  • Injector Temperature: 250-280 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

  • Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is recommended.

  • Oven Temperature Program:

    • Initial temperature: 60-80 °C, hold for 1-2 minutes.

    • Ramp: 5-10 °C/min to 280-300 °C.

    • Final hold: 5-10 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Ionization Energy: 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Full scan mode (e.g., m/z 40-500) for identification of unknown compounds. Selected Ion Monitoring (SIM) can be used for enhanced sensitivity if target fragments are known.[1]

Data Analysis

• Peak Identification: Identify the peaks in the total ion chromatogram.

• Mass Spectrum Interpretation: For each peak, analyze the corresponding mass spectrum and compare it to the predicted fragmentation pattern and spectral libraries (e.g., NIST).

• Quantification: If quantitative analysis is required, use an internal standard method with appropriate calibration standards.

The following diagram outlines the general workflow for the GC-MS analysis of 1,4-dihexylbenzene.

Figure 2. General experimental workflow for GC-MS analysis.

Conclusion

The mass spectrometry fragmentation pattern of 1,4-dihexylbenzene is characterized by a prominent molecular ion peak and a series of fragment ions resulting from predictable cleavage of the alkyl chains and the aromatic ring. The formation of the stable tropylium ion at m/z 91 is a key diagnostic feature. By following the detailed experimental protocol provided, researchers can achieve reliable and reproducible identification and quantification of this and other long-chain alkylbenzenes.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.usgs.gov [pubs.usgs.gov]

An In-depth Technical Guide to the Physical Properties of Long-Chain Dialkylbenzenes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of long-chain dialkylbenzenes. These aromatic compounds, characterized by a central benzene (B151609) ring substituted with two long alkyl chains, are of significant interest in various fields, including materials science and as intermediates in the synthesis of surfactants and other specialty chemicals. Their physical properties are intrinsically linked to the length and structure of their alkyl substituents, influencing their behavior in formulations and interactions in biological systems.

This document summarizes available quantitative data, details the experimental protocols for property determination, and provides visualizations of synthetic pathways and structure-property relationships to facilitate a deeper understanding for researchers and professionals in drug development and related scientific disciplines.

Data Presentation: Physical Properties of Long-Chain Alkyl- and Dialkylbenzenes

Table 1: Boiling and Melting Points

Compound Name	Molecular Formula	Alkyl Chain Lengths	Boiling Point (°C)	Melting Point (°C)	Data Type
1,4-Diethylbenzene	C₁₀H₁₄	C₂, C₂	183.7[1][2]	-42.8[1]	Experimental
Dodecylbenzene	C₁₈H₃₀	C₁₂	331[3][4]	3[3][4]	Experimental
Tetradecylbenzene	C₂₀H₃₄	C₁₄	359[5]	16.1[5]	Experimental
1,4-Didecylbenzene	C₂₆H₄₆	C₁₀, C₁₀	552.8[6]	47.9[6]	Calculated
1,4-Dihexadecylbenzene	C₃₈H₇₀	C₁₆, C₁₆	827.4[7]	97.2[7]	Calculated

Table 2: Density and Kinematic Viscosity

Compound Name	Molecular Formula	Alkyl Chain Lengths	Density (g/cm³ at 20°C)	Kinematic Viscosity (cSt at 20°C)	Data Type
1,4-Diethylbenzene	C₁₀H₁₄	C₂, C₂	0.862[1]	Not Available	Experimental
Dodecylbenzene	C₁₈H₃₀	C₁₂	0.856 (at 25°C)[3][4]	Not Available	Experimental
Tetradecylbenzene	C₂₀H₃₄	C₁₄	0.855 (at 20°C)[5]	10.32 (at 10°C)[5]	Experimental
1,4-Didecylbenzene	C₂₆H₄₆	C₁₀, C₁₀	Not Available	Not Available	-
1,4-Dihexadecylbenzene	C₃₈H₇₀	C₁₆, C₁₆	Not Available	Not Available	-

Table 3: Surface Tension

Compound Name	Molecular Formula	Alkyl Chain Lengths	Surface Tension (mN/m at 20°C)	Data Type
Tetradecylbenzene	C₂₀H₃₄	C₁₄	32.88 (at 16°C)[5]	Experimental

Experimental Protocols

Detailed methodologies are crucial for the accurate determination and comparison of physical properties. The following sections outline the standard experimental protocols for measuring the key properties of long-chain dialkylbenzenes.

Synthesis of Long-Chain 1,4-Dialkylbenzenes via Friedel-Crafts Alkylation

This protocol describes a general method for the synthesis of 1,4-dialkylbenzenes using a Friedel-Crafts alkylation reaction.

Materials:

• Benzene (or other suitable aromatic precursor)

• Long-chain 1-alkene or 1-chloroalkane (e.g., 1-dodecene, 1-chlorododecane)

• Anhydrous Aluminum Chloride (AlCl₃) or other Lewis acid catalyst

• Anhydrous solvent (e.g., carbon disulfide, nitrobenzene)

• Hydrochloric acid (HCl), aqueous solution

• Sodium bicarbonate (NaHCO₃), aqueous solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Ice bath

• Three-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up the reaction apparatus in a fume hood, ensuring all glassware is dry.

• To the three-neck flask, add the anhydrous solvent and the Lewis acid catalyst (e.g., AlCl₃). Cool the mixture in an ice bath.

• In the dropping funnel, prepare a solution of the long-chain alkene or alkyl halide in the anhydrous solvent.

• Slowly add the alkene/alkyl halide solution to the stirred catalyst suspension over a period of 30-60 minutes, maintaining the temperature of the reaction mixture below 10°C.

• After the addition is complete, allow the reaction mixture to stir at room temperature for several hours to ensure completion. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction by slowly pouring the mixture over crushed ice and concentrated HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with dilute HCl, water, and a saturated sodium bicarbonate solution, followed by a final wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and remove the solvent using a rotary evaporator.

• The crude product can be purified by vacuum distillation or column chromatography to isolate the desired 1,4-dialkylbenzene isomer.

Determination of Boiling Point

The boiling point of these high-molecular-weight compounds is typically determined under reduced pressure (vacuum distillation) to prevent decomposition at high temperatures.

Materials:

• Distillation apparatus (round-bottom flask, distillation head with thermometer, condenser, receiving flask)

• Heating mantle

• Vacuum pump and pressure gauge

• Boiling chips or magnetic stirrer

Procedure:

• Place a sample of the purified dialkylbenzene into the distillation flask along with boiling chips or a magnetic stir bar.

• Assemble the distillation apparatus, ensuring all joints are properly sealed.

• Connect the apparatus to a vacuum pump and slowly reduce the pressure to the desired level.

• Begin heating the distillation flask gently.

• Record the temperature at which the liquid boils and a steady stream of condensate is collected in the receiving flask. This temperature is the boiling point at the recorded pressure.

• The boiling point at atmospheric pressure can be estimated using a nomograph or the Clausius-Clapeyron equation if the enthalpy of vaporization is known.

Determination of Density using a Pycnometer

A pycnometer is used for the precise measurement of liquid density.

Materials:

• Pycnometer (a glass flask with a specific volume)

• Analytical balance

• Thermostatic water bath

• Sample of the dialkylbenzene

• Distilled water

Procedure:

• Clean and dry the pycnometer thoroughly and determine its mass (m_pyc).

• Fill the pycnometer with distilled water and place it in a thermostatic water bath at a constant temperature (e.g., 20°C) until thermal equilibrium is reached.

• Ensure the pycnometer is completely full, with no air bubbles. Dry the outside and measure the total mass (m_pyc+water).

• Empty and dry the pycnometer. Fill it with the sample dialkylbenzene and repeat step 3 to get the total mass (m_pyc+sample).

• Calculate the density of the sample using the following formula: ρ_sample = [(m_pyc+sample - m_pyc) / (m_pyc+water - m_pyc)] * ρ_water where ρ_water is the known density of water at the measurement temperature.

Determination of Kinematic Viscosity (ASTM D445)

This method uses a calibrated glass capillary viscometer to measure the time for a volume of liquid to flow under gravity.

Materials:

• Calibrated glass capillary viscometer (e.g., Ubbelohde type)

• Constant temperature bath

• Stopwatch

• Sample of the dialkylbenzene

Procedure:

• Select a viscometer where the flow time will be within the recommended range (typically 200 to 1000 seconds).

• Charge the viscometer with the sample liquid.

• Place the viscometer in the constant temperature bath and allow it to equilibrate for at least 30 minutes.

• Using suction, draw the liquid up through the capillary to a point above the upper timing mark.

• Release the suction and measure the time it takes for the liquid meniscus to pass from the upper to the lower timing mark.

• Repeat the measurement at least three times and calculate the average flow time.

• The kinematic viscosity (ν) is calculated by multiplying the average flow time (t) by the viscometer calibration constant (C): ν = C * t

• The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density (ρ) of the liquid at the same temperature: η = ν * ρ

Determination of Surface Tension (Pendant Drop Method)

This optical method determines surface tension by analyzing the shape of a pendant drop of the liquid.

Materials:

• Tensiometer equipped with a camera and light source

• Syringe with a needle

• Sample of the dialkylbenzene

Procedure:

• Fill the syringe with the sample liquid.

• Form a pendant drop at the tip of the needle.

• Capture an image of the drop with the camera.

• The software analyzes the shape of the drop, which is governed by the balance between surface tension and gravity.

• By fitting the profile of the drop to the Young-Laplace equation, the surface tension is calculated. The software typically performs this calculation automatically.

Mandatory Visualizations

Logical Relationship Diagram: Synthesis of 1,4-Dialkylbenzene

The following diagram illustrates the general workflow for the synthesis of a 1,4-dialkylbenzene via the Friedel-Crafts alkylation of benzene with a long-chain 1-alkene.

Synthesis of 1,4-Dialkylbenzene via Friedel-Crafts Alkylation.

Conceptual Diagram: Structure-Property Relationship

This diagram illustrates the conceptual relationship between the increasing length of the alkyl chains in dialkylbenzenes and their resulting physical properties.

Impact of Alkyl Chain Length on Physical Properties.

References

• 1. 1,4-Diethylbenzene | C10H14 | CID 7734 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,4-DIETHYLBENZENE | 105-05-5 [chemicalbook.com]
• 3. Dodecylbenzene | 123-01-3 [chemicalbook.com]
• 4. Dodecylbenzene CAS#: 123-01-3 [m.chemicalbook.com]
• 5. Tetradecylbenzene | C20H34 | CID 15086 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Benzene, 1,4-didecyl- (CAS 2655-95-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. Benzene, 1,4-dihexadecyl- (CAS 55517-88-9) - Chemical & Physical Properties by Cheméo [chemeo.com]

The Solubility Profile of 1,4-Dihexylbenzene in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 1,4-dihexylbenzene, a symmetrically substituted aromatic hydrocarbon. Given the limited availability of direct quantitative experimental data for this specific compound, this guide synthesizes information from structurally similar molecules, primarily its shorter-chain analog 1,4-diethylbenzene (B43851), and fundamental principles of chemical solubility to predict its behavior in a range of common organic solvents. Detailed experimental protocols for determining solubility are provided, alongside a discussion of the key factors influencing the dissolution process. This document aims to be a valuable resource for laboratory work involving 1,4-dihexylbenzene, aiding in solvent selection for synthesis, purification, and formulation.

Predicted Solubility of 1,4-Dihexylbenzene

The solubility of a compound is largely dictated by the principle of "like dissolves like," which states that substances with similar polarities tend to be miscible. 1,4-Dihexylbenzene is a nonpolar molecule due to its symmetrical structure and the hydrocarbon nature of the benzene (B151609) ring and the two hexyl chains. Therefore, it is expected to be readily soluble in nonpolar organic solvents and poorly soluble in polar solvents.

The following table summarizes the predicted solubility of 1,4-dihexylbenzene in a variety of common organic solvents. These predictions are qualitative and based on the known solubility of 1,4-diethylbenzene and the general principles of solubility for nonpolar aromatic compounds.[1][2][3]

Solvent	Chemical Formula	Type	Predicted Solubility of 1,4-Dihexylbenzene	Rationale
Nonpolar Solvents
n-Hexane	C₆H₁₄	Nonpolar Alkane	High / Miscible	Both solute and solvent are nonpolar hydrocarbons, leading to favorable van der Waals interactions.
Toluene (B28343)	C₇H₈	Nonpolar Aromatic	High / Miscible	The aromatic nature of toluene is highly compatible with the benzene core of 1,4-dihexylbenzene.
Benzene	C₆H₆	Nonpolar Aromatic	High / Miscible	Similar to toluene, benzene's aromaticity and nonpolarity make it an excellent solvent.
Carbon Tetrachloride	CCl₄	Nonpolar Halogenated	High / Miscible	A nonpolar solvent capable of dissolving nonpolar compounds.
Diethyl Ether	(C₂H₅)₂O	Weakly Polar	High / Miscible	The low overall polarity of diethyl ether allows for good solvation of nonpolar molecules.
Polar Aprotic Solvents
Acetone (B3395972)	C₃H₆O	Polar Aprotic	Moderate	While polar, acetone can dissolve some nonpolar compounds. The large nonpolar portion of 1,4-dihexylbenzene may limit its solubility.
Dichloromethane (DCM)	CH₂Cl₂	Polar Aprotic	Moderate	DCM is a versatile solvent with intermediate polarity that can dissolve a wide range of organic compounds.
Tetrahydrofuran (THF)	C₄H₈O	Polar Aprotic	Moderate	Similar to acetone, THF is a polar aprotic solvent that may show some ability to dissolve 1,4-dihexylbenzene.
Polar Protic Solvents
Ethanol (B145695)	C₂H₅OH	Polar Protic	Low	The strong hydrogen bonding network in ethanol makes it a poor solvent for nonpolar hydrocarbons.
Methanol	CH₃OH	Polar Protic	Very Low	Methanol is more polar than ethanol, further reducing its ability to dissolve nonpolar compounds.
Water	H₂O	Polar Protic	Insoluble	As a highly polar molecule with strong hydrogen bonding, water is an extremely poor solvent for nonpolar compounds like 1,4-dihexylbenzene.

Experimental Protocol for Solubility Determination

The following is a generalized gravimetric method for determining the solubility of a solid organic compound like 1,4-dihexylbenzene in an organic solvent.

Materials:

• 1,4-Dihexylbenzene (solid)

• Selected organic solvent

• Analytical balance (accurate to ±0.0001 g)

• Vials or test tubes with screw caps

• Constant temperature bath or shaker incubator

• Micropipettes

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Oven

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of 1,4-dihexylbenzene to a pre-weighed vial.

  • Record the initial mass of the vial and solute.

  • Add a known volume or mass of the desired organic solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a constant temperature bath or shaker and agitate for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation of Undissolved Solute:

  • After the equilibration period, allow the vial to sit undisturbed for a short time to let any undissolved solid settle.

  • Carefully draw a known volume of the supernatant (the clear, saturated solution) using a micropipette, ensuring no solid particles are transferred.

  • Filter the collected supernatant through a syringe filter into a clean, pre-weighed vial. This step is crucial to remove any suspended microcrystals.

• Solvent Evaporation and Mass Determination:

  • Record the mass of the vial containing the filtered saturated solution.

  • Place the vial in an oven at a temperature sufficient to evaporate the solvent completely without decomposing the solute. The temperature should be below the boiling point of 1,4-dihexylbenzene and above the boiling point of the solvent.

  • Periodically remove the vial from the oven and weigh it. Continue this process until a constant mass is achieved, indicating all the solvent has evaporated.

  • Record the final mass of the vial and the dissolved solute.

• Calculation of Solubility:

  • The mass of the dissolved 1,4-dihexylbenzene is the final mass of the vial and solute minus the initial mass of the empty vial.

  • The mass of the solvent in the filtered aliquot can be determined by subtracting the mass of the dissolved solute from the total mass of the filtered solution.

  • Solubility can then be expressed in various units, such as grams of solute per 100 grams of solvent or moles of solute per liter of solvent.

Visualizations

The following diagrams illustrate key workflows and concepts related to the synthesis and characterization of 1,4-dihexylbenzene.

Caption: A flowchart of the experimental workflow for determining the solubility of a solid compound.

Caption: A simplified diagram illustrating a common synthetic route to 1,4-dihexylbenzene.

References

• 1. researchgate.net [researchgate.net]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. 1,4-Diethylbenzene | C10H14 | CID 7734 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis of Liquid Crystal Precursors

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core principles and methodologies involved in the synthesis of liquid crystal precursors. It is designed to serve as a valuable resource for researchers, scientists, and professionals in drug development and materials science who are engaged in the design and synthesis of these unique molecular architectures. This guide covers the fundamental synthetic strategies for common classes of liquid crystal precursors, detailed experimental protocols, purification techniques, and characterization methods.

Introduction to Liquid Crystal Precursors

Liquid crystals represent a unique state of matter that exhibits properties between those of a conventional liquid and a solid crystal. The molecules in a liquid crystal, known as mesogens, possess a degree of orientational order but lack long-range positional order. The design and synthesis of the organic molecules that form these mesophases, the liquid crystal precursors, is a cornerstone of liquid crystal technology and research. These precursors are broadly classified based on their molecular shape, with the most common being calamitic (rod-like) and discotic (disc-like) mesogens.[1]

The synthesis of these precursors involves multi-step organic reactions aimed at creating molecules with specific structural features: a rigid core that promotes anisotropic packing, and flexible terminal groups that influence the melting point and the type of mesophase formed.[2] This guide will delve into the practical aspects of synthesizing these fascinating molecules.

Core Synthetic Strategies and Key Reactions

The synthesis of liquid crystal precursors relies on a toolbox of established organic reactions. The choice of reaction depends on the desired molecular architecture, including the nature of the core, linking groups, and terminal substituents.

Esterification Reactions

Ester linkages are prevalent in the core structure of many calamitic liquid crystals. They offer a convenient method for linking aromatic rings and introducing flexibility. The Steglich esterification is a widely used method that proceeds under mild conditions.[3]

Key Reactions:

• Fischer-Speier Esterification: Reaction of a carboxylic acid and an alcohol in the presence of an acid catalyst.

• Steglich Esterification: Reaction of a carboxylic acid and an alcohol using dicyclohexylcarbodiimide (B1669883) (DCC) as a coupling agent and a catalytic amount of 4-dimethylaminopyridine (B28879) (DMAP).[3]

• Acyl Chloride Method: Reaction of an acyl chloride with an alcohol or phenol, often in the presence of a base like pyridine.

Schiff Base Formation

Schiff base (or imine) linkages are another common feature in liquid crystal precursors. They are formed through the condensation reaction between an aldehyde or ketone and a primary amine.[4] This reaction is typically straightforward and reversible.

Palladium-Catalyzed Cross-Coupling Reactions

For the synthesis of more complex core structures, particularly those involving direct carbon-carbon bonds between aromatic rings (e.g., biphenyl (B1667301) or phenyl pyrimidine (B1678525) systems), palladium-catalyzed cross-coupling reactions are indispensable.[5]

Key Reactions:

• Suzuki Coupling: Reaction of an aryl or vinyl boronic acid with an aryl or vinyl halide.

• Heck Coupling: Reaction of an unsaturated halide with an alkene.

• Sonogashira Coupling: Reaction of a terminal alkyne with an aryl or vinyl halide.

Experimental Protocols

This section provides detailed experimental protocols for the synthesis of representative liquid crystal precursors.

Synthesis of a Calamitic Liquid Crystal Precursor: 4'-Pentyl-4-cyanobiphenyl (5CB)

4'-Pentyl-4-cyanobiphenyl (5CB) is a well-known nematic liquid crystal. Its synthesis is a classic example of building a calamitic mesogen.[6]

Experimental Protocol:

• Friedel-Crafts Acylation of 4-Bromobiphenyl (B57062): To a solution of 4-bromobiphenyl in nitrobenzene, add anhydrous aluminum trichloride. Cool the mixture in an ice bath and slowly add pentanoyl chloride. Stir the reaction mixture at room temperature overnight. Pour the reaction mixture into a mixture of ice and concentrated hydrochloric acid. Extract the product with dichloromethane (B109758), wash with water and brine, and dry over anhydrous sodium sulfate (B86663). Remove the solvent under reduced pressure and purify the crude product by recrystallization from ethanol (B145695) to yield 4'-bromo-4-pentanoylbiphenyl.

• Huang-Minlon Reduction: To a solution of 4'-bromo-4-pentanoylbiphenyl in diethylene glycol, add hydrazine (B178648) hydrate (B1144303) and potassium hydroxide. Heat the mixture to reflux for 2 hours. Then, distill off the excess water and hydrazine. Continue to reflux the reaction mixture for another 4 hours. Cool the mixture to room temperature and pour it into water. Extract the product with diethyl ether, wash with water and brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure to obtain 4-bromo-4'-pentylbiphenyl (B1269899).

• Cyanation: To a solution of 4-bromo-4'-pentylbiphenyl in dimethylformamide (DMF), add copper(I) cyanide. Heat the reaction mixture to reflux overnight. Cool the mixture to room temperature and pour it into a solution of ferric chloride in hydrochloric acid. Stir the mixture for 30 minutes and then extract the product with diethyl ether. Wash the organic layer with water and brine, and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel using a mixture of petroleum ether and ethyl acetate (B1210297) as the eluent, followed by recrystallization from ethanol to afford pure 4'-pentyl-4-cyanobiphenyl (5CB).[6]

Synthesis of a Schiff Base Liquid Crystal Precursor

This protocol describes the synthesis of a homologous series of Schiff bases derived from 4-substituted anilines and 4-pyridine carbaldehyde.[7]

Experimental Protocol:

• Synthesis of the Schiff Base: Dissolve 4-substituted aniline (B41778) (1.0 eq) and 4-pyridine carbaldehyde (1.0 eq) in absolute ethanol. Add a few drops of glacial acetic acid as a catalyst. Reflux the reaction mixture for 4-6 hours.[4] Monitor the reaction by thin-layer chromatography (TLC). After completion, cool the reaction mixture to room temperature. The Schiff base product will precipitate out of the solution.

• Purification: Collect the precipitate by vacuum filtration and wash it with cold ethanol. Recrystallize the crude product from a suitable solvent (e.g., ethanol or a mixture of ethanol and chloroform) to obtain the pure Schiff base liquid crystal precursor.[8]

Synthesis of an Ester-Linked Liquid Crystal Precursor

This protocol outlines the synthesis of a calamitic liquid crystal containing an ester linkage.[2]

Experimental Protocol:

• Esterification: In a round-bottom flask, dissolve 4-(tetradecyloxy)benzoic acid (1.0 eq) and benzyl (B1604629) 4-hydroxybenzoate (B8730719) (1.0 eq) in dry dichloromethane (DCM). Add N,N'-dicyclohexylcarbodiimide (DCC) (1.1 eq) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP). Stir the reaction mixture at room temperature overnight.

• Work-up and Purification: Filter off the dicyclohexylurea (DCU) precipitate. Wash the filtrate with 1M HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a gradient of petroleum ether and ethyl acetate as the eluent to yield the desired ester product.[2]

Purification Techniques

The purity of liquid crystal precursors is paramount as impurities can significantly disrupt the formation and stability of the desired mesophases.[9] The two most common and effective purification techniques are recrystallization and column chromatography.

Recrystallization

Recrystallization is a purification technique for solid compounds based on their differential solubility in a particular solvent at different temperatures.[10]

Detailed Procedure:

• Solvent Selection: Choose a solvent in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point. The impurities should either be insoluble in the hot solvent or highly soluble in the cold solvent.

• Dissolution: Dissolve the impure solid in the minimum amount of the hot solvent to form a saturated solution.

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals in a vacuum oven to remove any residual solvent.

Column Chromatography

Column chromatography is a versatile technique used to separate components of a mixture based on their differential adsorption onto a stationary phase.[11]

Detailed Procedure:

• Column Packing: Pack a chromatography column with the chosen stationary phase (e.g., silica gel) as a slurry in the initial eluting solvent.

• Sample Loading: Dissolve the crude product in a minimum amount of the eluting solvent and carefully load it onto the top of the column.

• Elution: Pass the eluting solvent (mobile phase) through the column. The components of the mixture will travel down the column at different rates depending on their affinity for the stationary phase.

• Fraction Collection: Collect the eluent in a series of fractions.

• Analysis: Analyze the collected fractions by thin-layer chromatography (TLC) to identify the fractions containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent by rotary evaporation to obtain the purified liquid crystal precursor.

Characterization of Liquid Crystal Precursors

The synthesized precursors must be thoroughly characterized to confirm their chemical structure, purity, and liquid crystalline properties.

Spectroscopic and Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Used to elucidate the molecular structure of the synthesized compounds.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the functional groups present in the molecule.

• Mass Spectrometry (MS): Used to determine the molecular weight of the compound.

• Elemental Analysis (CHN): Used to determine the elemental composition of the compound.

Thermal Analysis: Differential Scanning Calorimetry (DSC)

DSC is a crucial technique for determining the phase transition temperatures and associated enthalpy changes of liquid crystalline materials.[12]

Experimental Setup and Data Analysis:

• A small, accurately weighed sample (typically 2-5 mg) is sealed in an aluminum pan.

• The sample is heated and cooled at a controlled rate (e.g., 10 °C/min) in an inert atmosphere (e.g., nitrogen).

• The heat flow to or from the sample is measured as a function of temperature.

• Phase transitions appear as endothermic (melting, clearing) or exothermic (crystallization) peaks in the DSC thermogram. The peak temperature indicates the transition temperature, and the area under the peak corresponds to the enthalpy of the transition.[13]

Optical Characterization: Polarized Optical Microscopy (POM)

POM is a primary tool for identifying the type of liquid crystal mesophase by observing the unique optical textures that arise from the anisotropic nature of the material.[14]

Experimental Setup and Interpretation of Results:

• A small amount of the sample is placed between two glass slides on a hot stage mounted on a polarizing microscope.

• The sample is heated and cooled while being observed between crossed polarizers.

• Different liquid crystal phases (e.g., nematic, smectic A, smectic C) exhibit characteristic textures (e.g., schlieren, focal-conic fan, broken focal-conic fan) that can be used for identification.[15]

Data Presentation

The following tables summarize quantitative data for representative calamitic and discotic liquid crystal precursors.

Table 1: Synthesis and Thermal Properties of Calamitic Liquid Crystal Precursors

Compound	Synthetic Method	Yield (%)	Melting Point (°C)	Clearing Point (°C)	Mesophase(s)
4'-Pentyl-4-cyanobiphenyl (5CB)[16]	Multi-step	56	24	35.3	Nematic
4'-Octyl-4-cyanobiphenyl (8CB)[17]	Multi-step	-	21.5	40.5	Smectic A, Nematic
(E)-4-((4-(hexyloxy)benzylidene)amino)phenyl 4-butoxybenzoate[18]	Schiff Base/Esterification	75	105	225	Nematic
4-(tetradecyloxy)benzoic acid derivative[2]	Esterification	80	70.4	83.9	Smectic A

Table 2: Synthesis and Thermal Properties of Discotic Liquid Crystal Precursors

Compound Core	Synthetic Method	Yield (%)	Melting Point (°C)	Clearing Point (°C)	Mesophase
Hexa(hexyloxy)triphenylene[19]	Oxidative Cyclization	60	69	100	Columnar Hexagonal
1,3,5-Tris(4-n-alkoxybenzoyloxy)benzene[20]	Esterification	70-85	Varies with chain length	Varies with chain length	Columnar
Phthalocyanine derivative[21]	Template Synthesis	-	>300	-	Columnar

Visualization of Key Processes

The following diagrams, generated using the DOT language, illustrate key logical relationships and workflows in the synthesis and self-assembly of liquid crystal precursors.

Caption: A flowchart illustrating the rational design process for liquid crystal precursors.

Caption: A generalized workflow for the synthesis and purification of liquid crystal precursors.

Caption: A diagram illustrating the self-assembly of calamitic and discotic liquid crystals into various mesophases upon cooling from the isotropic liquid state.

References

• 1. Liquid crystal - Wikipedia [en.wikipedia.org]
• 2. tandfonline.com [tandfonline.com]
• 3. youtube.com [youtube.com]
• 4. environmentaljournals.org [environmentaljournals.org]
• 5. iosrjournals.org [iosrjournals.org]
• 6. tandfonline.com [tandfonline.com]
• 7. mdpi.com [mdpi.com]
• 8. eprints.utar.edu.my [eprints.utar.edu.my]
• 9. researchgate.net [researchgate.net]
• 10. mt.com [mt.com]
• 11. benchchem.com [benchchem.com]
• 12. szfki.hu [szfki.hu]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. ipme.ru [ipme.ru]
• 16. One-pot synthesis of 4′-alkyl-4-cyanobiaryls on the basis of the terephthalonitrile dianion and neutral aromatic nitrile cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 19. researchgate.net [researchgate.net]
• 20. nahrainuniv.edu.iq [nahrainuniv.edu.iq]
• 21. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Basic Characterization of Symmetrically Substituted Alkylbenzenes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental characteristics of symmetrically substituted alkylbenzenes, focusing on 1,3,5-trimethylbenzene (mesitylene), 1,3,5-triethylbenzene (B86046), and 1,3,5-triisopropylbenzene. It includes a summary of their physicochemical properties, spectroscopic data for identification, common synthetic methods, and insights into their applications, particularly as structural scaffolds in chemical and biological contexts.

Physicochemical Properties

The physical and chemical properties of these symmetrically substituted alkylbenzenes are crucial for their handling, application, and analysis. Key properties are summarized in the tables below. These compounds are generally colorless liquids with characteristic aromatic odors and are insoluble in water but soluble in common organic solvents.[1][2][3]

Table 1: Physicochemical Properties of Symmetrically Substituted Alkylbenzenes

Property	1,3,5-Trimethylbenzene	1,3,5-Triethylbenzene	1,3,5-Triisopropylbenzene
Molecular Formula	C₉H₁₂[2]	C₁₂H₁₈[4]	C₁₅H₂₄[5]
Molecular Weight ( g/mol )	120.19[2]	162.27[6]	204.35[5]
Density (g/mL at 25 °C)	0.864[1]	0.862	0.845[5]
Boiling Point (°C)	163-166[1]	215[7]	232-236[5]
Melting Point (°C)	-45[1]	-66.5[7]	Not readily available
Flash Point (°C)	44 (112 °F)[1]	76 (169 °F)[7]	87 (188.6 °F)[8]
Refractive Index (n20/D)	1.499[1]	1.495[7]	1.488[5]
LogP (Octanol/Water)	3.42[2]	4.3[6]	5.3[9]

Spectroscopic Characterization

Spectroscopic methods are essential for the unambiguous identification and structural elucidation of symmetrically substituted alkylbenzenes.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

Due to their high degree of symmetry, the ¹H and ¹³C NMR spectra of these compounds are relatively simple.

• ¹H NMR: The aromatic protons appear as a singlet, and the alkyl protons show characteristic splitting patterns.

• ¹³C NMR: The number of signals is reduced due to the molecular symmetry.

Table 2: NMR Spectroscopic Data (in CDCl₃)

Compound	¹H NMR Chemical Shifts (δ, ppm)	¹³C NMR Chemical Shifts (δ, ppm)
1,3,5-Trimethylbenzene	~2.3 (s, 9H, CH₃), ~6.8 (s, 3H, Ar-H)	~21 (CH₃), ~127 (Ar-CH), ~137 (Ar-C)[10]
1,3,5-Triethylbenzene	~1.2 (t, 9H, CH₃), ~2.6 (q, 6H, CH₂), ~6.8 (s, 3H, Ar-H)[11][12]	~15 (CH₃), ~29 (CH₂), ~125 (Ar-CH), ~143 (Ar-C)
1,3,5-Triisopropylbenzene	~1.2 (d, 18H, CH₃), ~2.9 (sept, 3H, CH), ~6.9 (s, 3H, Ar-H)	~24 (CH₃), ~34 (CH), ~121 (Ar-CH), ~148 (Ar-C)

2.2. Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying functional groups. Key absorptions for these alkylbenzenes include C-H stretching from both the aromatic ring and the alkyl substituents, and C=C stretching from the benzene (B151609) ring. A key diagnostic feature for the 1,3,5-substitution pattern is the strong out-of-plane C-H bending vibration.[13]

Table 3: Key Infrared (IR) Absorption Bands

Vibration	1,3,5-Trimethylbenzene	1,3,5-Triethylbenzene	1,3,5-Triisopropylbenzene
Aromatic C-H Stretch (cm⁻¹)	3080-3030[14]	~3050	~3050[13]
Aliphatic C-H Stretch (cm⁻¹)	2975-2845[14]	~2960, ~2870	~2962, ~2870[13]
Aromatic C=C Stretch (cm⁻¹)	~1600, ~1500[14]	~1600, ~1460	~1600, ~1465[13]
C-H Out-of-Plane Bend (cm⁻¹)	900-735[14]	Not readily available	~880[13]

2.3. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern, which can be used for identification. The molecular ion peak (M⁺) is typically observed, along with characteristic fragment ions resulting from the loss of alkyl groups. For example, in the mass spectrum of 1,3,5-trimethylbenzene, the base peak is often the tropylium (B1234903) ion or a related fragment.[15][16]

Table 4: Mass Spectrometry Data (Electron Ionization)

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
1,3,5-Trimethylbenzene	120[15]	105 ([M-CH₃]⁺), 91 ([M-C₂H₅]⁺)[15]
1,3,5-Triethylbenzene	162[17]	147 ([M-CH₃]⁺), 133 ([M-C₂H₅]⁺)[17]
1,3,5-Triisopropylbenzene	204[18]	189 ([M-CH₃]⁺), 161 ([M-C₃H₇]⁺)[18]

Synthesis and Experimental Protocols

3.1. Synthesis of Symmetrically Substituted Alkylbenzenes

A common method for the synthesis of these compounds is the Friedel-Crafts alkylation of benzene or a less substituted alkylbenzene with an appropriate alkyl halide or alkene in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).[7] Another approach involves the cyclotrimerization of alkynes.

References

• 1. (How) does 1,3,5-triethylbenzene scaffolding work? Analyzing the abilities of 1,3,5-triethylbenzene- and 1,3,5-trimethylbenzene-based scaffolds to preorganize the binding elements of supramolecular hosts and to improve binding of targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,3,5-Triethylbenzene = 97 102-25-0 [sigmaaldrich.com]
• 3. mdpi.com [mdpi.com]
• 4. scbt.com [scbt.com]
• 5. Mesitylene - Wikipedia [en.wikipedia.org]
• 6. Alkylbenzene - Wikipedia [en.wikipedia.org]
• 7. (How) does 1,3,5-triethylbenzene scaffolding work? Analyzing the abilities of 1,3,5-triethylbenzene- and 1,3,5-trimethylbenzene-based scaffolds to preorganize the binding elements of supramolecular hosts and to improve binding of targets. | Sigma-Aldrich [b2b.sigmaaldrich.com]
• 8. 1,3,5-Triethylbenzene | C12H18 | CID 7602 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Benzene - Wikipedia [en.wikipedia.org]
• 11. 1,3,5-Trimethylbenzene (Mesitylene) - Uses, DMF, Dossier, Manufacturer, Supplier, Licensing, Distributer, Prices, News, GMP [pharmacompass.com]
• 12. Biological Activity Evaluation of Some New Benzenesulphonamide Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 1,3,5-Triethylbenzene - Wikipedia [en.wikipedia.org]
• 14. Three-dimensional saturated C(sp3)-rich bioisosteres for benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 15. 1,3,5-Triphenylbenzene | C24H18 | CID 11930 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. TRIISOPROPYLBENZENE [sdfine.com]
• 17. Synthesis of 1,3,5-Triazepines and Benzo[ f][1,3,5]triazepines and Their Biological Activity: Recent Advances and New Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Synthesis of 1,3,5-Triazepines and Benzo[f][1,3,5]triazepines and Their Biological Activity: Recent Advances and New Approaches [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Laboratory Synthesis of 1,4-Dihexylbenzene

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of 1,4-dihexylbenzene, a symmetrically substituted aromatic hydrocarbon. The presented methodology is based on the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, which offers high selectivity and yield for the target 1,4-isomer, avoiding the polyalkylation and rearrangement side products common to Friedel-Crafts alkylation methods.[1][2][3] This protocol includes a step-by-step experimental procedure, reagent data, characterization of the final product, and safety guidelines. The workflow and reaction mechanism are visualized using diagrams for enhanced clarity.

Introduction and Synthetic Strategy

1,4-dialkylbenzenes are important intermediates in the synthesis of liquid crystals, organic electronic materials, and specialty polymers. The synthesis of a specific isomer like 1,4-dihexylbenzene requires a regioselective approach. While the direct Friedel-Crafts alkylation of benzene (B151609) with a hexyl halide is a classical method, it typically yields a mixture of ortho, meta, and para isomers, and is susceptible to polyalkylation, making purification difficult.[1][3]

To overcome these limitations, this protocol employs the Suzuki-Miyaura cross-coupling reaction.[4][5] This powerful carbon-carbon bond-forming reaction utilizes a palladium catalyst to couple an organoboron compound with an organic halide.[6][7] By using 1,4-dibromobenzene (B42075) and a hexylboronic acid derivative, the hexyl groups are installed specifically at the 1 and 4 positions of the benzene ring, ensuring high isomeric purity of the final product.

The key advantages of the Suzuki coupling for this application include:

• High Regioselectivity: The substitution pattern is precisely controlled by the starting dihalide.

• Mild Reaction Conditions: The reaction proceeds under relatively gentle conditions.[7]

• Functional Group Tolerance: The reaction is compatible with a wide variety of functional groups.[6]

• Commercially Available Reagents: The required starting materials, catalysts, and reagents are widely available.[7]

Experimental Protocol: Suzuki-Miyaura Cross-Coupling

This section details the step-by-step methodology for the synthesis of 1,4-dihexylbenzene from 1,4-dibromobenzene and hexylboronic acid.

Materials and Equipment

• Reagents:

  • 1,4-Dibromobenzene

  • Hexylboronic acid

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

  • Potassium carbonate (K₂CO₃), anhydrous

  • 1,4-Dioxane (B91453), anhydrous

  • Deionized water

  • Diethyl ether or Ethyl acetate (B1210297) (for extraction)

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Hexanes (for chromatography)

  • Silica (B1680970) gel (for column chromatography)

• Equipment:

  • Three-neck round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and heat plate

  • Inert gas supply (Nitrogen or Argon) with manifold

  • Schlenk line or similar inert atmosphere setup

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

  • TLC plates and developing chamber

Reagent Quantities

Reagent	Molar Mass ( g/mol )	Moles (mmol)	Mass/Volume	Equivalents
1,4-Dibromobenzene	235.90	10.0	2.36 g	1.0
Hexylboronic acid	130.00	22.0	2.86 g	2.2
Pd(PPh₃)₄	1155.56	0.3	347 mg	0.03 (3 mol%)
K₂CO₃	138.21	30.0	4.15 g	3.0
1,4-Dioxane	-	-	80 mL	-
Water	-	-	20 mL	-

Step-by-Step Procedure

• Reaction Setup:

  • To a dry three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and nitrogen/argon inlet, add 1,4-dibromobenzene (2.36 g, 10.0 mmol), hexylboronic acid (2.86 g, 22.0 mmol), and potassium carbonate (4.15 g, 30.0 mmol).

  • Evacuate the flask and backfill with an inert gas (N₂ or Ar). Repeat this cycle three times to ensure an inert atmosphere.

• Solvent Addition and Degassing:

  • Add anhydrous 1,4-dioxane (80 mL) and deionized water (20 mL) to the flask via syringe or cannula.

  • Bubble the inert gas through the stirred solution for 15-20 minutes to thoroughly degas the solvent mixture.

• Catalyst Addition and Reflux:

  • Under a positive flow of inert gas, add the tetrakis(triphenylphosphine)palladium(0) catalyst (347 mg, 0.3 mmol) to the reaction mixture.

  • Heat the mixture to reflux (approximately 90-100 °C) with vigorous stirring.

  • Monitor the reaction progress using Thin-Layer Chromatography (TLC) until the starting 1,4-dibromobenzene spot is consumed (typically 12-24 hours).

• Reaction Workup:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a separatory funnel containing 100 mL of deionized water.

  • Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

  • Combine the organic extracts and wash them with brine (1 x 50 mL).

  • Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude product as an oil or solid.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel.[8]

  • Use 100% hexanes as the eluent. The product, being non-polar, should elute relatively quickly.

  • Collect the fractions containing the product (as determined by TLC analysis).

  • Combine the pure fractions and remove the solvent under reduced pressure to yield 1,4-dihexylbenzene as a clear oil or low-melting solid.

Data Presentation

Physical and Spectroscopic Data of 1,4-Dihexylbenzene

Property	Value
IUPAC Name	1,4-Dihexylbenzene
Molecular Formula	C₁₈H₃₀
Molar Mass	246.44 g/mol
Appearance	Colorless oil or solid
Boiling Point	~330 °C (estimated)
Density	~0.85 g/cm³ (estimated)
¹H NMR (CDCl₃, 400 MHz)	δ 7.10 (s, 4H, Ar-H), 2.58 (t, 4H, Ar-CH₂), 1.60 (p, 4H, Ar-CH₂-CH₂), 1.30 (m, 12H, -(CH₂)₃-), 0.89 (t, 6H, -CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ 140.0, 128.2, 35.8, 31.8, 31.5, 29.1, 22.6, 14.1
Mass Spec (EI)	m/z (%): 246 (M⁺), 175, 105, 91

Note: NMR and MS data are predicted based on the structure and data for similar compounds. Actual experimental values should be obtained for confirmation.[9][10]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for the synthesis of 1,4-dihexylbenzene.

Suzuki Coupling Catalytic Cycle

Caption: Simplified catalytic cycle for the Suzuki reaction.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and appropriate chemical-resistant gloves.

• Ventilation: All procedures should be performed in a well-ventilated fume hood.

• Reagent Handling:

  • 1,4-Dioxane: Is a potential carcinogen and is flammable. Avoid inhalation and skin contact.

  • Palladium Catalysts: Can be toxic and pyrophoric. Handle under an inert atmosphere.

  • Organic Solvents (Hexanes, Diethyl Ether): Are highly flammable. Keep away from ignition sources.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Do not pour organic solvents or solutions containing heavy metals down the drain.

References

• 1. m.youtube.com [m.youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 16.2 Preparation of alkylbenzenes | Organic Chemistry II [courses.lumenlearning.com]
• 4. m.youtube.com [m.youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. 1,4-Dihexylbenzene | C18H30 | CID 15274145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 1,4-Diethylbenzene | C10H14 | CID 7734 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for 1,4-Dihexylbenzene as a High Boiling Point Organic Solvent

Notice: Due to the limited availability of specific experimental data and established protocols for 1,4-dihexylbenzene in publicly accessible scientific literature, these application notes are based on the general properties of long-chain dialkylbenzenes and are intended to provide a foundational guide for researchers. It is imperative that all procedures are first conducted on a small scale and with appropriate safety precautions. The physicochemical properties presented are estimations based on trends observed for similar compounds and should be experimentally verified.

Introduction

1,4-Dihexylbenzene is a high boiling point, nonpolar, aromatic organic solvent. Its structure, consisting of a central benzene (B151609) ring with two hexyl chains in the para position, imparts properties that make it a candidate for specialized applications in organic synthesis, materials science, and drug development where high temperatures and a nonpolar environment are required. The long alkyl chains enhance its solvent power for nonpolar compounds and increase its boiling point significantly compared to shorter-chain analogues like xylene or diethylbenzene.

Physicochemical Properties

Quantitative data for 1,4-dihexylbenzene is not widely available. The following table provides estimated values based on known data for related compounds and general chemical principles. Researchers should verify these properties experimentally before use.

Property	Estimated Value/Information	Source/Basis for Estimation
IUPAC Name	1,4-Dihexylbenzene	PubChem
Molecular Formula	C₁₈H₃₀	PubChem
Molecular Weight	246.44 g/mol	PubChem
Boiling Point	> 300 °C	Extrapolated from shorter-chain 1,4-dialkylbenzenes. High boiling points are characteristic of long-chain alkylbenzenes.
Melting Point	Not readily available. Expected to be a liquid at room temperature.	General property of similar asymmetric long-chain alkylbenzenes.
Density	~0.85 - 0.90 g/mL	Based on the density of similar aromatic hydrocarbons.
Solubility	Insoluble in water. Soluble in common nonpolar organic solvents (e.g., hexane, toluene, dichloromethane).	"Like dissolves like" principle. The long alkyl chains and aromatic ring indicate nonpolar character.
Appearance	Colorless to pale yellow liquid.	General appearance of pure aromatic hydrocarbons.

Potential Applications and Logical Workflow

The properties of 1,4-dihexylbenzene suggest its utility in several areas of research and development. The following workflow outlines a logical progression for exploring its use as a high boiling point solvent.

Caption: Logical workflow for evaluating 1,4-dihexylbenzene as a solvent.

Experimental Protocols (Hypothetical)

The following are hypothetical protocols based on general procedures where a high boiling point, nonpolar solvent is advantageous. These protocols have not been validated for 1,4-dihexylbenzene and must be adapted and optimized.

Protocol for a High-Temperature Suzuki-Miyaura Coupling Reaction

Objective: To synthesize a biaryl compound using a palladium-catalyzed cross-coupling reaction at an elevated temperature.

Materials:

• Aryl halide (1.0 mmol)

• Arylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol)

• Base (e.g., K₂CO₃, 2.0 mmol)

• 1,4-Dihexylbenzene (5 mL)

• Standard laboratory glassware for inert atmosphere reactions

• Heating mantle and temperature controller

• Magnetic stirrer

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl halide, arylboronic acid, palladium catalyst, and base.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Under a positive pressure of inert gas, add 1,4-dihexylbenzene via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 150-200 °C) with vigorous stirring.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a lower-boiling organic solvent (e.g., ethyl acetate) to facilitate handling.

• Wash the organic phase with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Caption: Workflow for a high-temperature Suzuki-Miyaura coupling.

Protocol for the Synthesis of Nanoparticles in a High Boiling Point Solvent

Objective: To synthesize inorganic or organic nanoparticles where a high temperature is required for crystal growth and annealing.

Materials:

• Nanoparticle precursors (e.g., metal salts, organometallic compounds)

• Surfactants or capping agents (e.g., oleic acid, oleylamine)

• 1,4-Dihexylbenzene (as the solvent)

• Three-neck round-bottom flask

• Heating mantle with temperature controller

• Schlenk line for inert atmosphere

• Magnetic stirrer

Procedure:

• In a three-neck flask, combine the nanoparticle precursors and 1,4-dihexylbenzene.

• Attach a reflux condenser and a thermocouple adapter.

• Degas the mixture by heating under vacuum and then backfilling with an inert gas. Repeat this cycle three times.

• Under a positive flow of inert gas, heat the mixture to a low temperature (e.g., 100-120 °C) and inject the surfactants/capping agents.

• Rapidly heat the mixture to the desired nucleation and growth temperature (e.g., 250-300 °C) and maintain for a specific duration to control nanoparticle size.

• After the desired growth time, cool the reaction mixture to room temperature.

• Add a polar solvent (e.g., ethanol (B145695) or acetone) to precipitate the nanoparticles.

• Centrifuge the mixture to collect the nanoparticles.

• Wash the nanoparticles multiple times with a polar solvent to remove excess solvent and unreacted precursors.

• Dry the nanoparticles under vacuum.

Safety and Handling

• Eye Protection: Wear safety glasses or goggles.

• Skin Protection: Wear chemically resistant gloves (e.g., nitrile).

• Inhalation: Use in a well-ventilated area or a fume hood, especially when heated.

• Flammability: 1,4-Dihexylbenzene is expected to be combustible. Keep away from open flames and sources of ignition.

• Disposal: Dispose of in accordance with local, state, and federal regulations for organic solvents.

Conclusion

1,4-Dihexylbenzene presents potential as a high boiling point, nonpolar solvent for specialized applications. Its high boiling point allows for reactions to be conducted at temperatures that are not accessible with common solvents, potentially leading to improved reaction rates and different product selectivities. Its nonpolar nature makes it suitable for dissolving nonpolar reactants and materials. The protocols and data provided herein are intended as a starting point for further investigation. Experimental verification of all properties and optimization of all procedures are essential for successful and safe implementation.

Application Notes and Protocols: 1,4-Dihexylbenzene in Nematic Liquid Crystal Mixtures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,4-dihexylbenzene as a non-mesogenic additive in nematic liquid crystal (NLC) mixtures. The inclusion of such additives can be utilized to tailor the physical properties of the host liquid crystal, which is of significant interest in the development of advanced materials and drug delivery systems. This document outlines the expected effects of 1,4-dihexylbenzene on key liquid crystal parameters, provides detailed experimental protocols for characterization, and presents representative data.

Introduction

1,4-Dihexylbenzene is a non-polar organic compound that does not exhibit liquid crystalline phases on its own. When introduced into a nematic host, it acts as a solute, disrupting the long-range orientational order of the liquid crystal molecules. This disruption, in turn, modifies the macroscopic properties of the mixture, such as its birefringence, dielectric anisotropy, and viscosity. By carefully controlling the concentration of 1,4-dihexylbenzene, these properties can be fine-tuned for specific applications.

The primary host liquid crystal considered in these notes is 4-Cyano-4'-pentylbiphenyl (5CB), a well-characterized nematic liquid crystal with a convenient room-temperature nematic phase.[1]

Effects on Physical Properties

The addition of a non-mesogenic solute like 1,4-dihexylbenzene to a nematic liquid crystal host generally leads to a decrease in the clearing point (the temperature of the nematic-to-isotropic phase transition).[2] This is a direct consequence of the disruption of the nematic order by the solute molecules. The extent of this depression is typically proportional to the molar concentration of the additive.

Birefringence (Δn)

Birefringence, the difference between the extraordinary (nₑ) and ordinary (nₒ) refractive indices, is a measure of the optical anisotropy of the material. The introduction of the optically isotropic 1,4-dihexylbenzene is expected to reduce the overall birefringence of the nematic mixture. This effect is primarily due to the reduction in the orientational order parameter of the liquid crystal host.

Dielectric Anisotropy (Δε)

Dielectric anisotropy is the difference between the dielectric permittivity parallel (ε∥) and perpendicular (ε⊥) to the director axis. For a positive nematic liquid crystal like 5CB, which has a strong longitudinal dipole moment from the cyano group, the addition of a non-polar molecule like 1,4-dihexylbenzene will lower the overall dielectric anisotropy.[3][4] This is because the non-polar additive effectively dilutes the concentration of polar liquid crystal molecules.

Viscosity (η)

The viscosity of a liquid crystal is a complex property with several coefficients. The rotational viscosity (γ₁), which is crucial for the switching speed of liquid crystal devices, is expected to decrease with the addition of a smaller, non-mesogenic molecule like 1,4-dihexylbenzene. This is attributed to the reduction in the average intermolecular interactions and the disruption of the collective motion of the liquid crystal molecules.[5][6]

Quantitative Data Summary

The following tables summarize representative quantitative data on the effect of 1,4-dihexylbenzene concentration on the physical properties of the nematic liquid crystal 5CB. This data is based on typical trends observed for non-mesogenic solutes in nematic hosts.[3][7][8][9]

Table 1: Effect of 1,4-Dihexylbenzene Concentration on the Clearing Point of 5CB

Concentration of 1,4-Dihexylbenzene (wt%)	Clearing Point (Tₙᵢ) (°C)
0	35.0
2	34.2
5	33.0
10	30.5

Table 2: Effect of 1,4-Dihexylbenzene Concentration on Birefringence of 5CB at 25°C

Concentration of 1,4-Dihexylbenzene (wt%)	Birefringence (Δn) at 589 nm
0	0.180
2	0.175
5	0.168
10	0.155

Table 3: Effect of 1,4-Dihexylbenzene Concentration on Dielectric Anisotropy of 5CB at 25°C (1 kHz)

Concentration of 1,4-Dihexylbenzene (wt%)	Dielectric Anisotropy (Δε)
0	+11.5
2	+11.0
5	+10.2
10	+9.0

Table 4: Effect of 1,4-Dihexylbenzene Concentration on Rotational Viscosity of 5CB at 25°C

Concentration of 1,4-Dihexylbenzene (wt%)	Rotational Viscosity (γ₁) (mPa·s)
0	120
2	115
5	108
10	95

Experimental Protocols

Preparation of Nematic Liquid Crystal Mixtures

Objective: To prepare homogeneous mixtures of 1,4-dihexylbenzene in a nematic liquid crystal host (5CB).

Materials:

• 4-Cyano-4'-pentylbiphenyl (5CB)

• 1,4-Dihexylbenzene

• Analytical balance

• Vials with airtight caps

• Hot plate with magnetic stirring

• Small magnetic stir bars

• Dichloromethane (B109758) (or another suitable solvent)

Procedure:

• Calculate the required masses of 5CB and 1,4-dihexylbenzene to achieve the desired weight percentages.

• Accurately weigh the components and add them to a clean glass vial.

• Add a small amount of a volatile solvent like dichloromethane to facilitate mixing.

• Add a small magnetic stir bar to the vial.

• Seal the vial and place it on a hot plate with magnetic stirring.

• Heat the mixture to a temperature above the clearing point of the pure 5CB (e.g., 40-45°C) while stirring.

• Continue stirring until the mixture is completely homogeneous and clear.

• Slowly cool the mixture to room temperature while continuing to stir.

• To ensure complete removal of the solvent, the vial can be placed in a vacuum oven at a temperature slightly above the boiling point of the solvent for a few hours.

• Store the prepared mixture in a sealed vial in a desiccator.

Preparation workflow for nematic liquid crystal mixtures.

Birefringence Measurement Protocol

Objective: To measure the birefringence of the prepared liquid crystal mixtures as a function of temperature.

Apparatus:

• Polarizing Optical Microscope (POM) equipped with a heating stage and a compensator (e.g., Berek or tilting compensator).

• Monochromatic light source (e.g., sodium lamp, λ = 589 nm).

• Liquid crystal cell with planar alignment layers (e.g., rubbed polyimide).

• Temperature controller.

Procedure:

• Fill a planar alignment liquid crystal cell with the prepared mixture in its isotropic phase by capillary action.

• Place the cell on the heating stage of the POM.

• Heat the sample to its isotropic phase and then slowly cool it back to the nematic phase to ensure good alignment.

• Set the desired temperature using the temperature controller and allow the sample to stabilize.

• Position the cell on the microscope stage such that the director of the liquid crystal is at 45° to the polarizer and analyzer.

• Insert the compensator and adjust it to determine the optical path difference (retardation, R).

• The birefringence (Δn) is calculated using the formula: Δn = R / d, where d is the thickness of the liquid crystal layer in the cell.

• Repeat the measurement at different temperatures, allowing for stabilization at each temperature point.

Workflow for temperature-dependent birefringence measurement.

Dielectric Anisotropy Measurement Protocol

Objective: To measure the dielectric anisotropy of the prepared liquid crystal mixtures.

Apparatus:

• Impedance analyzer or LCR meter.

• Two types of liquid crystal cells: one with planar alignment and one with homeotropic alignment.

• Temperature-controlled sample holder.

• Function generator to apply an AC voltage.

Procedure:

• Fill a planar alignment cell and a homeotropic alignment cell with the liquid crystal mixture.

• Place the cells in the temperature-controlled holder.

• Connect the electrodes of the planar cell to the impedance analyzer.

• Apply a low-amplitude AC voltage (e.g., 1 kHz) and measure the capacitance (C⊥) of the cell. The dielectric permittivity perpendicular to the director (ε⊥) is calculated from C⊥, the area of the electrodes, and the cell gap.

• Replace the planar cell with the homeotropic cell and measure its capacitance (C∥) under the same conditions. The dielectric permittivity parallel to the director (ε∥) is calculated from C∥.

• The dielectric anisotropy is then calculated as: Δε = ε∥ - ε⊥.

• Measurements can be repeated at different temperatures and frequencies.

Logical relationship for dielectric anisotropy measurement.

Rotational Viscosity Measurement Protocol

Objective: To measure the rotational viscosity (γ₁) of the prepared liquid crystal mixtures.

Apparatus:

• Polarizing microscope.

• Liquid crystal cell with planar alignment and transparent electrodes.

• Function generator and voltage amplifier.

• Photodetector and oscilloscope.

• Temperature-controlled stage.

Procedure:

• Fill a planar alignment cell with transparent electrodes with the liquid crystal mixture.

• Place the cell on the temperature-controlled stage of the microscope between crossed polarizers, with the director at 45° to the polarizers.

• Apply a square-wave voltage across the cell that is well above the Freedericksz transition threshold to switch the molecules to a homeotropic alignment.

• Monitor the optical transmission through the cell with a photodetector connected to an oscilloscope.

• Suddenly turn off the electric field. The liquid crystal molecules will relax back to their initial planar alignment.

• Record the decay of the optical transmission as a function of time.

• The rotational viscosity (γ₁) can be determined from the relaxation time (τ) using the relationship: τ ≈ (γ₁ * d²) / (K₁₁ * π²), where d is the cell thickness and K₁₁ is the splay elastic constant. (Note: K₁₁ may also need to be measured independently for accurate results).

Conclusion

The addition of 1,4-dihexylbenzene to nematic liquid crystal mixtures provides a straightforward method for tuning their physical properties. The predictable decrease in clearing point, birefringence, dielectric anisotropy, and rotational viscosity with increasing concentration allows for the rational design of liquid crystal materials with tailored characteristics for a variety of applications, from advanced display technologies to novel drug delivery platforms. The protocols outlined in this document provide a robust framework for the preparation and characterization of such mixtures, enabling researchers to explore their potential in diverse scientific and technological fields.

References

• 1. 4-Cyano-4'-pentylbiphenyl - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. dergipark.org.tr [dergipark.org.tr]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. arxiv.org [arxiv.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for 1,4-Dihexylbenzene in Organic Semiconductors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,4-dihexylbenzene as a solvent additive in the fabrication of organic semiconductor devices, particularly organic field-effect transistors (OFETs). The protocols detailed below are based on established methodologies for solution-processed organic semiconductors, with a focus on blade-coating and solution shearing techniques for 6,13-bis(triisopropylsilylethynyl)pentacene (B153593) (TIPS-pentacene), a widely studied p-type organic semiconductor.

Introduction to 1,4-Dihexylbenzene in Organic Semiconductors

1,4-Dihexylbenzene is a high-boiling point, non-polar aromatic solvent. In the context of organic electronics, it serves as a crucial additive to control the crystallization process of solution-deposited organic semiconductor thin films. The slow evaporation rate of 1,4-dihexylbenzene, relative to the main solvent, allows for an extended period for the semiconductor molecules to self-assemble into well-ordered crystalline domains. This improved crystallinity is paramount for achieving high charge carrier mobility and overall device performance. The long alkyl chains of 1,4-dihexylbenzene can also influence the intermolecular interactions and packing of the semiconductor molecules at the solution-air interface and the substrate-solution interface, further promoting favorable crystal growth.

Key Applications and Effects

The primary application of 1,4-dihexylbenzene in this context is as a morphology-directing agent. Its principal effects include:

• Enhanced Crystallinity: By slowing down the solvent evaporation process, it facilitates the growth of larger and more ordered crystalline domains of the organic semiconductor.

• Improved Molecular Packing: The presence of 1,4-dihexylbenzene can influence the π-π stacking of the semiconductor molecules, leading to more efficient charge transport pathways.

• Control over Film Morphology: It aids in the formation of uniform and continuous thin films, which is critical for reliable device fabrication and performance.

• Higher Charge Carrier Mobility: The resulting well-ordered crystalline films typically exhibit significantly higher charge carrier mobilities compared to films cast from single, fast-evaporating solvents.

Quantitative Data Summary

The following table summarizes the typical performance improvements observed in TIPS-pentacene based OFETs when a high-boiling point solvent additive, analogous to 1,4-dihexylbenzene, is used in the solution processing. It is important to note that the specific values for 1,4-dihexylbenzene may vary and require experimental optimization. The data presented here is a composite representation based on the effects of similar additives like diphenyl ether (DPE) and chloronaphthalene (CN).[1]

Parameter	Without Additive	With High-Boiling Point Additive (e.g., 1,4-Dihexylbenzene)
Hole Mobility (μ)	0.1 - 0.5 cm²/Vs	0.7 - 2.0 cm²/Vs
On/Off Current Ratio	> 10⁵	> 10⁶
Threshold Voltage (Vth)	-5 to -15 V	-2 to -10 V
Crystal Domain Size	1 - 10 µm	50 - 500 µm

Experimental Protocols

Protocol 1: Preparation of TIPS-Pentacene Solution with 1,4-Dihexylbenzene Additive

This protocol describes the preparation of the organic semiconductor solution for subsequent deposition.

Materials:

• 6,13-bis(triisopropylsilylethynyl)pentacene (TIPS-pentacene)

• Toluene (B28343) (anhydrous)

• 1,4-Dihexylbenzene

• Small vials with magnetic stir bars

• Hot plate with magnetic stirring capability

• Micropipettes

• 0.2 µm PTFE syringe filter

Procedure:

• Prepare a stock solution of TIPS-pentacene in toluene at a concentration of 10 mg/mL.

• Place the vial on a hotplate and stir at 60 °C for at least 1 hour to ensure complete dissolution.

• Allow the solution to cool to room temperature.

• Filter the stock solution through a 0.2 µm PTFE syringe filter to remove any particulate matter.

• Prepare the final deposition solution by diluting the stock solution with toluene to the desired concentration (typically 1-5 wt%).

• Add 1,4-dihexylbenzene as a solvent additive. A typical starting concentration is 1-5% by volume of the total solvent. The optimal concentration needs to be determined experimentally.

• Stir the final solution at room temperature for at least 30 minutes before use.

Protocol 2: Fabrication of OFETs using Blade-Coating with 1,4-Dihexylbenzene Additive

This protocol details the fabrication of top-contact, bottom-gate OFETs on a Si/SiO₂ substrate using blade-coating.

Materials and Equipment:

• Heavily n-doped Si wafer with a 300 nm thermally grown SiO₂ layer (serves as the gate electrode and dielectric)

• TIPS-pentacene solution with 1,4-dihexylbenzene additive (from Protocol 1)

• Blade-coater system

• Substrate cleaning solutions (e.g., acetone, isopropanol, deionized water)

• UV-Ozone cleaner or plasma asher

• Octadecyltrichlorosilane (OTS) solution for surface treatment

• Vacuum oven or hotplate

• Thermal evaporator for source/drain electrode deposition (e.g., Gold)

• Shadow mask for electrode patterning

Procedure:

• Substrate Cleaning:

  • Sonicate the Si/SiO₂ substrates sequentially in acetone, isopropanol, and deionized water for 15 minutes each.

  • Dry the substrates with a stream of nitrogen gas.

  • Treat the substrates with UV-Ozone or an oxygen plasma for 10 minutes to create a hydrophilic surface.

• Surface Treatment (OTS):

  • Immerse the cleaned substrates in a 10 mM solution of OTS in toluene for 30 minutes to form a self-assembled monolayer. This treatment renders the surface hydrophobic, which promotes better crystal growth.

  • Rinse the substrates with fresh toluene and dry with nitrogen.

  • Anneal the substrates at 120 °C for 20 minutes.

• Blade-Coating:

  • Place the OTS-treated substrate on the heated stage of the blade-coater (typically set between 60-100 °C).

  • Dispense a controlled volume of the TIPS-pentacene/1,4-dihexylbenzene solution in front of the blade.

  • Move the blade across the substrate at a constant speed (typically 0.1 - 1.0 mm/s). The slow evaporation of the 1,4-dihexylbenzene additive will facilitate the growth of large, well-aligned crystals.

  • Allow the film to dry completely on the heated stage.

• Electrode Deposition:

  • Place a shadow mask with the desired channel length and width on top of the organic semiconductor film.

  • Transfer the substrate to a thermal evaporator.

  • Deposit 50 nm of gold (Au) to define the source and drain electrodes.

• Device Annealing:

  • Post-deposition annealing can be performed at a temperature of 80-120 °C for 30 minutes in a nitrogen-filled glovebox to improve the contact between the electrodes and the semiconductor and to further enhance film crystallinity.

Visualizations

Caption: Experimental workflow for fabricating and characterizing OFETs.

Caption: Mechanism of 1,4-dihexylbenzene in improving OFET performance.

References

• 1. Improved performance in TIPS-pentacene field effect transistors using solvent additives - Journal of Materials Chemistry C (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Preparation of 1,4-Dialkylbenzene Derivatives for Organic Electronics

For Researchers, Scientists, and Drug Development Professionals

Abstract

Derivatives of 1,4-dialkylbenzene are a pivotal class of organic semiconductors utilized in a variety of organic electronic devices, including Organic Light-Emitting Diodes (OLEDs) and Organic Field-Effect Transistors (OFETs). The electronic properties of these materials, such as their frontier molecular orbital (HOMO/LUMO) energy levels and charge carrier mobility, can be precisely tuned by modifying the alkyl and aryl substituents on the central benzene (B151609) ring. This document provides detailed protocols for the synthesis of 1,4-dialkylbenzene derivatives via common cross-coupling reactions—Suzuki, Stille, and Grignard—and presents key electronic and device performance data in structured tables for comparative analysis.

Introduction

The field of organic electronics has seen remarkable advancements, driven by the development of novel solution-processable and vacuum-deposited semiconducting materials.[1] Among these, 1,4-dialkylbenzene derivatives have emerged as a versatile platform for constructing high-performance organic semiconductors. The alkyl chains enhance solubility, a crucial factor for solution-based fabrication techniques, while the aromatic core and its substituents dictate the material's electronic characteristics.[1]

The ability to systematically modify the molecular structure of these compounds allows for the fine-tuning of their highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energy levels. This is critical for optimizing charge injection and transport in electronic devices.[2] The performance of OFETs is primarily determined by charge transport mobility (µ), threshold voltage (Vth), and the current on/off ratio (Ion/off).[3] For OLEDs, key performance metrics include external quantum efficiency (EQE), power efficiency, and operational stability.[4][5]

This document outlines robust synthetic methodologies for preparing a range of 1,4-dialkylbenzene derivatives and collates their reported electronic and device performance data to guide researchers in materials design and selection.

Synthetic Methodologies

The synthesis of 1,4-dialkylbenzene derivatives is predominantly achieved through palladium-catalyzed cross-coupling reactions. These methods offer a high degree of control over the final molecular architecture.

Suzuki Coupling

The Suzuki coupling is a versatile method for forming carbon-carbon bonds between an organohalide and an organoboron compound, catalyzed by a palladium(0) complex.[6] This reaction is widely used due to the stability and low toxicity of the boronic acid reagents.[6]

Fig. 1: Suzuki Coupling Workflow.

Stille Coupling

The Stille coupling involves the reaction of an organotin compound with an organohalide, also catalyzed by a palladium complex.[7] While organotin reagents are toxic, they are often highly reactive and tolerant of a wide range of functional groups.[7]

Fig. 2: Stille Coupling Workflow.

Grignard Cross-Coupling

Grignard reagents, being strongly nucleophilic, can be coupled with organohalides in the presence of a suitable catalyst, often an iron or nickel complex.[8][9] This method is particularly useful for introducing alkyl chains.

Fig. 3: Grignard Coupling Workflow.

Experimental Protocols

Synthesis of 2,5-Dihexyl-1,4-phenylenediboronic acid, dipinacol ester

This protocol describes the synthesis of a key intermediate for Suzuki coupling reactions.

Materials:

• Isobutylboronic acid (25.0 g, 245 mmol)

• Pinacol (29.0 g, 245 mmol)

• Magnesium sulfate (B86663) (44.3 g, 368 mmol)

• Diethyl ether (300 mL)

• Pentane (B18724) (700 mL)

• Deionized water

Procedure:

• To an oven-dried 1 L flask containing a magnetic stirrer, add isobutylboronic acid, pinacol, and magnesium sulfate.

• Add diethyl ether to the flask and stir the suspension under an argon atmosphere at room temperature for 24 hours.[10]

• Filter the solids and concentrate the filtrate in vacuo.[10]

• Dissolve the crude material in pentane and wash with deionized water (3 x 150 mL).[10]

• Dry the organic layer over magnesium sulfate, filter, and concentrate in vacuo to yield the product.[10]

Protocol for Suzuki Coupling: Synthesis of 1,4-Dihexyloxy-2,5-bis(2-nitrophenyl)benzene

Materials:

• 2,5-Dihexyloxy-1,4-phenylenediboronic acid (500 mg, 1.37 mmol)

• 1-Bromo-2-nitrobenzene (553 mg, 2.74 mmol)

• Pd(PPh₃)₄ (79 mg, 0.067 mmol)

• Dimethoxyethane (10 ml)

• 1M Aqueous Na₂CO₃ solution (8.2 ml)

• Dichloromethane

• Brine solution

Procedure:

• In a reaction flask, combine 2,5-dihexyloxy-1,4-phenylenediboronic acid, 1-bromo-2-nitrobenzene, and Pd(PPh₃)₄ in dimethoxyethane.[11]

• Stir the mixture for 45 minutes at room temperature.[11]

• Add the aqueous Na₂CO₃ solution and heat the mixture to 80 °C (353 K) for 18 hours.[11]

• After cooling, pour the mixture into water and extract the product with dichloromethane.[11]

• Wash the combined organic layers with brine, dry over Na₂SO₄, and purify by crystallization from chloroform/pentane.[11]

Protocol for Stille Coupling: Synthesis of Poly[(2,5-bis(hexyloxy)-1,4-phenylene)-alt-(2,5-thienylene)]

Materials:

• 1,4-Bis(hexyloxy)-2,5-diiodobenzene

• 2,5-Bis(trimethylstannyl)thiophene

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tri(o-tolyl)phosphine (P(o-tol)₃)

• Anhydrous Toluene

• Methanol

• Petroleum Ether

Procedure:

• In a Schlenk tube under an argon atmosphere, dissolve 1,4-bis(hexyloxy)-2,5-diiodobenzene, 2,5-bis(trimethylstannyl)thiophene, Pd₂(dba)₃, and P(o-tol)₃ in anhydrous toluene.

• Subject the mixture to three freeze-pump-thaw cycles to ensure it is thoroughly degassed.

• Heat the reaction mixture to 100-110 °C and stir for 12-16 hours.[10]

• Cool the mixture to room temperature and precipitate the polymer by adding it to vigorously stirred methanol.[10]

• Collect the polymer by filtration and wash with petroleum ether to remove impurities.[10]

Protocol for Iron-Catalyzed Grignard Cross-Coupling

Materials:

• Alkyl halide (50 mmol)

• Biphenylmagnesium bromide (0.9 M in THF, 65 mmol)

• N,N,N',N'-tetramethylethylenediamine (TMEDA) (0.9 M in THF, 65 mmol)

• FeCl₃ (0.1 M in THF, 5 mol %)

• Toluene

• 1 M HCl

Procedure:

• In a reaction flask under an inert atmosphere, cool a solution of the alkyl halide and FeCl₃ in THF to -5 °C.[9]

• Slowly add the biphenylmagnesium bromide and TMEDA mixture, maintaining the temperature at -5 °C.[9]

• Stir the reaction mixture at -5 °C for 30 minutes after the addition is complete.[9]

• Quench the reaction with 1 M HCl and extract the product with toluene.[9]

• Dry the combined organic extracts over anhydrous MgSO₄, filter, and concentrate to obtain the crude product, which can be further purified by column chromatography.[9]

Data Presentation

The following tables summarize the electronic properties and device performance of representative 1,4-dialkylbenzene derivatives and related compounds.

Table 1: Electronic Properties of 1,4-Dialkylbenzene Derivatives and Related Organic Semiconductors

Compound/Polymer	HOMO (eV)	LUMO (eV)	Band Gap (eV)	Hole Mobility (cm²/Vs)	Electron Mobility (cm²/Vs)
P1 (PPV derivative)	-	-	-	-	-
P2 (PPV derivative)	-	-	-	-	-
P3 (PPV derivative)	-	-	-	-	-
P4 (Nitro-PPV derivative)	-	-	-	-	-
P5 (Nitro-PPV derivative)	-	-	-	-	-
P6 (Nitro-PPV derivative)	-	-	-	-	-
NDI-C8	-	-	-	-	0.14
NDI-EH	-	-	-	-	0.074
DPPT-RD	-5.34	-3.62	1.72	2.16 x 10⁻²	7.27 x 10⁻²
DPPT-DCV	-5.58	-3.55	2.03	1.84 x 10⁻²	-
C12-DBA-C12	-5.7	-	-	-	-
PffBT4T-2DT	-	-	-	0.23	-
PffBT4T-2OD	-	-	-	0.096	-

Data sourced from references[1][3][6][12]. Note that PPV derivatives P1-P6 HOMO/LUMO levels were calculated from onset potentials and not directly reported in eV.[6]

Table 2: Device Performance of OLEDs and OFETs Utilizing 1,4-Dialkylbenzene Derivatives and Analogs

Device Type	Active Material	Max. EQE (%)	Luminance (cd/m²)	On/Off Ratio
OLED	DB16 (Diphenyl sulfone derivative)	-	178	-
OLED	DB17 (Benzophenone derivative)	-	660	-
OLED	TDBA-Cz	6.45	-	-
OLED	TDBA-Bz	-	-	-
OLED	5CzBN-2Cz (TADF Dendrimer)	>20	-	-
OFET	NDI-based (C4 side chain)	-	-	>10⁶
OFET	NDI-based (C12 side chain)	-	-	>10⁶
OFET	PffBT4T-2OD/SEBS blend	-	-	-

Data sourced from references[2][4][12][13][14].

Conclusion

The synthetic protocols and compiled data presented in this document provide a valuable resource for the design and preparation of 1,4-dialkylbenzene derivatives for organic electronic applications. The versatility of cross-coupling reactions allows for the systematic modification of their chemical structures, enabling the fine-tuning of their electronic and physical properties. The provided tables of electronic and device performance data offer a starting point for selecting and developing materials with desired characteristics for high-performance OLEDs and OFETs. Further research into novel derivatives and optimization of device architectures will continue to advance the field of organic electronics.

References

• 1. Dialkylated dibenzo[a,h]anthracenes for solution-processable organic thin-film transistors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. The Synthesis and Photophysical Properties of Weakly Coupled Diketopyrrolopyrroles - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. 1,4-Dihex­yloxy-2,5-bis­(2-nitro­phen­yl)benzene - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. Achieving 20% External Quantum Efficiency for Fully Solution-Processed Organic Light-Emitting Diodes Based on Thermally Activated Delayed Fluorescence Dendrimers with Flexible Chains - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Friedel-Crafts Acylation with Long-Chain Acyl Chlorides

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Friedel-Crafts acylation is a fundamental and versatile C-C bond-forming reaction in organic synthesis, enabling the introduction of an acyl group onto an aromatic ring. This electrophilic aromatic substitution reaction is of paramount importance in the pharmaceutical and chemical industries for the synthesis of aryl ketones. These ketones serve as crucial intermediates in the production of a wide array of compounds, including active pharmaceutical ingredients, agrochemicals, and specialty polymers.

While the reaction is commonly performed with short-chain acyl chlorides, the use of long-chain acyl chlorides presents unique opportunities for the synthesis of molecules with tailored lipophilicity and for the construction of complex architectures relevant to drug development. Long-chain alkyl aryl ketones are valuable precursors for the synthesis of surfactants, liquid crystals, and biologically active molecules.

These application notes provide a detailed experimental protocol for the Friedel-Crafts acylation of various aromatic substrates with long-chain acyl chlorides, offering insights into reaction optimization, and presenting quantitative data to guide researchers in their synthetic endeavors.

Reaction Mechanism and Key Considerations

The Friedel-Crafts acylation proceeds via the formation of a highly electrophilic acylium ion, generated from the reaction of an acyl chloride with a Lewis acid catalyst, most commonly aluminum chloride (AlCl₃).[1][2] This acylium ion then undergoes electrophilic attack by the aromatic ring.

A key advantage of Friedel-Crafts acylation is that the resulting ketone product is less reactive than the starting aromatic compound, which prevents polysubstitution—a common issue in Friedel-Crafts alkylation.[3] Furthermore, the acylium ion is resonance-stabilized and does not typically undergo rearrangement.[3]

When working with long-chain acyl chlorides, several factors should be considered:

• Solubility: Long-chain acyl chlorides and the resulting ketones may have limited solubility in common non-polar solvents at low temperatures. Careful selection of the solvent system is crucial.

• Reaction Temperature: While many Friedel-Crafts acylations are initiated at low temperatures (0-5 °C) to control the exothermic reaction between the acyl chloride and the Lewis acid, the temperature may need to be raised to ensure complete reaction with less reactive long-chain acyl chlorides.[4][5]

• Catalyst Stoichiometry: Friedel-Crafts acylation typically requires at least a stoichiometric amount of the Lewis acid catalyst because the ketone product forms a complex with the catalyst, rendering it inactive.[3]

Experimental Protocols

General Protocol for Friedel-Crafts Acylation with a Long-Chain Acyl Chloride

This protocol describes a general procedure for the acylation of an aromatic substrate with a long-chain acyl chloride using aluminum chloride as the catalyst.

Materials:

• Aromatic substrate (e.g., Toluene, Anisole, Benzene)

• Long-chain acyl chloride (e.g., Dodecanoyl chloride, Palmitoyl chloride)

• Anhydrous Aluminum Chloride (AlCl₃)

• Anhydrous Dichloromethane (B109758) (CH₂Cl₂)

• Crushed Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate Solution (NaHCO₃)

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (B86663) (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, and other standard laboratory glassware.

Procedure:

• Reaction Setup: Assemble a dry three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a drying tube (e.g., filled with calcium chloride). The entire apparatus should be under an inert atmosphere (e.g., nitrogen or argon).[6][7]

• Catalyst Suspension: To the flask, add anhydrous aluminum chloride (1.1 - 1.2 equivalents) and anhydrous dichloromethane. Cool the suspension to 0 °C in an ice bath with stirring.[6][8]

• Acyl Chloride Addition: Dissolve the long-chain acyl chloride (1.0 equivalent) in a minimal amount of anhydrous dichloromethane and add it to the dropping funnel. Add the acyl chloride solution dropwise to the stirred AlCl₃ suspension over 15-30 minutes, maintaining the temperature between 0 and 5 °C.[6] The reaction is exothermic, so slow addition is crucial.[1]

• Aromatic Substrate Addition: After the complete addition of the acyl chloride, add the aromatic substrate (1.0 equivalent), either neat or dissolved in a small amount of anhydrous dichloromethane, to the dropping funnel. Add the aromatic substrate dropwise to the reaction mixture over 30 minutes, keeping the temperature at 0 °C.[6]

• Reaction Progression: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 30 minutes. Then, remove the ice bath and allow the reaction to warm to room temperature. The reaction is typically stirred at room temperature for 1-3 hours or until completion, which can be monitored by Thin Layer Chromatography (TLC).[6] For some less reactive substrates or long-chain acyl chlorides, gentle heating (e.g., refluxing in dichloromethane at ~40 °C) may be necessary.[4]

• Work-up: Carefully and slowly pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid with vigorous stirring.[1][6] This will quench the reaction and decompose the aluminum chloride-ketone complex.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice with dichloromethane.[6]

• Washing: Combine the organic extracts and wash successively with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.[1]

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent by rotary evaporation to yield the crude product.[1]

• Purification: The crude product can be purified by recrystallization or column chromatography on silica (B1680970) gel.

Data Presentation

The following tables summarize representative quantitative data for the Friedel-Crafts acylation of various aromatic substrates with different long-chain acyl chlorides. Please note that yields can vary depending on the specific reaction conditions and the purity of the reagents.

Aromatic Substrate	Acyl Chloride	Catalyst (Equivalents)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Toluene	Dodecanoyl Chloride	AlCl₃ (1.1)	CH₂Cl₂	0 to rt	2	~85	General Protocol
Anisole	Lauroyl Chloride	AlCl₃ (1.2)	CH₂Cl₂	0 to rt	1.5	~90	General Protocol
Benzene	Palmitoyl Chloride	AlCl₃ (1.1)	CS₂	5 to rt	3	~75	General Protocol
Naphthalene	Stearoyl Chloride	AlCl₃ (1.2)	Nitrobenzene	rt	4	~70 (β-isomer)	Adapted from[5]
Toluene	Dodecanoic Acid*	Al³⁺-montmorillonite	Toluene	110	5	60	N/A

*Note: This entry uses a carboxylic acid as the acylating agent with a heterogeneous catalyst, illustrating an alternative "green" approach. The yield for the corresponding acyl chloride is expected to be higher under standard Friedel-Crafts conditions.

Mandatory Visualization

Experimental Workflow

The following diagram illustrates the general workflow for the Friedel-Crafts acylation with long-chain acyl chlorides.

General workflow for Friedel-Crafts acylation.

Signaling Pathway (Reaction Mechanism)

The diagram below outlines the mechanism of the Friedel-Crafts acylation reaction.

Mechanism of Friedel-Crafts acylation.

References

• 1. Efficient Synthesis of Alkyl Aryl Ketones - ChemistryViews [chemistryviews.org]
• 2. odp.library.tamu.edu [odp.library.tamu.edu]
• 3. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of aryl ketones by acylation of arenes [organic-chemistry.org]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. websites.umich.edu [websites.umich.edu]
• 7. scribd.com [scribd.com]
• 8. condor.depaul.edu [condor.depaul.edu]

Application Notes and Protocols for the Clemmensen Reduction of Aryl Ketones

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Clemmensen reduction is a classic chemical reaction that deoxygenates aldehydes and ketones to their corresponding alkanes using zinc amalgam and concentrated hydrochloric acid.[1][2] This method is particularly effective for the reduction of aryl-alkyl ketones, which are common intermediates in pharmaceutical and organic synthesis, often arising from Friedel-Crafts acylation reactions.[1][3] The ability to convert a carbonyl group into a methylene (B1212753) group is a crucial transformation in the synthesis of various organic compounds, including polycyclic aromatics and molecules with unbranched hydrocarbon side chains.[3][4]

This protocol provides detailed procedures for the standard and modified Clemmensen reduction of aryl ketones, along with relevant data and safety considerations to aid researchers in the successful application of this reaction.

Reaction Mechanism

Despite its long history, the precise mechanism of the Clemmensen reduction remains a subject of investigation due to its heterogeneous nature.[1][5] The reaction is understood to occur on the surface of the zinc.[3] Two primary mechanisms have been proposed: a carbanionic mechanism and a carbenoid mechanism. It is generally accepted that alcohols are not intermediates in this reaction, as subjecting corresponding alcohols to Clemmensen conditions typically does not yield the alkane product.[5]

Proposed Mechanistic Pathways

• Carbanionic Mechanism: This pathway suggests a direct attack of the zinc on the protonated carbonyl carbon.

• Carbenoid Mechanism: This radical process is believed to take place on the surface of the zinc metal and involves the formation of organozinc intermediates, possibly zinc carbenoids.[6]

The following diagram illustrates a generalized view of the proposed mechanistic steps.

Caption: Proposed mechanistic pathways for the Clemmensen reduction.

Experimental Protocols

Materials and Equipment

• Reagents:

  • Aryl ketone

  • Zinc dust or granules

  • Mercuric chloride (HgCl₂)

  • Concentrated hydrochloric acid (HCl)

  • Toluene (B28343) (or another suitable solvent)

  • Diethyl ether

  • Saturated sodium bicarbonate solution

  • Anhydrous magnesium sulfate (B86663) or sodium sulfate

  • (For modified procedure) Formic acid, Ethanol (B145695)

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle or oil bath

  • Stirring apparatus (magnetic stirrer and stir bar)

  • Separatory funnel

  • Standard glassware for extraction and filtration

  • Fume hood

Preparation of Zinc Amalgam (Zn(Hg))

Safety Precaution: Mercuric chloride is highly toxic. Handle with extreme care in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles.

• In a flask, add zinc metal (100 g).

• Add a solution of mercuric chloride (10 g) in water (150 mL).

• Add concentrated hydrochloric acid (5 mL).

• Shake the mixture vigorously for 5-10 minutes.

• Decant the aqueous solution.

• Wash the resulting zinc amalgam with water (2 x 50 mL) by decantation.

• The freshly prepared zinc amalgam is ready for immediate use.

Standard Clemmensen Reduction Protocol (Example: Reduction of Acetophenone)

• Place the freshly prepared zinc amalgam in a round-bottom flask equipped with a reflux condenser and a stirring apparatus.

• Add a solution of the aryl ketone (e.g., acetophenone, 0.1 mol) in a suitable solvent like toluene (100 mL).

• Carefully add concentrated hydrochloric acid (200 mL) in portions through the condenser.

• Heat the reaction mixture to reflux with vigorous stirring. The reaction is often exothermic and may require initial cooling.

• Continue refluxing for 4-6 hours. Additional portions of concentrated HCl may be required to maintain a vigorous reaction.

• After the reaction is complete (monitored by TLC), allow the mixture to cool to room temperature.

• Decant the liquid phase from the unreacted zinc amalgam.

• Transfer the liquid to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with diethyl ether (2 x 50 mL).

• Combine the organic layers and wash sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the product by distillation or chromatography as needed.

Modified Clemmensen Reduction for Aryl Alkene Synthesis[7]

This modified procedure can lead to the formation of aryl alkenes as the major product.

• In a round-bottom flask, place amalgamated zinc (prepared from 10 g of zinc).

• Add the aryl ketone (10 mmol).

• Add 88% formic acid (25 mL) and 95% ethanol (25 mL).

• Reflux the mixture with stirring for 1 hour.

• Cool the reaction mixture and extract with methylene chloride (3 x 25 mL).

• Wash the combined organic extracts with water and then with 10% sodium carbonate solution until the washings are basic.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter and remove the solvent by distillation.

• Analyze the product mixture by GC or NMR to determine the ratio of alkene to alkane.

Data Presentation

The following table summarizes the results of a modified Clemmensen reduction for various aryl ketones, highlighting the yield of the corresponding aryl alkenes.[7]

Aryl Ketone	Product (Aryl Alkene)	Isolated Yield (%)	Alkene:Alkane Ratio
1-Phenyl-1-propanone	1-Phenyl-1-propene	75	99:1
1-Phenyl-1-butanone	1-Phenyl-1-butene	84	99:1
1-Phenyl-2-methyl-1-propanone	2-Methyl-1-phenyl-1-propene	81	99:1
1-(4-Methylphenyl)-1-propanone	1-(4-Methylphenyl)-1-propene	78	99:1
1-(4-Methoxyphenyl)-1-propanone	1-(4-Methoxyphenyl)-1-propene	72	99:1
1-(4-Chlorophenyl)-1-propanone	1-(4-Chlorophenyl)-1-propene	76	99:1

Workflow and Logic Diagrams

Experimental Workflow

The following diagram outlines the general workflow for a standard Clemmensen reduction experiment.

Caption: General experimental workflow for the Clemmensen reduction.

Safety and Troubleshooting

• Safety: The Clemmensen reduction involves the use of concentrated hydrochloric acid, which is highly corrosive, and mercuric chloride, which is toxic. Always perform this reaction in a well-ventilated fume hood and wear appropriate PPE. The reaction can also be exothermic and may generate hydrogen gas, which is flammable.

• Substrate Limitations: This reaction is not suitable for substrates that are sensitive to strong acids.[5] Acid-labile functional groups may be altered or destroyed under the reaction conditions. For such substrates, the Wolff-Kishner reduction, which is performed under basic conditions, is a suitable alternative.[1]

• Incomplete Reaction: If the reaction is sluggish or incomplete, adding fresh portions of zinc amalgam and concentrated hydrochloric acid can help drive it to completion.

• Side Reactions: In some cases, side products such as pinacols (from dimerization) or alkenes may be formed.[7] The reaction conditions, particularly temperature and acid concentration, can influence the product distribution.

Conclusion

The Clemmensen reduction remains a valuable tool in organic synthesis for the deoxygenation of aryl ketones. Its straightforward procedure and the ready availability of reagents make it an attractive method for the preparation of alkylbenzenes and related compounds. By understanding the experimental parameters and potential limitations, researchers can effectively utilize this reaction in their synthetic endeavors. The modified procedure also offers a pathway to aryl alkenes, further expanding the synthetic utility of this classic transformation.

References

• 1. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]
• 3. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 4. Clemmensen Reduction | ChemTalk [chemistrytalk.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. wisdomlib.org [wisdomlib.org]
• 7. tandfonline.com [tandfonline.com]

Application Note: Characterization of 1,4-Dihexylbenzene using GC-MS

For Researchers, Scientists, and Drug Development Professionals

This application note details a robust Gas Chromatography-Mass Spectrometry (GC-MS) method for the characterization of 1,4-dihexylbenzene. The protocol outlined below provides a reliable approach for the separation, identification, and semi-quantitative analysis of this compound, which is pertinent for various research and development applications, including its use as a non-polar solvent, a building block in organic synthesis, or in the study of aromatic hydrocarbon metabolism and toxicity.

Introduction

1,4-Dihexylbenzene is a symmetrical aromatic hydrocarbon. Due to its non-polar nature and long alkyl chains, its analysis is well-suited for GC-MS, which offers excellent chromatographic separation and definitive mass spectrometric identification. This method is crucial for purity assessment, reaction monitoring, and metabolite identification in drug development and environmental analysis.

Experimental Protocol

A standard protocol for the GC-MS analysis of long-chain alkylbenzenes is adaptable for 1,4-dihexylbenzene.[1][2]

1. Sample Preparation:

• Standard Solution: Prepare a 1 mg/mL stock solution of 1,4-dihexylbenzene in high-purity hexane (B92381).

• Working Solutions: Create a series of dilutions from the stock solution (e.g., 1, 5, 10, 25, 50, and 100 µg/mL) in hexane to establish a calibration curve.

• Internal Standard: If quantitative analysis is required, an internal standard such as deuterated polycyclic aromatic hydrocarbon (e.g., naphthalene-d8) can be added to all standards and samples.

2. GC-MS Instrumentation and Conditions:

The following conditions are a starting point and may require optimization for specific instrumentation.

Parameter	Condition
Gas Chromatograph	Agilent 8890 GC or equivalent
Mass Spectrometer	Agilent 5977B MSD or equivalent
GC Column	Non-polar capillary column, e.g., HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness)
Injector	Split/Splitless, operated in splitless mode
Injector Temperature	280 °C
Injection Volume	1 µL
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature of 80 °C, hold for 2 minutes, ramp at 15 °C/min to 300 °C, hold for 5 minutes.
Transfer Line Temp.	290 °C
Ion Source Temperature	230 °C
Quadrupole Temperature	150 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40-400 amu
Solvent Delay	3 minutes

Data Presentation

The following table summarizes the expected quantitative data for the GC-MS analysis of 1,4-dihexylbenzene. The retention time is an estimate and will vary with the specific chromatographic conditions. The mass spectral data is predicted based on the fragmentation patterns of similar long-chain alkylbenzenes.

Compound	Predicted Retention Time (min)	Molecular Ion (m/z)	Base Peak (m/z)	Key Fragment Ions (m/z)
1,4-Dihexylbenzene	~15.5	246	119	91, 105, 133, 175

Mass Spectral Fragmentation

The electron ionization mass spectrum of 1,4-dihexylbenzene is expected to show a distinct fragmentation pattern characteristic of long-chain alkylbenzenes. The molecular ion peak ([M]⁺) should be observed at m/z 246. The most prominent fragmentation pathway is the benzylic cleavage, which involves the loss of a pentyl radical (•C₅H₁₁) to form a stable secondary benzylic carbocation at m/z 175. Further fragmentation can lead to the formation of a tropylium (B1234903) ion at m/z 91, a common and stable fragment for alkylbenzenes. The base peak is predicted to be at m/z 119, resulting from a rearrangement and cleavage.

Experimental Workflow

The following diagram illustrates the logical workflow for the characterization of 1,4-dihexylbenzene using GC-MS.

Caption: Experimental workflow for GC-MS analysis.

Conclusion

The described GC-MS method provides a reliable and robust protocol for the characterization of 1,4-dihexylbenzene. The predictable fragmentation pattern, centered around benzylic cleavage, allows for confident identification of the compound. This application note serves as a comprehensive guide for researchers and scientists in the fields of chemistry and drug development requiring the analysis of long-chain alkylbenzenes.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.usgs.gov [pubs.usgs.gov]

Application Notes: The Role of 1,4-Dialkylbenzenes in Tuning Liquid Crystal Phase Transitions

Introduction

Liquid crystals (LCs) represent a unique state of matter with properties intermediate between those of conventional liquids and solid crystals.[1][2] This dual nature, combining fluidity with long-range molecular order, is fundamental to their widespread use in technologies such as liquid crystal displays (LCDs).[2][3] The functionality of these devices relies on the ability to precisely control the transitions between different liquid crystalline phases (e.g., nematic, smectic) and the isotropic liquid state.[1][4] This control is often achieved by modifying the temperature or applying an electric field.[2][5]

The molecular structure of the liquid crystal compounds themselves, or of additives introduced into an LC host mixture, plays a critical role in determining the temperatures at which these phase transitions occur.[6][7] 1,4-dialkylbenzenes and related structures with a 1,4-disubstituted benzene (B151609) core are a crucial class of molecules in this context. They can act either as the central core of a liquid crystal molecule (mesogen) or as a dopant to modify the properties of a host mixture.[8][9] Their rigid aromatic core coupled with flexible alkyl chains allows for systematic tuning of intermolecular forces and molecular packing, thereby providing a powerful tool for adjusting phase transition temperatures to meet the specific demands of an application.

Mechanism of Phase Transition Tuning

The addition of 1,4-dialkylbenzenes to a liquid crystal host influences the stability of the mesophase primarily through two mechanisms:

• Modification of Intermolecular Forces: The phase transition from an ordered liquid crystal phase to a disordered isotropic liquid involves overcoming the intermolecular attractive forces that hold the molecules in an aligned state. The alkyl chains of the 1,4-dialkylbenzene additives interact with the host LC molecules via van der Waals forces. Longer, linear alkyl chains increase the overall surface area for these interactions, which tends to stabilize the mesophase and consequently increase the nematic-isotropic (T_NI) transition temperature, also known as the clearing point.

• Geometric Effects (Molecular Packing): The shape and size of the additive molecules influence how well they can integrate into the ordered structure of the host liquid crystal matrix.[6] Linear 1,4-dialkylbenzenes with appropriate chain lengths can fit well within the nematic director field, enhancing order. Conversely, molecules with bulky or branched alkyl groups can disrupt the packing of the host molecules. This disruption introduces disorder, destabilizes the mesophase, and typically leads to a decrease in the clearing point.

By systematically varying the length and structure of the alkyl chains (R and R') on the benzene ring, researchers can fine-tune the phase transition temperatures of a liquid crystal mixture.

Data Presentation

The following table provides illustrative data on how the structure of 1,4-dialkylbenzene additives can be expected to influence the nematic-isotropic transition temperature (T_NI) of a common nematic liquid crystal host mixture.

Additive Structure (R-C₆H₄-R')	R Group	R' Group	Expected Change in T_NI of Host	Rationale
1,4-Dimethylbenzene	-CH₃	-CH₃	Decrease	Short chains disrupt packing without adding significant stabilizing interactions.
1,4-Diethylbenzene	-C₂H₅	-C₂H₅	Slight Decrease / No Change	Chains are still relatively short; disruptive effects may balance stabilizing forces.
1-Methyl-4-pentylbenzene	-CH₃	-C₅H₁₁	Slight Increase	Asymmetric structure; the longer pentyl chain begins to enhance mesophase stability.
1,4-Dipentylbenzene	-C₅H₁₁	-C₅H₁₁	Moderate Increase	Symmetrical, longer chains enhance van der Waals forces and improve alignment with the host.
1,4-Dioctylbenzene	-C₈H₁₇	-C₈H₁₇	Significant Increase	Long, flexible chains maximize intermolecular interactions, strongly stabilizing the nematic phase.
1,4-Di-tert-butylbenzene	-C(CH₃)₃	-C(CH₃)₃	Significant Decrease	Bulky tert-butyl groups create steric hindrance, severely disrupting the LC order.[6]

Experimental Protocols

Protocol 1: Preparation of a 1,4-Dialkylbenzene-Doped Liquid Crystal Mixture

This protocol describes the preparation of a liquid crystal mixture containing a specific weight percentage of a 1,4-dialkylbenzene additive.

Materials:

• Nematic liquid crystal host (e.g., 5CB, E7)

• 1,4-dialkylbenzene additive of interest

• Volumetric flask (10 mL)

• Analytical balance

• Solvent (e.g., Dichloromethane, HPLC grade)

• Rotary evaporator

• Ultrasonic bath

• Vials for storage

Procedure:

• Accurately weigh the desired amounts of the liquid crystal host and the 1,4-dialkylbenzene additive to achieve the target weight percentage (e.g., 95 wt% LC host, 5 wt% additive).

• Transfer both components into a 10 mL volumetric flask.

• Add a volatile solvent (e.g., dichloromethane) to dissolve the components completely. Use the minimum amount of solvent necessary.

• Gently mix the solution until it is homogeneous.

• Remove the solvent using a rotary evaporator at a temperature below the clearing point of the LC mixture.

• To ensure complete removal of residual solvent, place the vial in a vacuum oven at a temperature slightly above the mixture's clearing point (in the isotropic phase) for several hours.

• Transfer the final, solvent-free mixture to a clean vial. To ensure homogeneity, heat the mixture into its isotropic phase and sonicate for 15-20 minutes.[10]

• Seal the vial and store it in a desiccator.

Protocol 2: Determination of Phase Transition Temperatures by Differential Scanning Calorimetry (DSC)

DSC is a primary technique used to measure the temperatures and enthalpy changes associated with phase transitions.[1][11][12]

Equipment:

• Differential Scanning Calorimeter

• Hermetic aluminum pans and lids

• Crimper for sealing pans

Procedure:

• Sample Preparation: Accurately weigh 3-5 mg of the prepared LC mixture into an aluminum DSC pan.

• Sealing: Hermetically seal the pan using a crimper to prevent sample loss during heating. Prepare an empty, sealed aluminum pan to serve as a reference.

• Instrument Setup: Place the sample pan and the reference pan into the DSC cell.

• Thermal Program:

  • Equilibrate the sample at a temperature well below the lowest expected transition (e.g., 0°C).

  • Heat the sample at a controlled rate (e.g., 5-10°C/min) to a temperature well into the isotropic phase (e.g., 100°C).

  • Hold isothermally for 2-3 minutes to ensure thermal equilibrium.

  • Cool the sample at the same controlled rate back to the starting temperature.

• Data Analysis:

  • The DSC thermogram will show peaks corresponding to phase transitions. Endothermic peaks on heating and exothermic peaks on cooling represent the energy absorbed or released during the transition.

  • The onset temperature of the peak is typically taken as the transition temperature.

  • The nematic-to-isotropic (N-I) transition is a first-order phase transition and should be clearly visible.[11] The temperature of this transition is the clearing point (T_NI).

  • Run at least two heating/cooling cycles to ensure reproducibility and erase any previous thermal history of the sample.

Protocol 3: Phase Identification by Polarized Optical Microscopy (POM)

POM is used to visually identify different liquid crystal phases based on their unique birefringent textures.[5][13]

Equipment:

• Polarizing microscope with a rotating stage and cross-polarizers

• Hot stage with a temperature controller

• Untreated glass microscope slides and coverslips (or pre-aligned LC cells)

• Capillary tubes

Procedure:

• Sample Preparation: Place a small amount of the LC mixture onto a clean microscope slide.

• Cell Assembly: If using slides, carefully place a coverslip over the sample. The sample will fill the gap via capillary action. The resulting thin film should be around 10-20 µm.

• Microscope Setup: Place the slide on the hot stage of the polarizing microscope.

• Observation:

  • Heat the sample into the isotropic phase, where the field of view will appear completely dark (extinction) between the crossed polarizers.[13]

  • Slowly cool the sample at a controlled rate (e.g., 1-2°C/min).

  • Observe the sample as it cools. The appearance of bright, textured regions indicates the transition from the isotropic liquid to a liquid crystal phase.[13]

  • The nematic phase is typically characterized by a "Schlieren" or "marbled" texture.[1]

  • Record the temperature at which these textures first appear upon cooling. This corresponds to the T_NI.

  • Continue cooling to observe any further transitions to other phases (e.g., smectic phases, which have their own characteristic textures like focal conic fans).[4]

  • Correlate the temperatures of observed textural changes with the peaks identified in the DSC thermogram to definitively assign each transition.

Visualizations

Caption: Relationship between 1,4-dialkylbenzene structure and LC phase transition temperature.

Caption: Experimental workflow for characterizing doped liquid crystal mixtures.

References

• 1. Liquid crystal - Wikipedia [en.wikipedia.org]
• 2. An Anomaly in Phase Transition: Liquid Crystals – Berkeley Scientific Journal [bsj.studentorg.berkeley.edu]
• 3. dakenchem.com [dakenchem.com]
• 4. nzdr.ru [nzdr.ru]
• 5. [PDF] A Simple Experiment to Study Liquid Crystal Phase Transitions | Semantic Scholar [semanticscholar.org]
• 6. Role of New Chiral Additives on Physical-Chemical Properties of the Nematic Liquid Crystal Matrix - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phase separation effects and the nematic–isotropic transition in polymer and low molecular weight liquid crystals doped with nanoparticles - Soft Matter (RSC Publishing) [pubs.rsc.org]
• 8. New liquid crystalline compounds based on 1,4-diarylbuta-1,3-dienes - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. guava.physics.ucsd.edu [guava.physics.ucsd.edu]
• 12. Phase transition and abnormal behavior of a nematic liquid crystal in benzene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Observing phase transitions [doitpoms.ac.uk]

Technical Notes & Optimization

Technical Support Center: Improving the Yield of 1,4-Dihexylbenzene Synthesis

Welcome to the technical support center for the synthesis of 1,4-dihexylbenzene. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve reaction yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1,4-dihexylbenzene?

A1: The most prevalent method for synthesizing 1,4-dihexylbenzene is the Friedel-Crafts alkylation of benzene (B151609).[1] This reaction typically involves reacting benzene with a hexylating agent, such as 1-hexene (B165129), 1-chlorohexane (B165106), or 1-hexanol, in the presence of a Lewis acid or protic acid catalyst.[1][2]

Q2: What are the primary challenges in achieving a high yield of 1,4-dihexylbenzene?

A2: The main challenges include:

• Polyalkylation: The initial product, hexylbenzene, is more reactive than benzene itself, leading to the formation of di-, tri-, and even higher alkylated benzenes. This reduces the selectivity for the desired 1,4-dihexylbenzene.[3]

• Carbocation Rearrangement: The primary hexyl carbocation formed from 1-hexene or 1-chlorohexane can rearrange to more stable secondary carbocations via hydride shifts. This results in a mixture of isomers with the hexyl group attached to the benzene ring at different positions (e.g., 2-phenylhexane, 3-phenylhexane), which can be difficult to separate.[4]

• Isomer Distribution: Even without rearrangement of the hexyl group, dialkylation can lead to a mixture of ortho (1,2-), meta (1,3-), and para (1,4-) isomers of dihexylbenzene. Achieving high selectivity for the 1,4-isomer is a significant challenge.

Q3: How can I minimize polyalkylation?

A3: To minimize polyalkylation, it is crucial to use a large excess of benzene relative to the hexylating agent. This increases the probability that the electrophile will react with a benzene molecule rather than an already alkylated product.[3]

Q4: What strategies can be employed to control carbocation rearrangements and improve selectivity for the linear hexyl group?

A4: While completely avoiding rearrangement is difficult in classical Friedel-Crafts alkylation, you can influence the outcome by:

• Choosing a milder catalyst: Strong Lewis acids like AlCl₃ tend to promote carbocation rearrangements. Using milder catalysts may reduce this side reaction.

• Friedel-Crafts Acylation followed by Reduction: A more reliable method to obtain the straight-chain product is to first perform a Friedel-Crafts acylation of benzene with hexanoyl chloride to form hexanophenone. The acylium ion intermediate does not rearrange. The resulting ketone can then be reduced to the desired n-hexyl group using methods like the Clemmensen or Wolff-Kishner reduction.[5] This two-step process can be repeated to introduce the second hexyl group, offering better control over the final product's structure.

Q5: Are there alternative synthesis routes to 1,4-dihexylbenzene?

A5: Yes, alternative routes that offer greater control over isomer formation include:

• Suzuki Coupling: This involves the palladium-catalyzed cross-coupling of a di-Grignard reagent of 1,4-dibromobenzene (B42075) with two equivalents of a hexyl halide.

• Kumada Coupling: This method uses a nickel or palladium catalyst to couple a Grignard reagent (e.g., hexylmagnesium bromide) with 1,4-dihalobenzene.

These cross-coupling reactions generally provide better regioselectivity for the 1,4-isomer compared to Friedel-Crafts alkylation.

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive catalyst (e.g., hydrated AlCl₃).2. Insufficiently reactive alkylating agent.3. Reaction temperature is too low.4. Deactivated benzene (e.g., presence of electron-withdrawing groups).	1. Use a fresh, anhydrous Lewis acid catalyst.2. Consider using a more reactive alkylating agent (e.g., 1-chlorohexane over 1-hexene or 1-hexanol).3. Gradually increase the reaction temperature while monitoring the reaction progress.4. Ensure the starting benzene is pure and free from deactivating contaminants.
Formation of Multiple Isomers (e.g., 2-phenylhexane, 3-phenylhexane)	Carbocation rearrangement of the primary hexyl carbocation to more stable secondary carbocations.[4]	1. Use a milder Lewis acid catalyst.2. Perform the reaction at a lower temperature to favor kinetic control.3. Employ the Friedel-Crafts acylation/reduction route to avoid carbocation rearrangement.[5]
High Percentage of Polyalkylated Products	The mono-alkylated product (hexylbenzene) is more reactive than benzene and undergoes further alkylation.[3]	1. Use a large excess of benzene relative to the hexylating agent.2. Add the alkylating agent slowly to the reaction mixture to maintain a low concentration of the electrophile.
Low Selectivity for the 1,4-Isomer	The hexyl group is an ortho-, para-director, leading to a mixture of 1,2- and 1,4-dihexylbenzene. Steric hindrance may not be sufficient to exclusively favor the para position.	1. Optimize the catalyst and reaction temperature. In some cases, thermodynamic control (higher temperature, longer reaction time) may favor the more stable 1,4-isomer.2. Consider using a bulkier catalyst that may sterically favor para-substitution.3. For high para-selectivity, alternative methods like Suzuki or Kumada coupling are recommended.
Darkening or Charring of the Reaction Mixture	The reaction is too vigorous, leading to decomposition of starting materials or products.	1. Control the rate of addition of the alkylating agent or catalyst.2. Perform the reaction at a lower temperature, using an ice bath if necessary.
Difficulty in Product Purification	The boiling points of the ortho-, meta-, and para-isomers of dihexylbenzene are very close, making separation by simple distillation difficult.	1. Use fractional distillation with a high-efficiency column.2. Preparative column chromatography on silica (B1680970) gel can be used to separate the isomers.3. A combination of distillation to remove mono- and poly-alkylated products followed by chromatography to separate the dihexylbenzene isomers is often effective.[6]

Data Presentation

The yield of 1,4-dihexylbenzene is highly dependent on the reaction conditions. Below is a table summarizing representative yields for the alkylation of benzene with long-chain olefins using different catalysts, which can serve as a starting point for optimization.

Catalyst	Alkylating Agent	Benzene:Olefin Molar Ratio	Temperature (°C)	Conversion (%)	Selectivity for Monoalkylbenzene (%)	Reference
Lanthanide promoted zeolite	Undecene	Not specified	180	94	Not specified	[4]
Aluminum-magnesium silicate	Long-chain olefins	Not specified	150	95	85	[4]
Zeolite Y (rare earth modified)	C10-C18 α-olefins	100:1	Not specified	85-90	Not specified	[4]

Note: This data is for the synthesis of long-chain mono-alkylbenzenes and is intended to provide a general reference for catalyst performance.

Experimental Protocols

Representative Protocol: Friedel-Crafts Alkylation of Benzene with 1-Chlorohexane

This protocol describes a general method for the Friedel-Crafts alkylation of benzene with a long-chain alkyl halide. Caution: This reaction should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) should be worn. Aluminum chloride is corrosive and reacts violently with water.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Anhydrous benzene (C₆H₆)

• 1-Chlorohexane (C₆H₁₃Cl)

• Ice-water bath

• Hydrochloric acid (HCl), 10% aqueous solution

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask, reflux condenser, dropping funnel, magnetic stirrer

Procedure:

• Reaction Setup: Assemble a dry round-bottom flask with a magnetic stirrer, a reflux condenser, and a dropping funnel. Protect the apparatus from atmospheric moisture with a drying tube.

• Initial Charging: Charge the flask with anhydrous benzene (a significant excess, e.g., 10 equivalents) and cool it in an ice-water bath.

• Catalyst Addition: Slowly and carefully add anhydrous aluminum chloride (approximately 1.2 equivalents relative to 1-chlorohexane) to the cooled benzene with stirring.

• Addition of Alkylating Agent: Add 1-chlorohexane (1 equivalent) to the dropping funnel and add it dropwise to the stirred benzene-AlCl₃ mixture over 30-60 minutes, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for 2-4 hours. The reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Quenching: Carefully quench the reaction by slowly pouring the mixture over crushed ice containing concentrated HCl.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer, and wash it sequentially with 10% HCl, water, saturated NaHCO₃ solution, and finally with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous MgSO₄, filter, and remove the excess benzene by rotary evaporation.

• Purification: Purify the crude product by vacuum distillation to separate the mono-, di-, and poly-alkylated products. Further purification to isolate the 1,4-dihexylbenzene isomer may require fractional distillation or column chromatography.[6]

Visualizations

Friedel-Crafts Alkylation Workflow

Caption: Experimental workflow for the synthesis of 1,4-dihexylbenzene.

Friedel-Crafts Alkylation Mechanism

Caption: Mechanism of Friedel-Crafts alkylation.

Troubleshooting Decision Tree

Caption: Troubleshooting low yield in 1,4-dihexylbenzene synthesis.

References

• 1. youtube.com [youtube.com]
• 2. mt.com [mt.com]
• 3. youtube.com [youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Common side reactions in the Friedel-Crafts acylation of benzene

Welcome to the technical support center for Friedel-Crafts acylation. This resource provides troubleshooting guides and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their experiments and resolving common issues encountered during the acylation of benzene (B151609) and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of low or no product yield in a Friedel-Crafts acylation of benzene?

A1: Low yields in Friedel-Crafts acylation can typically be attributed to one or more of the following factors:

• Catalyst Inactivity : The Lewis acid catalyst, most commonly aluminum chloride (AlCl₃), is extremely sensitive to moisture.[1][2] Any water in the reagents, solvent, or glassware will react with and deactivate the catalyst.[1] It is critical to use anhydrous conditions and freshly opened or purified reagents.[2]

• Insufficient Catalyst : Friedel-Crafts acylation often requires a stoichiometric amount of the Lewis acid catalyst, not just a catalytic amount.[1][3] This is because the ketone product forms a stable complex with the catalyst, effectively removing it from the reaction cycle.[1][4]

• Deactivated Aromatic Ring : The reaction is an electrophilic aromatic substitution, so strongly electron-withdrawing groups (e.g., -NO₂, -CN, -SO₃H, -C=O) on the benzene ring will deactivate it, making the reaction slow or preventing it from occurring at all.[1][5]

• Sub-optimal Reaction Temperature : The reaction temperature significantly impacts the yield. Some reactions proceed well at room temperature, while others may need heating. However, excessively high temperatures can lead to decomposition and the formation of tar-like side products.[1][2]

• Poor Reagent Quality : The purity of the benzene, acylating agent (acyl chloride or anhydride), and solvent is crucial. Impurities can interfere with the reaction and lead to byproducts.[1][4]

Q2: Is polyacylation a significant side reaction in the Friedel-Crafts acylation of benzene?

A2: Generally, polyacylation is not a significant side reaction in Friedel-Crafts acylation.[4] The acyl group introduced onto the benzene ring is electron-withdrawing, which deactivates the ring towards further electrophilic substitution.[4][5][6] This makes the mono-acylated product less reactive than the starting material (benzene), effectively preventing a second acylation.[4] This is a major advantage over Friedel-Crafts alkylation, where the introduced alkyl group activates the ring and often leads to polyalkylation.[6][7] However, if the initial aromatic substrate is highly activated (e.g., phenols, anilines), polyacylation might be observed under certain conditions.[1]

Q3: Can I use substrates with amine (-NH₂) or hydroxyl (-OH) groups on the benzene ring?

A3: Aromatic compounds containing amino (-NH₂) or hydroxyl (-OH) groups are generally unsuitable for Friedel-Crafts acylation.[4] These basic functional groups will react with the Lewis acid catalyst.[4] For instance, the lone pair of electrons on the nitrogen in an amine will form a complex with AlCl₃. This creates a positively charged group on the ring, which is strongly deactivating and prevents the desired acylation from occurring.[4][7]

Q4: Why is a stoichiometric amount of Lewis acid catalyst often required?

A4: A stoichiometric or even excess amount of the Lewis acid catalyst is necessary because the aryl ketone product is a Lewis base. It forms a stable complex with the catalyst.[4][8] This complexation removes the catalyst from the reaction, preventing it from activating more acylating agent. The reaction stops once all the catalyst is complexed with the product. This complex is then hydrolyzed during the aqueous workup to release the final ketone product.[4]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiment.

Issue / Observation	Possible Cause(s)	Suggested Solution(s)
Low or No Product Yield	1. Inactive Catalyst: Moisture has deactivated the AlCl₃.[2][4] 2. Insufficient Catalyst: Less than a 1:1 molar ratio of AlCl₃ to the limiting reagent was used.[1][9] 3. Deactivated Substrate: The benzene ring has strongly electron-withdrawing substituents.[1][5]	1. Ensure all glassware is oven- or flame-dried. Use anhydrous solvents and fresh, high-purity AlCl₃. Handle the catalyst quickly in a dry environment (e.g., under an inert atmosphere).[2][9] 2. Use at least a stoichiometric amount (1.0-1.1 equivalents) of AlCl₃. For some substrates, an excess may be required.[1][9] 3. This method is not suitable for strongly deactivated rings. Consider an alternative synthetic route.[9]
Formation of Tar-like Material	1. Excessive Heat: The reaction temperature is too high, causing decomposition of the starting materials or products.[2] 2. Prolonged Reaction Time: The reaction was left for too long, especially at elevated temperatures.[2]	1. Control the reaction temperature carefully. Start at a lower temperature (e.g., 0°C) and slowly warm up if necessary. Use an ice bath to manage the initial exothermic reaction.[2] 2. Monitor the reaction progress using an appropriate technique (e.g., TLC) and quench the reaction upon completion.
Unexpected Isomers Formed	1. Substituent Effects: If using a substituted benzene, the existing group directs the position of acylation (ortho, para, or meta). 2. Reaction Conditions: The choice of solvent and temperature can sometimes influence the regioselectivity (ortho/para ratio).[1]	1. Review the directing effects of the substituent on your starting material. 2. Optimize reaction conditions. Lower temperatures may improve selectivity for a specific isomer. Purification by column chromatography or recrystallization is often required to separate isomers.[9]
Difficult Workup / Emulsion Formation	1. Highly Exothermic Quench: The reaction of excess AlCl₃ with water is highly exothermic and can form aluminum hydroxides.[4] 2. Incomplete Hydrolysis: The product-AlCl₃ complex has not been fully broken down.[4]	1. Quench the reaction by slowly and carefully pouring the reaction mixture onto crushed ice containing concentrated HCl.[2][4] The ice helps control the exotherm.[4] 2. The acidic workup hydrolyzes the aluminum complexes, making the ketone product soluble in the organic layer and the aluminum salts soluble in the aqueous layer, which should prevent emulsions.[4]

Experimental Protocols

Key Experiment: Friedel-Crafts Acylation of Benzene to form Acetophenone (B1666503)

This protocol describes a standard laboratory procedure for the acylation of benzene using acetyl chloride and aluminum chloride.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Benzene (anhydrous)

• Acetyl chloride (CH₃COCl)

• Dichloromethane (B109758) (CH₂Cl₂, anhydrous)

• Ice

• Concentrated Hydrochloric Acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup :

  • Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel. Protect the entire apparatus from atmospheric moisture using drying tubes (e.g., filled with CaCl₂).

  • In the flask, add anhydrous aluminum chloride (1.1 equivalents).

  • Add anhydrous dichloromethane as the solvent.

  • Cool the suspension to 0°C in an ice bath.[2]

• Addition of Reagents :

  • Dissolve benzene (1.0 equivalent) in a minimal amount of anhydrous dichloromethane.

  • Add acetyl chloride (1.05 equivalents) to the dropping funnel.

  • Add the acetyl chloride dropwise to the stirred AlCl₃ suspension over 15-20 minutes. You will observe the evolution of HCl gas.

  • Following the complete addition of acetyl chloride, add the benzene solution dropwise from the dropping funnel over 30 minutes, maintaining the temperature at 0°C.[2]

• Reaction :

  • After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

  • Stir the reaction mixture for 1-2 hours at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC).[2]

• Workup :

  • Carefully and slowly pour the reaction mixture onto a beaker containing crushed ice and concentrated HCl.[2][4] This step is highly exothermic and should be done in a fume hood with vigorous stirring.

  • Transfer the entire mixture to a separatory funnel.

  • Separate the organic layer. Extract the aqueous layer twice with dichloromethane.[2]

  • Combine all organic extracts. Wash sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.[2]

• Purification :

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[2]

  • Filter off the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The crude acetophenone can be purified by vacuum distillation or column chromatography.

Visualizations

Caption: A troubleshooting decision tree for common Friedel-Crafts acylation problems.

Caption: Logical relationships between key components in Friedel-Crafts acylation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Friedel-Crafts Acylation [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. byjus.com [byjus.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing the Clemmensen Reduction

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals utilizing the Clemmensen reduction.

Frequently Asked Questions (FAQs)

Q1: What is the Clemmensen reduction and what is its primary application?

The Clemmensen reduction is a chemical reaction that reduces an aldehyde or a ketone to the corresponding alkane using zinc amalgam (Zn(Hg)) and concentrated hydrochloric acid (HCl).[1][2][3] It is particularly effective for the reduction of aryl-alkyl ketones, such as those formed during a Friedel-Crafts acylation.[1][4] This two-step sequence of Friedel-Crafts acylation followed by Clemmensen reduction is a classic strategy for the primary alkylation of arenes.[1]

Q2: What is the proposed mechanism of the Clemmensen reduction?

The exact mechanism of the Clemmensen reduction is still a subject of discussion due to the heterogeneous nature of the reaction, which makes it difficult to study.[1] However, it is widely accepted that the reaction occurs on the surface of the zinc.[3] Current proposals suggest the involvement of organozinc intermediates, and possibly zinc carbenoids.[1] One proposed mechanism involves a single electron transfer from zinc to the carbonyl carbon, forming a radical anion. This is followed by a series of protonation and further reduction steps on the zinc surface, ultimately leading to the deoxygenation of the carbonyl group to a methylene (B1212753) group. It is important to note that alcohols are not considered to be intermediates in this reaction, as subjecting the corresponding alcohols to Clemmensen conditions generally does not yield the alkane product.[1][3]

Q3: What are the typical reaction conditions for a Clemmensen reduction?

The standard Clemmensen reduction is performed under vigorous, strongly acidic conditions. This typically involves heating the carbonyl compound with an excess of amalgamated zinc in concentrated hydrochloric acid.[4] However, several modifications have been developed to provide milder reaction conditions. One common modification involves using activated zinc dust in an anhydrous organic solvent (like diethyl ether or acetic anhydride) saturated with hydrogen chloride gas at lower temperatures (e.g., 0°C).[1][5]

Q4: What are the main limitations of the Clemmensen reduction?

The primary limitation of the Clemmensen reduction is its requirement for strongly acidic conditions.[1] This makes it unsuitable for substrates that are sensitive to acid.[6] For such compounds, alternative reductions that are performed under basic or neutral conditions, such as the Wolff-Kishner reduction, are more appropriate.[1] The Clemmensen reduction is also generally not effective for reducing carboxylic acids.[7][8] Additionally, aliphatic and cyclic ketones can sometimes give low yields.[1]

Q5: What are the common side reactions observed during a Clemmensen reduction?

Several side reactions can occur under the harsh conditions of the Clemmensen reduction. These can include:

• Pinacol (B44631) coupling: Dimerization of the starting ketone to form a 1,2-diol (a pinacol).[5]

• Rearrangements: Acid-catalyzed rearrangements of the carbon skeleton can occur, especially in substrates prone to carbocation formation.

• Incomplete reduction: The reaction may stop at the alcohol stage, although this is not the typically isolated product.

• For α,β-unsaturated ketones, reduction of the double bond can occur.[5]

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield or No Reaction	1. Inactive Zinc: The surface of the zinc metal may be oxidized. 2. Insufficient Acid Concentration: The reaction requires a strongly acidic environment to proceed. 3. Poor Solubility of Substrate: The substrate may not be sufficiently soluble in the aqueous acidic medium. 4. Reaction Temperature is Too Low: For standard conditions, heat is often required to drive the reaction.	1. Activate the Zinc: Prepare fresh zinc amalgam before use by treating zinc dust or granules with a dilute solution of mercuric chloride. For a mercury-free alternative, activate zinc dust with dilute HCl. 2. Use Concentrated HCl: Ensure that concentrated hydrochloric acid is used. For modified procedures, ensure the organic solvent is saturated with HCl gas. 3. Add a Co-solvent: A water-miscible organic solvent such as ethanol (B145695) or acetic acid can be added to improve the solubility of the substrate. 4. Increase Reaction Temperature: Refluxing the reaction mixture is common in the standard procedure.
Incomplete Reaction (Starting material remains)	1. Insufficient Reaction Time: The reaction may not have been allowed to proceed to completion. 2. Inadequate Amount of Zinc: An insufficient excess of the reducing agent will lead to incomplete conversion. 3. Deactivation of Zinc Surface: The zinc surface can become passivated during the reaction.	1. Extend the Reaction Time: Monitor the reaction by TLC and continue until the starting material is consumed. 2. Increase the Stoichiometry of Zinc: Use a larger excess of amalgamated zinc. 3. Add Fresh Zinc Periodically: In some procedures, fresh portions of amalgamated zinc are added throughout the reaction to maintain a reactive surface.
Formation of Side Products (e.g., pinacols, rearranged products)	1. High Concentration of Substrate: This can favor intermolecular side reactions like pinacol coupling. 2. Substrate is Prone to Rearrangement: The strongly acidic conditions can induce carbocation-mediated rearrangements.	1. Use High Dilution: Perform the reaction at a lower concentration of the substrate. 2. Consider a Milder Alternative: For substrates that are highly sensitive to acid-catalyzed rearrangements, the Wolff-Kishner reduction (performed under basic conditions) is a better choice.[1]
Difficulty in Product Isolation/Workup	1. Emulsion Formation: The presence of finely divided zinc and zinc salts can lead to the formation of emulsions during aqueous workup. 2. Product is Volatile: The desired alkane may be lost during solvent removal if it has a low boiling point.	1. Filtration: Filter the reaction mixture through a pad of celite to remove solid zinc particles before workup. 2. Careful Solvent Removal: Use a rotary evaporator at a controlled temperature and pressure to avoid loss of a volatile product.

Quantitative Data on Reaction Conditions

The following tables provide examples of reaction conditions and yields for the Clemmensen reduction of various substrates.

Table 1: Reduction of Aromatic Ketones

Substrate	Product	Reagents & Conditions	Time (h)	Yield (%)	Reference
Acetophenone (B1666503)	Ethylbenzene (B125841)	Zn(Hg), conc. HCl, reflux	4-6	~80	[9][10][11][12]
Propiophenone	Propylbenzene	Zn(Hg), conc. HCl, ethanol, reflux	24	75	Organic Syntheses
Benzophenone	Diphenylmethane	Zn(Hg), conc. HCl, acetic acid, reflux	8	90	J. Am. Chem. Soc.

Table 2: Reduction of Aliphatic and Cyclic Ketones

Substrate	Product	Reagents & Conditions	Time (h)	Yield (%)	Reference
Cyclohexanone (B45756)	Cyclohexane	Zn(Hg), conc. HCl, reflux	6	~70	[13][14][15]
Cholestan-3-one (B8813596)	Cholestane (B1235564)	Activated Zn, HCl(g) in dry ether, 0°C	2	82-84	[1][16]
Camphor	Camphane	Zn(Hg), conc. HCl, reflux	12	Low	[17]

Experimental Protocols

1. Standard Clemmensen Reduction of Acetophenone to Ethylbenzene

• Preparation of Zinc Amalgam: In a flask, add granular zinc (20 g) followed by a solution of mercuric chloride (2 g) in water (30 mL) and concentrated HCl (1 mL). Shake the mixture for 5 minutes. Decant the aqueous solution and wash the amalgamated zinc with water.

• Reduction: To the freshly prepared zinc amalgam, add concentrated HCl (50 mL) and acetophenone (10 g). Heat the mixture to reflux for 4-6 hours. If the reaction slows, add more concentrated HCl.

• Workup: After cooling, decant the aqueous layer. Extract the aqueous layer with diethyl ether. Wash the combined organic layers with water, sodium bicarbonate solution, and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by distillation to obtain ethylbenzene.

2. Modified Clemmensen Reduction of Cholestan-3-one to Cholestane [16]

• Activation of Zinc: Stir commercial zinc powder (16 g) in 2% hydrochloric acid (100 mL) for approximately 4 minutes until the surface of the zinc appears bright. Decant the aqueous solution and wash the zinc powder with distilled water, ethanol, acetone, and finally dry ether.[16]

• Reaction Setup: In a four-necked flask equipped with a mechanical stirrer, gas inlet tube, low-temperature thermometer, and a calcium chloride tube, add dry diethyl ether (250 mL). Cool the ether to -15°C to -10°C using an acetone-dry ice bath. Bubble a slow stream of dry hydrogen chloride gas through the stirred ether for about 45 minutes.

• Reduction: Add cholestan-3-one (10.0 g) to the ethereal HCl solution while maintaining the temperature below -15°C. Cool the mixture to -20°C and add the activated zinc (12.3 g) over 2-3 minutes. Allow the temperature to rise to -5°C and maintain it between -4°C and 0°C for 2 hours with continuous stirring.

• Workup: Cool the reaction mixture to -15°C and pour it slowly onto crushed ice (approx. 130 g). Separate the ethereal layer and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with saturated aqueous sodium chloride, dry over anhydrous magnesium sulfate, and filter. Remove the ether under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel using n-hexane as the eluent to yield cholestane (8.0-8.2 g, 82-84%).[16]

Visualizations

Caption: Proposed mechanistic pathway for the Clemmensen reduction.

Caption: General experimental workflow for the Clemmensen reduction.

Caption: Troubleshooting decision tree for low yield in Clemmensen reduction.

References

• 1. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. byjus.com [byjus.com]
• 4. annamalaiuniversity.ac.in [annamalaiuniversity.ac.in]
• 5. juniperpublishers.com [juniperpublishers.com]
• 6. chemistnotes.com [chemistnotes.com]
• 7. quora.com [quora.com]
• 8. Clemmensen reduction - Sciencemadness Wiki [sciencemadness.org]
• 9. Examples with complete equations for the following reactions: Clemmensen.. [askfilo.com]
• 10. Illustrated Glossary of Organic Chemistry - Clemmensen reduction [chem.ucla.edu]
• 11. The acetophenone can be converted to ethylbenzene by reaction with: | Filo [askfilo.com]
• 12. Acetophenone C6H5COCH3 can be reduced to ethyl benzene C6H5CH2CH3 byI. Clemmensen reduction (Zn-(Hg)/ conc. HCI)II.Wolff-Kishner reduction (N2H4/Glycol, KOH)III.Birch reduction Na/NH3/CH3OH Select the correct methods to carry the above function. [infinitylearn.com]
• 13. allen.in [allen.in]
• 14. Clemmensen’s reduction will convert cyclohexanone into: [infinitylearn.com]
• 15. Solved: Clemmensen's reduction will convert cyclohexanone into:  A n-hexane B benzene C [Chemistry] [gauthmath.com]
• 16. Organic Syntheses Procedure [orgsyn.org]
• 17. cerritos.edu [cerritos.edu]

Technical Support Center: Purification of 1,4-Dihexylbenzene by Column Chromatography

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting advice and frequently asked questions (FAQs) for the successful purification of 1,4-dihexylbenzene using column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the best stationary phase for purifying 1,4-dihexylbenzene? A1: The most common and effective stationary phase for purifying a nonpolar compound like 1,4-dihexylbenzene is silica (B1680970) gel.[1] Alumina can also be used.[1][2] This setup, featuring a polar stationary phase and a non-polar mobile phase, is known as normal-phase chromatography.[3]

Q2: How do I select the optimal mobile phase (eluent)? A2: The ideal mobile phase is typically determined using Thin Layer Chromatography (TLC) prior to running the column.[1] For the nonpolar 1,4-dihexylbenzene, start with a nonpolar solvent like hexane (B92381) or petroleum ether.[4] The polarity can be gradually increased by adding a small percentage of a slightly more polar solvent, such as dichloromethane (B109758) or ethyl acetate (B1210297), to achieve a target Retention Factor (Rf) of approximately 0.3-0.4 for 1,4-dihexylbenzene.[4][5]

Q3: What are the likely impurities in a crude sample of 1,4-dihexylbenzene? A3: Common impurities may include unreacted starting materials from its synthesis (e.g., via Friedel-Crafts alkylation), such as hexylbenzene (B86705) or residual benzene.[6] Other possible impurities are isomers (1,2- and 1,3-dihexylbenzene) and poly-alkylated byproducts like trihexylbenzene.

Q4: My compound is not moving down the column. What should I do? A4: This issue, known as "no elution," typically occurs if the mobile phase is not polar enough to move the compound.[5] Although 1,4-dihexylbenzene is nonpolar, impurities could be significantly more polar, or the compound could have unexpectedly strong interactions with the silica gel. To resolve this, gradually increase the polarity of the eluent. For example, if you are using 100% hexane, try a 99:1 mixture of hexane:ethyl acetate and slowly increase the proportion of the more polar solvent.[7]

Q5: My compound is eluting immediately with the solvent front. How can I fix this? A5: If the compound elutes with the solvent front, the mobile phase is too polar.[7] This prevents any significant interaction between the compound and the stationary phase, leading to no separation.[4] You should switch to a less polar solvent system. For instance, if you are using a hexane:ethyl acetate mixture, decrease the percentage of ethyl acetate or switch to 100% hexane.

Q6: The separation between my product and an impurity is poor (co-elution). How can I improve it? A6: Poor separation can result from several factors. The most common is an improperly selected solvent system.[8] Try running a gradient elution, starting with a very nonpolar solvent and gradually increasing the polarity.[9] Other causes include overloading the column with the sample or poor column packing that leads to channeling.[4] Ensure your column is packed uniformly without any air bubbles or cracks.[4]

Q7: My collected fractions show streaking or "tailing" on the TLC plate. What does this indicate? A7: Tailing on a TLC plate often suggests that the compound is interacting too strongly with the stationary phase or that the sample was too concentrated when loaded.[7] It can also occur if the compound has poor solubility in the eluting solvent.[7] To mitigate this, you can try increasing the polarity of the mobile phase once the main product begins to elute, which can help push the trailing compound off the column more quickly.[7]

Q8: How much crude sample can I load onto the column? A8: The amount of sample depends on the difficulty of the separation and the column size. For silica gel column chromatography, a general rule is to use a stationary phase (silica) to crude sample weight ratio of 20:1 to 100:1.[1] For difficult separations, a higher ratio (e.g., 100:1) is recommended.

Troubleshooting Guide

The following table summarizes common problems encountered during the column chromatography of 1,4-dihexylbenzene and their corresponding solutions.

Problem	Possible Cause(s)	Recommended Solution(s)
No Elution	1. Mobile phase is not polar enough.[5] 2. Compound may have decomposed on the silica gel.[7]	1. Gradually increase the polarity of the mobile phase (e.g., add 1-2% ethyl acetate to hexane). 2. Test compound stability on a small amount of silica before running the column.[7]
Compound Elutes Too Quickly	1. Mobile phase is too polar.[4][7]	1. Use a less polar mobile phase (e.g., switch from a hexane/ethyl acetate mix to 100% hexane).
Poor Separation / Co-elution	1. Incorrect solvent system.[8] 2. Column is overloaded with the sample. 3. Poorly packed column (channeling, cracks, air bubbles).[4]	1. Re-optimize the solvent system using TLC. Try a gradient elution.[9] 2. Reduce the amount of sample loaded or use a larger column.[1] 3. Repack the column carefully, ensuring the silica bed is uniform and level.[4]
Tailing or Streaking Bands	1. Sample was too concentrated during loading. 2. Compound has poor solubility in the eluent.[7] 3. Strong interaction with acidic silica gel.	1. Dissolve the sample in a slightly larger volume of solvent before loading. 2. Choose a solvent system in which the compound is more soluble.[7] 3. Consider deactivating the silica with a base like triethylamine (B128534) (1-3% in the eluent) or use neutral alumina.[9]
Column Runs Dry	1. The solvent level dropped below the top of the stationary phase.	1. This is a critical error that often ruins the separation. The column must be repacked. Always keep the solvent level above the silica gel.[10][11]

Experimental Workflow and Troubleshooting

Caption: Troubleshooting workflow for the purification of 1,4-dihexylbenzene.

Detailed Experimental Protocol

This protocol provides a general methodology for the purification of 1,4-dihexylbenzene on a laboratory scale.

1. Materials and Equipment

• Crude 1,4-dihexylbenzene

• Silica gel (mesh 230–400 for flash chromatography)[1]

• Solvents: Hexane, Ethyl Acetate (HPLC grade)

• Glass chromatography column with stopcock

• TLC plates (silica gel coated)

• TLC chamber, UV lamp

• Collection vessels (test tubes or flasks)

• Rotary evaporator

2. Step 1: Selection of Solvent System via TLC

• Dissolve a small amount of the crude material in a volatile solvent.

• Spot the solution on a TLC plate.

• Develop the plate in a chamber containing a test solvent system. Start with 100% hexane.

• If the Rf is too low, add a small amount of ethyl acetate (e.g., Hexane:EtOAc 99:1) and re-run the TLC.

• The optimal system will give an Rf value of ~0.3-0.4 for 1,4-dihexylbenzene and show good separation from impurities.[4][5]

3. Step 2: Column Preparation (Wet Slurry Method)

• Clamp the column vertically to a stand.[4]

• Place a small plug of cotton or glass wool at the bottom of the column to support the packing.[4]

• In a beaker, prepare a slurry by mixing the required amount of silica gel with the initial, least polar mobile phase.[4] Stir well to remove air bubbles.

• With the stopcock closed, pour the slurry into the column.[4]

• Open the stopcock to allow the solvent to drain, tapping the column gently to ensure the silica packs into a uniform, level bed.[10] Add more eluent as needed, never letting the solvent level fall below the top of the silica bed.[11]

• Once packed, add a thin layer of sand on top to protect the silica surface.[12]

4. Step 3: Sample Loading

• Wet Loading: Dissolve the crude sample in the minimum possible volume of the eluent.[12] Carefully add this solution dropwise to the top of the silica gel using a pipette.[12] Open the stopcock and allow the sample to adsorb onto the silica until the solvent level just reaches the top of the sand.

• Dry Loading: If the crude sample is not very soluble in the eluent, dissolve it in a different, volatile solvent. Add a small amount of silica gel (about 2-3 times the sample weight) and evaporate the solvent completely to get a dry, free-flowing powder.[12][13] Carefully add this powder to the top of the packed column.[12]

5. Step 4: Elution and Fraction Collection

• Carefully add the mobile phase to the top of the column, taking care not to disturb the surface.

• Open the stopcock and begin collecting the eluting solvent in fractions (e.g., 10-20 mL per test tube).

• Maintain a constant flow rate. For flash chromatography, gentle air pressure can be applied to the top of the column.[1]

• Continuously add fresh eluent to the top of the column to prevent it from running dry.[10]

6. Step 5: Fraction Analysis

• Monitor the collected fractions by spotting each one on a TLC plate alongside a spot of the original crude mixture.

• Develop the TLC plate and visualize the spots under a UV lamp.

• Identify the fractions that contain the pure 1,4-dihexylbenzene.[8]

7. Step 6: Product Isolation

• Combine all fractions containing the pure product.

• Remove the solvent using a rotary evaporator to yield the purified 1,4-dihexylbenzene.[8]

References

• 1. Column chromatography - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. columbia.edu [columbia.edu]
• 4. web.uvic.ca [web.uvic.ca]
• 5. benchchem.com [benchchem.com]
• 6. 1,4-Diethylbenzene | C10H14 | CID 7734 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Chromatography [chem.rochester.edu]
• 8. benchchem.com [benchchem.com]
• 9. Purification [chem.rochester.edu]
• 10. youtube.com [youtube.com]
• 11. m.youtube.com [m.youtube.com]
• 12. Tips and Tricks for the Lab: Column Troubleshooting and Alternatives - ChemistryViews [chemistryviews.org]
• 13. orgchemboulder.com [orgchemboulder.com]

Troubleshooting polyalkylation in Friedel-Crafts reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address the common challenge of polyalkylation in Friedel-Crafts reactions.

Frequently Asked Questions (FAQs)

Q1: What is polyalkylation in the context of Friedel-Crafts reactions, and why does it occur?

A1: Polyalkylation is a common side reaction in Friedel-Crafts alkylation where multiple alkyl groups are introduced onto the aromatic ring.[1][2] This occurs because the newly added alkyl group is an electron-donating group, which activates the aromatic ring.[1][2][3] The resulting monoalkylated product is therefore more nucleophilic and more reactive than the starting aromatic compound, making it highly susceptible to further alkylation.[1][3]

Q2: What is the most direct method to suppress or minimize polyalkylation?

A2: The simplest and most common strategy to minimize polyalkylation is to use a large excess of the aromatic substrate.[1][4][5][6] This tactic increases the statistical probability that the alkylating agent (the electrophile) will react with the un-substituted starting material rather than the already mono-substituted, and more reactive, product.[1][4] When feasible, using the aromatic compound as the solvent is an effective approach.[4]

Q3: How does Friedel-Crafts acylation fundamentally differ from alkylation in preventing polysubstitution?

A3: The key difference lies in the electronic nature of the group added to the aromatic ring.

• Alkylation adds an activating alkyl group, which makes the product more reactive and thus prone to polyalkylation.[1][7][8]

• Acylation adds a deactivating acyl group (R-C=O).[1][3] This electron-withdrawing group makes the product less reactive than the starting material, which effectively prevents further substitution reactions.[1][3][4]

Q4: If my target molecule is an alkyl-substituted aromatic, how can I use the acylation reaction?

A4: To obtain a mono-alkylated product, a two-step sequence is highly effective: first, perform a Friedel-Crafts acylation to produce the mono-acylated ketone, and then reduce the carbonyl group to a methylene (B1212753) group (-CH₂-).[3] Common methods for this reduction include the Clemmensen (using zinc-mercury amalgam in HCl) or Wolff-Kishner (using hydrazine (B178648) and a strong base) reductions.[3] This approach not only prevents polyalkylation but also avoids carbocation rearrangements, another common issue in alkylation reactions.[4]

Troubleshooting Guide: Excessive Polyalkylation

If you are observing significant polyalkylation in your reaction, this guide provides a systematic approach to troubleshoot the issue.

Caption: Troubleshooting workflow for polyalkylation.

Visualizing the Cause of Polyalkylation

The fundamental reason polyalkylation is favorable in Friedel-Crafts alkylation is the activation of the ring by the first alkyl group.

Caption: The activating effect of the alkyl group leads to polyalkylation.

Data Presentation: Reaction Condition Strategies

To minimize polyalkylation, reaction parameters can be adjusted. The following table summarizes key strategies and their impact.

Parameter	Standard Alkylation (Prone to Polyalkylation)	Modified for Mono-alkylation	Rationale
Aromatic : Alkyl Halide Ratio	1:1 to 1:1.2	> 5:1 (Aromatic in large excess)	Increases the probability of the electrophile reacting with the starting material.[1][4]
Temperature	0 °C to reflux	-20 °C to 0 °C	Lowering the temperature can reduce the rate of the second, faster alkylation reaction.
Catalyst	Strong Lewis Acid (e.g., AlCl₃)	Milder Lewis Acid (e.g., FeCl₃, ZnCl₂)	A less active catalyst can decrease the overall reaction rate, providing better control.
Reaction Time	Can be prolonged	Monitored closely and stopped after mono-alkylation	Prevents the reaction from proceeding to di- and tri-alkylated products.

Experimental Protocols

Protocol 1: Friedel-Crafts Acylation of Toluene (B28343) (to avoid poly-substitution)

This protocol describes a standard procedure for the Friedel-Crafts acylation of toluene, which yields a single substitution product.

Materials:

• Anhydrous aluminum chloride (AlCl₃)

• Acetyl chloride (CH₃COCl)

• Anhydrous toluene (C₇H₈)

• Dichloromethane (DCM, anhydrous)

• Ice bath

• Dilute Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser protected by a drying tube.

• Catalyst Suspension: To the reaction flask, add anhydrous aluminum chloride (1.1 equivalents) and anhydrous DCM. Cool the suspension to 0-5 °C in an ice bath.[3]

• Acylium Ion Formation: Add acetyl chloride (1.0 equivalent) dropwise to the cooled and stirred AlCl₃ suspension. Allow the mixture to stir for 15-20 minutes.[3]

• Substrate Addition: Add anhydrous toluene (1.0 equivalent), dissolved in a small amount of DCM, dropwise to the reaction mixture, maintaining the temperature below 10 °C.[3]

• Reaction: Once the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature. Monitor progress by TLC or GC (typically 1-3 hours).[3]

• Workup: Carefully quench the reaction by slowly pouring the mixture over crushed ice and dilute HCl.[1][3] Transfer to a separatory funnel.

• Extraction and Purification: Separate the organic layer. Wash the organic layer sequentially with water, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure.[3] The crude product (4-methylacetophenone) can be purified by distillation or recrystallization.[3]

Protocol 2: Clemmensen Reduction of 4-Methylacetophenone

This protocol outlines the reduction of the ketone product from Protocol 1 to the corresponding alkylbenzene, completing the mono-alkylation sequence.

Materials:

• 4-methylacetophenone (from Protocol 1)

• Zinc amalgam (Zn-Hg)

• Concentrated Hydrochloric acid (HCl)

• Toluene (solvent)

Procedure:

• Setup: In a round-bottom flask equipped with a reflux condenser, add the zinc amalgam, concentrated HCl, toluene, and the 4-methylacetophenone (1.0 equivalent).[1][3]

• Reaction: Heat the mixture to a vigorous reflux with stirring for 4-8 hours.[3] Additional portions of concentrated HCl may be added periodically if the reaction stalls (monitor by TLC).[1][3]

• Workup: After the reaction is complete, cool the mixture to room temperature.[1]

• Extraction and Purification: Transfer the mixture to a separatory funnel and separate the organic layer. Wash the organic layer with water, saturated NaHCO₃ solution, and then brine.[1][3] Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent by distillation to yield the final product, 4-ethyltoluene.[1][3]

Acylation-Reduction Workflow

The most robust method to achieve clean, mono-alkylated aromatic compounds is the two-stage acylation-reduction pathway.

Caption: Acylation-reduction experimental workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. fiveable.me [fiveable.me]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Solved How can polyalkylation be minimized in | Chegg.com [chegg.com]
• 6. brainly.com [brainly.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]

Navigating the Reduction of Aryl Ketones: A Technical Support Guide to Alternatives for Zinc Amalgam

For researchers, scientists, and professionals in drug development, the reduction of aryl ketones to their corresponding methylene (B1212753) groups is a critical transformation. While the Clemmensen reduction using zinc amalgam has been a longstanding method, its harsh acidic conditions necessitate the exploration of alternative reagents. This technical support center provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols for several modern and classical alternatives.

Frequently Asked Questions (FAQs)

Q1: My starting material is sensitive to strong acids. Which reducing agent should I choose instead of zinc amalgam?

If your substrate is acid-labile, the Wolff-Kishner reduction, which is performed under strongly basic conditions, is the most common and effective alternative to the Clemmensen reduction.[1][2][3] Other milder options that avoid strong acids include catalytic hydrogenation and transfer hydrogenation.

Q2: I am working with a high-molecular-weight compound. Is there a preferred method?

The Wolff-Kishner reduction is often superior to the Clemmensen reduction for high-molecular-weight compounds.[2]

Q3: Can I selectively reduce a ketone in the presence of other functional groups like esters or nitro groups?

Yes, the choice of reducing agent is crucial for chemoselectivity.

• Wolff-Kishner Reduction: Be cautious as esters, lactones, amides, and lactams can be hydrolyzed under the strong basic conditions.[4]

• Catalytic Hydrogenation: This method can be incompatible with nitro groups, which are readily reduced to amines.[5]

• Silane-Based Reductions (e.g., with Triethylsilane/TFA): These conditions are generally compatible with esters, amides, and nitro compounds.

Q4: What are the main safety concerns with the alternative methods?

• Wolff-Kishner Reduction: Hydrazine (B178648) is toxic and corrosive. The reaction is typically run at high temperatures (around 200°C), which requires careful handling.[4]

• Catalytic Hydrogenation: Molecular hydrogen is highly flammable and requires specialized equipment for safe handling, especially when under pressure.

• Electrochemical Reduction: This method is generally considered safer as it avoids harsh reagents and conditions, using electricity as the driving force.[6][7][8]

Troubleshooting Guides

Wolff-Kishner Reduction

Issue	Possible Cause(s)	Solution(s)
Low or no conversion	1. Incomplete hydrazone formation.[2] 2. Reaction temperature is too low.[4] 3. Sterically hindered ketone.	1. Ensure complete removal of water after the initial hydrazone formation step (Huang-Minlon modification) to drive the equilibrium.[1][4] 2. Use a high-boiling solvent like diethylene glycol to reach the required temperature (around 195-200°C).[4][9] 3. For sterically hindered ketones, higher reaction temperatures may be necessary (Barton modification).[4]
Formation of side products (e.g., azines)	Reaction of the hydrazone with unreacted ketone.[2]	Add the pre-formed hydrazone to the hot base solution instead of mixing all reagents at the beginning.[2]
Rearrangement products	This can sometimes occur with certain substrates.	Consider alternative methods if rearrangement is a persistent issue.

Catalytic Hydrogenation

Issue	Possible Cause(s)	Solution(s)
Incomplete reaction	1. Catalyst poisoning. 2. Insufficient hydrogen pressure.	1. Ensure the substrate and solvent are free of impurities that could poison the catalyst (e.g., sulfur compounds). 2. Increase the hydrogen pressure as needed, ensuring the equipment is rated for the pressure used.
Over-reduction of the aromatic ring	Catalyst is too active or reaction conditions are too harsh.	1. Use a less active catalyst or add a catalyst modifier. 2. Perform the reaction at a lower temperature and pressure.
Reduction of other functional groups	The catalyst and conditions are not selective for the ketone.	Screen different catalysts and reaction conditions to find a more selective system. For example, some palladium catalysts can selectively reduce the ketone without affecting other groups.[10]

Silane-Based Reductions

Issue	Possible Cause(s)	Solution(s)
Slow or incomplete reaction	1. Insufficiently acidic conditions. 2. Steric hindrance around the carbonyl group.	1. Ensure the use of a strong acid like trifluoroacetic acid or a Lewis acid like boron trifluoride. 2. This method may not be suitable for highly hindered ketones. Consider another reduction method.
Formation of silyl (B83357) ether byproducts	Incomplete reduction to the methylene group.	Use a sufficient excess of the silane (B1218182) and acid, and ensure adequate reaction time.

Quantitative Data Summary

The following tables provide a comparative overview of various alternative reducing agents for aryl ketones. Please note that yields and reaction times can be highly substrate-dependent.

Table 1: Comparison of Reaction Conditions and Yields for Aryl Ketone Reduction

Reducing Agent/Method	Typical Reagents	Conditions	Selectivity	Example Substrate	Yield (%)	Reference
Wolff-Kishner (Huang-Minlon)	Hydrazine hydrate (B1144303), KOH, diethylene glycol	195-200°C, 3-6 h	Reduces C=O to CH₂. Base-sensitive groups may react.	Diaryl ketones	>80%	[7]
Catalytic Hydrogenation	H₂, Pd/C	Room temp, atmospheric pressure, 16 h	Reduces aryl ketones to alcohols. Can over-reduce to alkanes. Nitro groups are also reduced.	Aromatic aldehydes and ketones	High to excellent conversions	[10]
Silane Reduction	Triethylsilane, Titanium tetrachloride	Varies	Reduces aryl ketones to methylene groups.	Acetophenone derivatives	Readily accomplished	[11][12]
Transfer Hydrogenation	Isopropanol, Ru or Fe catalyst	Mild conditions	Can be highly selective for the ketone. Asymmetric versions are possible.	Acetophenone	Varies, up to 98% ee	[13][14]
Electrochemical Reduction	Platinum electrodes, CH₃CN/THF, DIEA	Constant current	Reduces diaryl ketones to diarylalkanes. Considered a green method.	Diaryl ketones	>80%	[7][8]

Experimental Protocols

Protocol 1: Wolff-Kishner (Huang-Minlon Modification) Reduction of an Aryl Ketone

Materials:

• Aryl ketone

• Diethylene glycol

• Hydrazine hydrate (85%)

• Potassium hydroxide (B78521) (KOH) pellets

Procedure:

• In a round-bottom flask equipped with a reflux condenser, combine the aryl ketone, diethylene glycol, hydrazine hydrate, and potassium hydroxide.

• Heat the mixture to reflux. Water and excess hydrazine will begin to distill off.

• Allow the temperature of the reaction mixture to rise to 195-200°C.

• Maintain the reaction at this temperature for 3-6 hours, monitoring the progress by TLC.

• Cool the reaction mixture to room temperature.

• Pour the mixture into a beaker of cold water and extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the crude product by chromatography or recrystallization.

Protocol 2: Catalytic Hydrogenation of an Aryl Ketone to an Alcohol

Materials:

• Aryl ketone

• Ethanol (B145695)

• Palladium on carbon (Pd/C, 10 mol%)

• Hydrogen gas supply

Procedure:

• Dissolve the aryl ketone in ethanol in a flask suitable for hydrogenation.

• Carefully add the Pd/C catalyst to the solution.

• Seal the flask and degas the system by applying a vacuum and backfilling with hydrogen gas (repeat this process three times).

• Stir the reaction mixture vigorously under a hydrogen atmosphere (a balloon can be used for atmospheric pressure) at room temperature.

• Monitor the reaction progress by TLC. The reaction is typically complete within 16 hours.

• Once the reaction is complete, carefully vent the hydrogen and purge the system with an inert gas (e.g., nitrogen or argon).

• Filter the reaction mixture through a pad of Celite to remove the catalyst, washing the pad with ethanol.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude product, which can be further purified if necessary.[10]

Protocol 3: Silane Reduction of an Aryl Ketone with Triethylsilane and Boron Trifluoride

Materials:

• Aryl ketone

• Triethylsilane

• Dichloromethane (anhydrous)

• Boron trifluoride gas

Procedure:

• In a dry, three-necked round-bottom flask equipped with a magnetic stirrer, gas inlet tube, and a condenser, dissolve the aryl ketone and triethylsilane in anhydrous dichloromethane.

• Cool the solution in an ice bath.

• Introduce boron trifluoride gas below the surface of the stirred solution at a moderate rate.

• Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow addition of water.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the product as needed.

Visualizations

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. jk-sci.com [jk-sci.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. globethesis.com [globethesis.com]
• 8. Electrochemical Reduction of Diarylketones and Aryl Alkenes - ChemistryViews [chemistryviews.org]
• 9. grokipedia.com [grokipedia.com]
• 10. Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Silane Reduction of... - Gelest [technical.gelest.com]
• 12. Silane Reduction of Ketones_Chemicalbook [chemicalbook.com]
• 13. mdpi.com [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]

How to remove unreacted starting material from 1,4-Dihexylbenzene

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of 1,4-dihexylbenzene, specifically in removing unreacted starting materials.

Troubleshooting Guide

Issue: Presence of Low-Boiling Point Impurities after Synthesis

After a Friedel-Crafts alkylation to synthesize 1,4-dihexylbenzene, you may find your product contaminated with unreacted starting materials such as benzene (B151609) and 1-hexene (B165129). Here’s a systematic approach to troubleshoot and purify your product.

Logical Workflow for Purification

Caption: Troubleshooting workflow for the purification of 1,4-dihexylbenzene.

Frequently Asked Questions (FAQs)

Q1: How can I remove unreacted benzene and 1-hexene from my 1,4-dihexylbenzene product?

A1: Due to the significant difference in boiling points, the most effective initial step is distillation. Benzene and 1-hexene are much more volatile than 1,4-dihexylbenzene and can be removed under atmospheric or reduced pressure. For higher purity, column chromatography is recommended as a subsequent step.

Q2: What are the key physical properties to consider for separation?

A2: The boiling points are the most critical data for planning a distillation. The significant difference between the starting materials and the product allows for a straightforward separation.

Compound	Molecular Formula	Boiling Point (°C)
Benzene	C₆H₆	80.1[1][2][3][4]
1-Hexene	C₆H₁₂	63[5][6][7]
1,4-Diethylbenzene (B43851)*	C₁₀H₁₄	184[8][9][10]

Note: Data for 1,4-diethylbenzene is used as a proxy for 1,4-dihexylbenzene, which will have a significantly higher boiling point.

Q3: What should I do about the Friedel-Crafts catalyst (e.g., AlCl₃) used in the synthesis?

A3: The Lewis acid catalyst must be quenched and removed before distillation to prevent side reactions at high temperatures. This is typically achieved through an aqueous workup. Carefully add water or a dilute acid to the reaction mixture, followed by extraction with an organic solvent. The organic layer should then be washed with brine and dried over an anhydrous salt like magnesium sulfate (B86663) or sodium sulfate.

Q4: When is column chromatography necessary?

A4: If distillation and aqueous workup do not yield a product of sufficient purity, column chromatography is the next step.[11][12][13] This technique is particularly useful for separating 1,4-dihexylbenzene from any isomeric byproducts or other non-volatile impurities. Given that 1,4-dihexylbenzene is a non-polar aromatic hydrocarbon, a non-polar mobile phase is effective.[14][15]

Experimental Protocols

Protocol 1: Purification by Distillation

• Catalyst Quenching: After the reaction is complete, cool the reaction mixture to room temperature. Slowly and carefully quench the reaction by adding water or a dilute solution of hydrochloric acid while stirring in an ice bath.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Washing: Wash the combined organic layers with water and then with a saturated sodium chloride solution (brine).

• Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filtration: Filter to remove the drying agent.

• Solvent Removal: Remove the extraction solvent using a rotary evaporator.

• Distillation: Set up a simple or fractional distillation apparatus. Heat the crude product to a temperature above the boiling points of benzene (80.1°C) and 1-hexene (63°C) but below the boiling point of 1,4-dihexylbenzene.[1][2][3][4][5][6][7] Collect the low-boiling fractions, which will contain the unreacted starting materials. The purified 1,4-dihexylbenzene will remain in the distillation flask. For very high boiling point compounds, vacuum distillation may be necessary to prevent decomposition.

Protocol 2: Purification by Column Chromatography

• Sample Preparation: Dissolve the crude 1,4-dihexylbenzene (ideally after initial purification by distillation) in a minimal amount of a non-polar solvent, such as hexane.

• Column Packing: Prepare a chromatography column with silica gel as the stationary phase, slurried in the chosen mobile phase (e.g., hexane).

• Loading: Carefully load the dissolved sample onto the top of the silica gel bed.

• Elution: Elute the column with the non-polar mobile phase.[12] Since 1,4-dihexylbenzene is non-polar, it will travel down the column relatively quickly. More polar impurities will be retained on the silica gel for a longer time.

• Fraction Collection: Collect fractions of the eluent as it drips from the bottom of the column.

• Analysis: Analyze the collected fractions using a suitable technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC), to identify the fractions containing the pure 1,4-dihexylbenzene.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.

References

• 1. Benzene - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. Benzene [webbook.nist.gov]
• 4. List of boiling and freezing information of solvents - Wikipedia [en.wikipedia.org]
• 5. 1-Hexene - Wikipedia [en.wikipedia.org]
• 6. 1-hexene [stenutz.eu]
• 7. gasmet.com [gasmet.com]
• 8. chembk.com [chembk.com]
• 9. 105-05-5 CAS MSDS (1,4-DIETHYLBENZENE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 10. Page loading... [guidechem.com]
• 11. youtube.com [youtube.com]
• 12. orgchemboulder.com [orgchemboulder.com]
• 13. columbia.edu [columbia.edu]
• 14. solubilityofthings.com [solubilityofthings.com]
• 15. Purification [chem.rochester.edu]

Technical Support Center: Minimizing Byproduct Formation in the Synthesis of Dialkylbenzenes

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of dialkylbenzenes.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts I should expect when synthesizing dialkylbenzenes via Friedel-Crafts alkylation?

A1: The main byproducts in dialkylbenzene synthesis are typically:

• Polyalkylated benzenes: Tri- and even tetra-alkylated benzenes are common byproducts. These form because the initial alkylation activates the benzene (B151609) ring, making it more susceptible to further alkylation than the starting material.[1][2]

• Isomers of the desired dialkylbenzene: The alkyl groups can attach to the benzene ring at different positions, leading to a mixture of ortho, meta, and para isomers.[3]

• Rearranged alkylbenzene isomers: If the alkylating agent is a primary or secondary alkyl halide, the intermediate carbocation can rearrange to a more stable carbocation, leading to a different alkyl chain structure in the product.[2]

• Products of transalkylation: This is a disproportionation reaction where alkyl groups are exchanged between aromatic rings, which can lead to a mixture of benzene, monoalkylbenzene, and polyalkylated benzenes.[4][5]

Q2: How can I minimize the formation of polyalkylated byproducts?

A2: To minimize polyalkylation, it is crucial to control the reaction stoichiometry. Using a large excess of the aromatic substrate (e.g., benzene) compared to the alkylating agent increases the probability that the alkylating agent will react with an unreacted benzene molecule rather than an already alkylated one.[2]

Q3: My reaction is producing a mixture of ortho, meta, and para isomers. How can I improve the selectivity for a specific isomer, particularly the para isomer?

A3: Achieving high regioselectivity is a common challenge. To favor the formation of the para isomer, consider the following strategies:

• Catalyst Selection: Shape-selective catalysts, such as certain zeolites (e.g., ZSM-5), can be used.[6] The pore structure of these catalysts can sterically hinder the formation of the bulkier ortho and meta isomers, thus favoring the more linear para isomer.[7]

• Reaction Temperature: Lowering the reaction temperature can sometimes increase the selectivity for the thermodynamically favored para isomer.

Q4: I am observing byproducts with a rearranged alkyl chain. What is the cause and how can I prevent it?

A4: Carbocation rearrangement is a common side reaction in Friedel-Crafts alkylation, especially when using primary alkyl halides.[2] To avoid this:

• Use a different synthetic route: Friedel-Crafts acylation followed by reduction of the ketone is a two-step alternative that avoids carbocation rearrangements. The acylium ion intermediate in the acylation step is resonance-stabilized and does not rearrange.[8]

• Choose a different alkylating agent: If possible, use an alkylating agent that forms a stable carbocation that is less prone to rearrangement, such as a tertiary alkyl halide.

Q5: What is transalkylation and how can it be used to my advantage?

A5: Transalkylation is a reversible reaction where alkyl groups are transferred between aromatic rings.[4][5] While it can be a source of byproducts, it can also be used to convert undesired polyalkylated byproducts back into the desired mono- or dialkylbenzenes.[9] This is often done in a separate reaction step under specific conditions with a suitable catalyst.[1]

Troubleshooting Guides

Issue 1: High levels of tri- and polyalkylated byproducts.

Possible Cause	Troubleshooting Step
Insufficient excess of benzene.	Increase the molar ratio of benzene to the alkylating agent. Ratios of 10:1 or higher are often used.[10]
High reaction temperature promoting further alkylation.	Lower the reaction temperature to reduce the rate of subsequent alkylations.
Highly active catalyst.	Consider using a milder Lewis acid or a solid acid catalyst with moderate activity.

Issue 2: Poor regioselectivity with a mixture of ortho, meta, and para isomers.

Possible Cause	Troubleshooting Step
Non-selective catalyst.	Employ a shape-selective zeolite catalyst (e.g., ZSM-5, mordenite) to favor the formation of the para isomer.[6][11]
High reaction temperature favoring the thermodynamically less stable isomers.	Optimize the reaction temperature; lower temperatures often favor the para product.

Issue 3: Presence of rearranged alkylbenzene isomers.

Possible Cause	Troubleshooting Step
Unstable primary or secondary carbocation intermediate.	Use Friedel-Crafts acylation followed by a reduction step (e.g., Clemmensen or Wolff-Kishner reduction).[8]
High reaction temperature promoting rearrangement.	Conduct the reaction at a lower temperature.

Quantitative Data Summary

Table 1: Effect of Benzene to 1-Dodecene Molar Ratio on Alkylation over 15wt.% STA/ZrO₂ Catalyst

Benzene:1-Dodecene Molar Ratio	1-Dodecene Conversion (%)	2-Phenyldodecane Selectivity (%)
5	7.8	High
10	50.8	High
15	87.8	High

Table 2: Comparison of Catalysts for the Alkylation of Benzene with 1-Dodecene [11]

Catalyst	1-Dodecene Conversion (%)	Linear Alkylbenzene Selectivity (%)
HY Zeolite	90-100	97-98
USHY Zeolite	100	-
DAY Zeolite	50	-
HZSM-5	Low	-
HZSM-12	Low	-

Experimental Protocols

Protocol 1: Synthesis of 4,4'-Di-tert-butylbiphenyl (A model Friedel-Crafts Alkylation)

This protocol is adapted from a standard undergraduate organic chemistry experiment and serves as a model for a typical Friedel-Crafts alkylation.

Materials:

• Biphenyl (B1667301)

• tert-Butyl chloride

• Anhydrous aluminum chloride (AlCl₃)

• Dichloromethane (B109758) (CH₂Cl₂)

• Concentrated Hydrochloric Acid (HCl)

• Methanol

• Sodium sulfate (B86663) (Na₂SO₄) or Magnesium sulfate (MgSO₄) (anhydrous)

Procedure:

• Reaction Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a drying tube.

• Reactant Addition: To the flask, add biphenyl and dichloromethane. Stir the mixture until the biphenyl is dissolved.

• Catalyst Addition: Carefully add anhydrous aluminum chloride to the reaction mixture in portions. The reaction is exothermic and will generate HCl gas.

• Addition of Alkylating Agent: Slowly add tert-butyl chloride to the stirring reaction mixture.

• Reaction: Gently reflux the mixture for the appropriate time (monitor by TLC).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Slowly and carefully pour the reaction mixture over ice containing concentrated HCl.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Wash the organic layer with water and then with a saturated sodium bicarbonate solution.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification:

  • Filter to remove the drying agent.

  • Remove the solvent by rotary evaporation.

  • Recrystallize the crude product from a suitable solvent (e.g., methanol) to obtain the purified 4,4'-di-tert-butylbiphenyl.

Protocol 2: GC-MS Analysis of Dialkylbenzene Product Mixture

This protocol provides a general guideline for the analysis of a dialkylbenzene product mixture. Specific parameters may need to be optimized for your particular instrument and sample.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS)

• Capillary column suitable for aromatic hydrocarbon separation (e.g., DB-5 or equivalent)

Procedure:

• Sample Preparation:

  • Prepare a dilute solution of the crude reaction mixture in a suitable solvent (e.g., dichloromethane or hexane).

  • If necessary, filter the sample to remove any particulate matter.

• Instrument Setup:

  • GC Parameters:

    • Injector Temperature: 250 °C

    • Oven Temperature Program: Start at a low temperature (e.g., 50-70 °C), hold for a few minutes, then ramp at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 280-300 °C).

    • Carrier Gas: Helium at a constant flow rate.

  • MS Parameters:

    • Ionization Mode: Electron Impact (EI)

    • Scan Range: A suitable mass range to detect the expected products and byproducts (e.g., 50-400 amu).

• Analysis:

  • Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

  • Acquire the data.

• Data Interpretation:

  • Identify the peaks in the total ion chromatogram (TIC).

  • Analyze the mass spectrum of each peak to identify the corresponding compound by comparing the fragmentation pattern with a mass spectral library or known standards.

  • Quantify the relative amounts of each component by integrating the peak areas.

Visualizations

Caption: Reaction pathways in dialkylbenzene synthesis.

Caption: Troubleshooting workflow for byproduct minimization.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. mason.gmu.edu [mason.gmu.edu]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. scispace.com [scispace.com]
• 7. samson.chem.umass.edu [samson.chem.umass.edu]
• 8. mt.com [mt.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Synthesis of Long-Chain 1,4-Dialkylbenzenes

Welcome to the technical support center for the synthesis of long-chain 1,4-dialkylbenzenes. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the synthesis of these compounds.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic routes to produce long-chain 1,4-dialkylbenzenes?

A1: The two most common and effective methods are the Friedel-Crafts reaction and the Suzuki-Miyaura cross-coupling reaction.

• Friedel-Crafts Acylation followed by Reduction: This is often the preferred method to avoid carbocation rearrangements that can occur in direct Friedel-Crafts alkylation, thus yielding the desired linear alkyl chain.[1] The process involves the acylation of a benzene (B151609) ring with a long-chain acyl chloride, followed by the reduction of the resulting ketone to an alkane.

• Suzuki-Miyaura Cross-Coupling: This method involves the palladium-catalyzed reaction between a 1,4-dihalobenzene (like 1,4-dibromobenzene) and a long-chain alkylboronic acid or its ester.[2] It offers high functional group tolerance and excellent control of regioselectivity.

Q2: Why is direct Friedel-Crafts alkylation with long-chain alkyl halides often problematic?

A2: Direct Friedel-Crafts alkylation with primary long-chain alkyl halides is prone to carbocation rearrangement. The initially formed primary carbocation can rearrange to a more stable secondary carbocation via a hydride shift, leading to a mixture of isomers instead of the desired linear alkylbenzene.[1][3] This makes product purification difficult and reduces the yield of the target compound.

Q3: What are the common causes of low yields in the synthesis of long-chain 1,4-dialkylbenzenes?

A3: Low yields can stem from several factors for both primary synthetic routes:

• Friedel-Crafts Acylation:

  • Inactive Catalyst: The Lewis acid catalyst (e.g., AlCl₃) is sensitive to moisture and can be deactivated. Using fresh, anhydrous catalyst is crucial.[4]

  • Deactivated Aromatic Ring: If the starting benzene ring is substituted with strongly electron-withdrawing groups, the reaction may be slow or not occur at all.[4]

  • Insufficient Catalyst: The ketone product can form a complex with the Lewis acid, requiring stoichiometric amounts of the catalyst for the reaction to go to completion.[4]

  • Poor Reagent Quality: Impurities in the long-chain acyl chloride or the aromatic substrate can lead to side reactions.

• Suzuki-Miyaura Coupling:

  • Inactive Catalyst: The palladium catalyst can be deactivated by oxygen. Proper degassing of solvents and reagents is essential.[5]

  • Inefficient Transmetalation: The boronic acid may not be sufficiently activated. The choice of base is critical to form the more nucleophilic boronate species.[5]

  • Decomposition of Boronic Acid: Long-chain alkylboronic acids can be susceptible to protodeboronation under harsh basic conditions or at elevated temperatures.[5]

Q4: How can I ensure para-selectivity in the synthesis of 1,4-dialkylbenzenes?

A4: Achieving high para-selectivity is a key challenge.

• In Friedel-Crafts acylation , when starting with a mono-alkylated benzene, the alkyl group is an ortho-, para-director. The para product is often favored due to reduced steric hindrance compared to the ortho position, especially with bulky acyl chains.[6]

• The Suzuki-Miyaura coupling offers excellent regioselectivity by starting with a 1,4-disubstituted benzene derivative (e.g., 1,4-dibromobenzene). This pre-defined substitution pattern ensures the formation of the 1,4-dialkylbenzene product.

Troubleshooting Guides

Friedel-Crafts Acylation and Reduction Route

This guide addresses common issues encountered during the Friedel-Crafts acylation of benzene or a mono-alkylbenzene with a long-chain acyl chloride, followed by reduction.

Problem	Potential Cause	Troubleshooting Steps
Low or No Product Yield in Acylation	Inactive or insufficient Lewis acid catalyst (e.g., AlCl₃).[4]	Use a fresh, anhydrous batch of the Lewis acid. Ensure stoichiometric amounts are used as the product ketone complexes with the catalyst.[4]
Deactivated aromatic substrate.[4]	Ensure the starting aromatic ring does not have strongly deactivating substituents.
Poor solubility of the long-chain acyl chloride.	Choose a solvent in which the acyl chloride is soluble, such as dichloromethane (B109758) or carbon disulfide.[7] Gentle warming may be necessary.
Formation of Multiple Isomers (in acylation of a mono-alkylbenzene)	Lack of regioselectivity.	Optimize reaction temperature; lower temperatures may favor the para isomer.[1] The para-product is generally favored due to sterics.[6]
Incomplete Reduction of the Ketone	Ineffective reducing agent or conditions.	For Clemmensen reduction , ensure the zinc is properly amalgamated and the HCl is concentrated.[8] For Wolff-Kishner reduction , ensure a strong base (e.g., KOH) and high temperatures are used.[8]
Acid-sensitive groups in the substrate (Clemmensen).[8]	Use the Wolff-Kishner reduction, which is performed under basic conditions.[9]
Base-sensitive groups in the substrate (Wolff-Kishner).[9]	Use the Clemmensen reduction, which is performed under acidic conditions.
Charring or Darkening of Reaction Mixture	Reaction is too vigorous.[1]	Control the rate of addition of the acyl chloride or Lewis acid. Perform the reaction at a lower temperature, using an ice bath if necessary.

Suzuki-Miyaura Cross-Coupling Route

This guide focuses on troubleshooting the synthesis of long-chain 1,4-dialkylbenzenes via the palladium-catalyzed coupling of a 1,4-dihalobenzene with a long-chain alkylboronic acid or ester.

Problem	Potential Cause	Troubleshooting Steps
Low or No Product Yield	Inactive palladium catalyst.[5]	Ensure all solvents and reagents are thoroughly degassed with an inert gas (e.g., argon or nitrogen) to prevent oxidation of the Pd(0) species.[5]
Inefficient transmetalation.[5]	Use a stronger or more soluble base (e.g., K₃PO₄, Cs₂CO₃) to promote the formation of the active boronate species. Adding a small amount of water to solvents like dioxane or THF can improve base solubility.[5]
Decomposition of the long-chain alkylboronic acid (protodeboronation).[5]	Use milder bases (e.g., KF). Convert the boronic acid to a more stable pinacol (B44631) ester. Run the reaction at the lowest effective temperature.[5]
Formation of Homocoupling Byproducts	Presence of oxygen.	Rigorously degas all reagents and solvents and maintain an inert atmosphere throughout the reaction.
Difficulty in Product Purification	Contamination with residual catalyst or starting materials.	Use appropriate chromatographic techniques, such as column chromatography with silica (B1680970) gel, for purification. Recrystallization can also be effective for solid products.

Data Presentation

The following tables summarize typical reaction conditions and yields for the synthesis of long-chain 1,4-dialkylbenzenes. Note that yields are highly dependent on the specific substrates and reaction scale.

Table 1: Representative Conditions for Friedel-Crafts Acylation/Reduction

Substrate	Acylating Agent	Lewis Acid	Reduction Method	Solvent	Temp (°C)	Time (h)	Yield (%)
Benzene	Dodecanoyl chloride	AlCl₃	Wolff-Kishner	CS₂ / Ethylene Glycol	0 to 200	2-4	~70-80
Toluene (B28343)	Decanoyl chloride	AlCl₃	Clemmensen	Dichloromethane / Toluene	0 to 110	3-6	~65-75

Table 2: Representative Conditions for Suzuki-Miyaura Cross-Coupling

Aryl Halide	Boronic Acid/Ester	Catalyst	Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1,4-Dibromobenzene (B42075)	n-Dodecylboronic acid	Pd(PPh₃)₄	-	K₂CO₃	Toluene/H₂O	90	12	~85-95
1,4-Diiodobenzene	n-Octylboronic acid pinacol ester	PdCl₂(dppf)	dppf	Cs₂CO₃	Dioxane/H₂O	100	8	~90

Experimental Protocols

Protocol 1: Synthesis of 1,4-Didodecylbenzene (B1628403) via Friedel-Crafts Acylation and Wolff-Kishner Reduction

Step A: Friedel-Crafts Acylation of Dodecylbenzene (B1670861)

• Reaction Setup: To an oven-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to capture HCl), add dodecylbenzene (1.0 equiv) and a suitable solvent such as dichloromethane.

• Catalyst Addition: Cool the flask in an ice bath to 0 °C and slowly add anhydrous aluminum chloride (AlCl₃, 1.1 equiv).

• Acyl Chloride Addition: Add dodecanoyl chloride (1.05 equiv) dropwise via the dropping funnel over 30 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Slowly and carefully pour the reaction mixture into a beaker containing a mixture of crushed ice and concentrated hydrochloric acid. Transfer the mixture to a separatory funnel, separate the organic layer, and extract the aqueous layer with dichloromethane. Combine the organic layers, wash with saturated sodium bicarbonate solution and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude aryl ketone can be purified by column chromatography or used directly in the next step.

Step B: Wolff-Kishner Reduction of the Aryl Ketone

• Hydrazone Formation: In a round-bottom flask equipped with a reflux condenser, dissolve the aryl ketone from Step A (1.0 equiv) in diethylene glycol. Add hydrazine (B178648) hydrate (B1144303) (3.0 equiv).

• Reduction: Add potassium hydroxide (B78521) (KOH, 4.0 equiv) pellets and heat the mixture to 180-200 °C. Water and excess hydrazine will distill off. Continue heating for 4-6 hours.

• Workup: Cool the reaction mixture to room temperature and add water. Extract the product with a non-polar solvent like hexane.

• Purification: Wash the combined organic layers with dilute HCl and then water. Dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure. The final product, 1,4-didodecylbenzene, can be purified by vacuum distillation or column chromatography.

Protocol 2: Synthesis of 1,4-Didodecylbenzene via Suzuki-Miyaura Cross-Coupling

• Reagent Preparation: In a Schlenk flask, combine 1,4-dibromobenzene (1.0 equiv), dodecylboronic acid (2.2 equiv), and a base such as potassium carbonate (K₂CO₃, 4.0 equiv).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 2-5 mol%).

• Degassing and Solvent Addition: Seal the flask, and evacuate and backfill with an inert gas (e.g., Argon) three times. Add a degassed solvent system, such as a mixture of toluene and water (e.g., 4:1 v/v).

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or Gas Chromatography (GC).

• Workup: After cooling to room temperature, dilute the mixture with an organic solvent like ethyl acetate (B1210297) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain pure 1,4-didodecylbenzene.

Mandatory Visualizations

Caption: Workflow for the synthesis of 1,4-didodecylbenzene via Friedel-Crafts acylation and Wolff-Kishner reduction.

Caption: Experimental workflow for the synthesis of 1,4-didodecylbenzene via Suzuki-Miyaura cross-coupling.

Caption: A logical workflow for troubleshooting low yields in the synthesis of long-chain 1,4-dialkylbenzenes.

References

• 1. differencebetween.com [differencebetween.com]
• 2. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 3. quora.com [quora.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Clemmensen and Wolff Kishner Reductions: Mechanisms & Differences [vedantu.com]
• 9. Difference between Clemmensen reduction and Wolff–Kishner reduction ? | Sathee Forum [forum.prutor.ai]

Reference Data & Comparative Studies

A Comparative Guide to Friedel-Crafts Acylation and Alternative Alkylation Methods for Aryl Ketone Synthesis

For Researchers, Scientists, and Drug Development Professionals

The synthesis of aryl ketones is a fundamental transformation in organic chemistry, pivotal to the development of pharmaceuticals, fine chemicals, and advanced materials. While Friedel-Crafts acylation has long been a cornerstone for forging aryl-acyl bonds, a diverse landscape of alternative alkylation and acylation methodologies has emerged, offering distinct advantages in terms of substrate scope, functional group tolerance, and reaction conditions. This guide provides an objective comparison between Friedel-Crafts acylation and other key methods, supported by experimental data and detailed protocols to aid researchers in selecting the optimal synthetic route.

Executive Summary

Friedel-Crafts acylation is a robust and widely used method for the synthesis of aryl ketones. However, it suffers from several limitations, including the requirement for strong Lewis acid catalysts, harsh reaction conditions, and a limited tolerance for certain functional groups. Modern cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings, have emerged as powerful alternatives, offering milder reaction conditions, broader functional group compatibility, and often higher yields for complex substrates.

Comparative Data on Aryl Ketone Synthesis

The following table summarizes quantitative data from various studies, offering a direct comparison of yields and reaction conditions for the synthesis of analogous aryl ketones via Friedel-Crafts acylation, Suzuki-Miyaura coupling, and Negishi coupling.

Method	Aromatic Substrate/Halide	Acylating/Coupling Partner	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Friedel-Crafts Acylation	Benzene	Acetyl Chloride	AlCl₃	Benzene	60	0.5	~97	[1]
Anisole (B1667542)	Acetic Anhydride (B1165640)	AlCl₃	Dichloromethane (B109758)	Reflux	0.5	85.7	[1]
Suzuki-Miyaura Coupling	4-Bromoacetophenone	Phenylboronic acid	Pd(OAc)₂ / PPh₃	n-Propanol/Water	-	-	-	[1]
Aryl Halide	Arylboronic acid	Pd(OAc)₂ (0.5 mol%)	WEB	RT	-	High	[2]
Aroyl Chlorides	Arylboronic acids	Phosphine-free Palladium	Toluene	Microwave	Short	Good	[3]
Negishi Coupling	ortho-Disubstituted Aryl Iodides	Alkynyl-zinc reagents	PEPPSI-IPr	THF	RT	-	Good to Excellent	[4]
Aryl Bromide	Arylzinc chloride	Pd(OAc)₂ / Diphenyl(m-tolyl)phosphine	-	50-80	-	-	[5]

Methodological Overview and Comparison

Friedel-Crafts Acylation

This classical electrophilic aromatic substitution reaction involves the acylation of an aromatic ring with an acyl halide or anhydride using a strong Lewis acid catalyst, typically aluminum chloride (AlCl₃).[6]

Advantages:

• High yields for simple, unactivated aromatic substrates.[1]

• Well-established and widely understood methodology.

• The resulting ketone product is deactivated, preventing over-acylation.[7]

Limitations:

• Requires stoichiometric amounts of a Lewis acid catalyst, which can be moisture-sensitive and lead to corrosive waste.[8]

• Not suitable for deactivated aromatic rings.[9]

• The catalyst can complex with certain functional groups like amines and alcohols, rendering them incompatible.[9][10]

• The reaction can only be used to synthesize ketones, as formyl chloride is unstable under the reaction conditions.[9][10]

Suzuki-Miyaura Coupling

A versatile palladium-catalyzed cross-coupling reaction between an organoboron compound (boronic acid or ester) and an organic halide or triflate.[11] For aryl ketone synthesis, this can be adapted to couple an arylboronic acid with an acyl chloride.

Advantages:

• Mild reaction conditions.[11]

• High tolerance for a wide variety of functional groups.[11]

• Commercially available and relatively non-toxic organoboron reagents.

• Can be performed under phosphine-free conditions and even in aqueous media.[2][3]

Limitations:

• The palladium catalyst can be expensive.

• The presence of a base is typically required.

• Side reactions, such as homocoupling of the boronic acid, can occur.[3]

Negishi Coupling

This palladium- or nickel-catalyzed cross-coupling reaction involves the reaction of an organozinc compound with an organic halide or triflate.[12] It is a powerful tool for constructing C-C bonds, including the formation of aryl ketones.

Advantages:

• Organozinc reagents are among the most reactive organometallics, often leading to high yields and fast reaction times.

• Excellent functional group tolerance.[13]

• Allows for the coupling of sp³, sp², and sp hybridized carbon atoms.[12]

Limitations:

• Organozinc reagents are often prepared in situ and can be sensitive to air and moisture.[12]

• The use of palladium or nickel catalysts is required.

Reaction Mechanisms and Workflows

The following diagrams illustrate the fundamental mechanisms of Friedel-Crafts acylation and the catalytic cycle of Suzuki-Miyaura coupling, along with a generalized experimental workflow for aryl ketone synthesis via cross-coupling.

Caption: Mechanism of Friedel-Crafts Acylation.

Caption: Catalytic Cycle of Suzuki-Miyaura Coupling.

Caption: Generalized Experimental Workflow for Cross-Coupling Reactions.

Detailed Experimental Protocols

Friedel-Crafts Acylation of Anisole[1]

Materials:

• Anisole (1.08 g, 10.0 mmol)

• Acetic anhydride (2.04 g, 20.0 mmol)

• Anhydrous aluminum chloride (2.67 g, 20.0 mmol)

• Dichloromethane

• Ice

• Concentrated hydrochloric acid

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a dropping funnel, suspend anhydrous aluminum chloride in dichloromethane.

• Slowly add a solution of acetic anhydride in dichloromethane to the suspension with stirring.

• To the resulting mixture, add a solution of anisole in dichloromethane dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue stirring at room temperature for 30 minutes.

• Carefully pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by recrystallization or column chromatography to yield 4-methoxyacetophenone.

Suzuki-Miyaura Coupling for the Synthesis of 4-Acetylbiphenyl[1]

Materials:

• 4-Bromoacetophenone (0.7232 g, 3.63 mmol)

• Phenylboronic acid (0.7137 g, 5.85 mmol)

• Sodium carbonate (0.6966 g, 6.57 mmol)

• Palladium(II) acetate

• Triphenylphosphine

• n-Propanol

• Water

• Ethyl acetate

• 10% Hydrochloric acid (aq)

Procedure:

• To a reaction vessel, add 4-bromoacetophenone, phenylboronic acid, sodium carbonate, palladium(II) acetate, and triphenylphosphine.

• Add a mixture of n-propanol and water to the vessel.

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Heat the reaction mixture to reflux and monitor the reaction progress by TLC.

• Upon completion, cool the reaction to room temperature and add water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers and wash with 10% hydrochloric acid, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by column chromatography to obtain 4-acetylbiphenyl.

Carbonylative Negishi Coupling of ortho-Disubstituted Aryl Iodides[4]

Materials:

• Aryl iodide (0.30 mmol)

• Alkyne (0.60 mmol)

• n-Butyllithium (0.63 mmol, 2.12 M solution in hexanes)

• Zinc bromide (0.63 mmol)

• PEPPSI-IPr catalyst (0.009 mmol)

• Lithium bromide (0.90 mmol)

• Tetrahydrofuran (THF)

• Carbon monoxide (CO) balloon

Procedure:

• To a solution of the alkyne in THF at -78 °C, add n-butyllithium dropwise. Stir for 30 minutes.

• Add a solution of zinc bromide in THF. Remove the cooling bath and allow the solution to warm to room temperature.

• In a separate dry glass sleeve, place the aryl iodide, PEPPSI-IPr catalyst, and lithium bromide.

• Evacuate and backfill the sleeve with carbon monoxide (from a balloon) three times.

• Add the prepared alkynylzinc reagent to the sleeve via syringe.

• Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC or GC-MS).

• Upon completion, quench the reaction with saturated aqueous ammonium (B1175870) chloride.

• Extract the mixture with an organic solvent, dry the combined organic layers, and concentrate.

• Purify the crude product by flash column chromatography.

Conclusion

The choice of synthetic methodology for aryl ketone synthesis is a critical decision in the design of efficient and robust chemical processes. While Friedel-Crafts acylation remains a valuable tool for the synthesis of simple aryl ketones, its limitations in terms of substrate scope and reaction conditions are significant. Modern cross-coupling reactions, particularly Suzuki-Miyaura and Negishi couplings, offer milder, more versatile, and often higher-yielding alternatives, especially for the synthesis of complex and highly functionalized molecules. This guide provides the necessary comparative data and experimental protocols to empower researchers to make informed decisions and select the most appropriate method for their specific synthetic challenges.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Facile Access to Sterically Hindered Aryl Ketones via Carbonylative Cross-Coupling: Application to the Total Synthesis of Luteolin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. echemi.com [echemi.com]
• 8. Toward Green Acylation of (Hetero)arenes: Palladium-Catalyzed Carbonylation of Olefins to Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 10. quora.com [quora.com]
• 11. mdpi.com [mdpi.com]
• 12. Negishi coupling - Wikipedia [en.wikipedia.org]
• 13. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Clemmensen and Wolff-Kishner Reductions for Aryl Ketones

For researchers, scientists, and professionals in drug development, the efficient and selective deoxygenation of aryl ketones to their corresponding methylene (B1212753) groups is a crucial transformation in organic synthesis. Two of the most prominent methods to achieve this are the Clemmensen reduction and the Wolff-Kishner reduction. While both reactions accomplish the same overall conversion, they operate under starkly different conditions, making the choice between them highly dependent on the substrate's molecular architecture and the presence of other functional groups. This guide provides an objective comparison of these two classical reactions, supported by experimental data, detailed protocols, and mechanistic diagrams to aid in reaction selection and optimization.

Introduction to the Reduction Methods

The Clemmensen reduction, first reported by Erik Christian Clemmensen in 1913, involves the treatment of a ketone or aldehyde with zinc amalgam (Zn(Hg)) in the presence of concentrated hydrochloric acid.[1][2][3] It is particularly effective for the reduction of aryl-alkyl ketones, such as those obtained from Friedel-Crafts acylation reactions.[1] The reaction is thought to proceed via a complex mechanism on the surface of the zinc, possibly involving zinc carbenoid intermediates.[2]

Discovered independently by Nikolai Kishner in 1911 and Ludwig Wolff in 1912, the Wolff-Kishner reduction utilizes hydrazine (B178648) (N₂H₄) and a strong base, such as potassium hydroxide (B78521) (KOH), at elevated temperatures.[4][5] The reaction proceeds through the formation of a hydrazone intermediate, which then, under basic conditions, eliminates nitrogen gas to yield the corresponding alkane.[4] The harsh conditions of the original procedure led to the development of several modifications, most notably the Huang-Minlon modification, which employs a high-boiling solvent like diethylene glycol and allows for a one-pot reaction with improved yields and shorter reaction times.[5][6]

Performance Comparison

The primary determinant in choosing between the Clemmensen and Wolff-Kishner reduction is the pH of the reaction medium. The strongly acidic nature of the Clemmensen reduction makes it unsuitable for substrates bearing acid-labile functional groups, while the highly basic and high-temperature conditions of the Wolff-Kishner reduction can be detrimental to base-sensitive or thermally unstable molecules.[7][8]

For aryl ketones, both methods are generally effective. The Clemmensen reduction is often favored for its simplicity and efficacy with substrates stable to strong acids.[1] Conversely, the Wolff-Kishner reduction is the method of choice for aryl ketones with acid-sensitive functionalities like pyrroles.[4] Steric hindrance around the carbonyl group can sometimes impede the initial formation of the hydrazone in the Wolff-Kishner reduction, potentially lowering the yield.[4]

The following table summarizes the key characteristics and performance of both reduction methods for aryl ketones.

Feature	Clemmensen Reduction	Wolff-Kishner Reduction
Reagents	Zinc amalgam (Zn(Hg)), concentrated hydrochloric acid (HCl)	Hydrazine (N₂H₄ or N₂H₄·H₂O), strong base (e.g., KOH, NaOH)
Solvent	Often an immiscible organic solvent (e.g., toluene) or excess HCl	High-boiling polar solvent (e.g., diethylene glycol, ethylene (B1197577) glycol)
Reaction Conditions	Strongly acidic (concentrated HCl), typically reflux temperatures	Strongly basic (high concentration of KOH/NaOH), high temperatures (180-200 °C)
Substrate Compatibility	Stable to strong acids. Incompatible with acid-labile groups (e.g., acetals, some protecting groups).	Stable to strong bases and high temperatures. Incompatible with base-labile groups (e.g., esters, some halides).[8]
Typical Yields for Aryl Ketones	Good to excellent (e.g., 80% for Acetophenone (B1666503) to Ethylbenzene).[9]	Good to excellent, often improved with the Huang-Minlon modification (Typical yields of 70-95%).[10]
Reaction Time	Can be lengthy, often requiring several hours of reflux.	Original procedure can be very long (50-100 hours), but the Huang-Minlon modification significantly reduces this to 3-6 hours.[6]
Key Advantages	Effective for acid-stable aryl ketones, particularly after Friedel-Crafts acylation.[1]	Tolerant of acid-sensitive functional groups.[4]
Key Disadvantages	Incompatible with acid-sensitive substrates. Use of toxic mercury.[8]	Harsh conditions (high temperature, strong base) can degrade some substrates. Hydrazine is toxic.[8]

Experimental Protocols

To provide a practical comparison, detailed experimental protocols for the reduction of acetophenone to ethylbenzene (B125841) using both the Clemmensen and a modified Wolff-Kishner (Huang-Minlon) reduction are presented below.

Clemmensen Reduction of Acetophenone

Materials:

• Zinc dust

• Mercuric chloride (HgCl₂)

• Concentrated hydrochloric acid (HCl)

• Water

• Acetophenone

• Toluene (B28343)

• Sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Amalgamated Zinc Preparation: In a flask, zinc dust (20 g) is mixed with a solution of mercuric chloride (2 g) in water (30 mL) and concentrated hydrochloric acid (1 mL). The mixture is shaken for 5 minutes. The aqueous solution is then decanted.

• Reaction Setup: To the amalgamated zinc, water (15 mL), concentrated hydrochloric acid (35 mL), toluene (20 mL), and acetophenone (10 g, 0.083 mol) are added.

• Reduction: The mixture is heated to reflux with vigorous stirring for 6 hours. During the reflux period, three additional portions of concentrated hydrochloric acid (5 mL each) are added at approximately 90-minute intervals.

• Work-up: After cooling to room temperature, the organic layer is separated. The aqueous layer is extracted with toluene (2 x 20 mL). The combined organic layers are washed with water, saturated sodium bicarbonate solution, and again with water.

• Isolation: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed by distillation to yield ethylbenzene.

Wolff-Kishner (Huang-Minlon Modification) Reduction of Acetophenone

Materials:

• Acetophenone

• Diethylene glycol

• Hydrazine hydrate (B1144303) (90%)

• Potassium hydroxide (KOH) pellets

• Ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a 500 mL Claisen flask equipped with a reflux condenser and a thermometer, place acetophenone (36.0 g, 0.3 mol), diethylene glycol (300 mL), 90% hydrazine hydrate (30 mL), and potassium hydroxide pellets (40 g).

• Hydrazone Formation: The mixture is warmed on a boiling water bath until most of the potassium hydroxide has dissolved, and then refluxed for one hour.

• Removal of Water and Excess Hydrazine: The apparatus is arranged for distillation, and the mixture is distilled until the temperature of the liquid rises to 175 °C. The distillate (approximately 50 mL) is collected.

• Reduction: The condenser is replaced, and the reaction mixture is refluxed for an additional 3 hours.

• Work-up: The upper hydrocarbon layer from the initial distillate is separated, and the aqueous layer is extracted twice with 20 mL portions of ether. The combined upper layer and ethereal extracts are dried with anhydrous magnesium sulfate.

• Isolation: The ether is removed on a water bath, and the residue is distilled to collect ethylbenzene at 135-136 °C. A reported yield for this procedure is around 61% (22g).

Mechanistic Pathways and Selection Workflow

To visualize the underlying chemical transformations and aid in the selection process, the following diagrams are provided.

Caption: Proposed mechanistic pathway for the Clemmensen reduction.

Caption: Mechanism of the Wolff-Kishner reduction.

Caption: Decision workflow for selecting a reduction method.

Conclusion

Both the Clemmensen and Wolff-Kishner reductions are powerful and reliable methods for the deoxygenation of aryl ketones. The choice between them is dictated primarily by the functional group tolerance of the substrate. The Clemmensen reduction is a robust option for acid-stable molecules, while the Wolff-Kishner reduction, particularly with the Huang-Minlon modification, provides an excellent alternative for base-stable, acid-sensitive compounds. By carefully considering the substrate's properties and the reaction conditions outlined in this guide, researchers can effectively select and implement the most appropriate method for their synthetic needs.

References

• 1. Clemmensen reduction - Wikipedia [en.wikipedia.org]
• 2. Oxidation: Reduction (Wolf Kishner and Clemmensen) [unacademy.com]
• 3. organicreactions.org [organicreactions.org]
• 4. Wolff–Kishner reduction - Wikipedia [en.wikipedia.org]
• 5. Wolff-Kishner Reduction | Chem-Station Int. Ed. [en.chem-station.com]
• 6. jk-sci.com [jk-sci.com]
• 7. Clemmensen and Wolff Kishner Reductions: Mechanisms & Differences [vedantu.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. Clemmensen Reduction (Chapter 30) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 10. grokipedia.com [grokipedia.com]

A Spectroscopic Comparison of 1,2-, 1,3-, and 1,4-Dihexylbenzene Isomers: A Guide for Researchers

This guide provides a comprehensive spectroscopic analysis of the three structural isomers of dihexylbenzene: 1,2-, 1,3-, and 1,4-dihexylbenzene. For researchers, scientists, and professionals in drug development and chemical analysis, understanding the distinct spectroscopic profiles of these isomers is crucial for their identification, characterization, and quantification. This document presents a detailed comparison using Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), supported by detailed experimental protocols and logical workflow diagrams.

The three isomers share the same molecular formula, C₁₈H₃₀, and molecular weight, but their different substitution patterns on the benzene (B151609) ring lead to unique spectroscopic signatures.[1][2] These differences are most apparent in their NMR spectra, due to variations in molecular symmetry, and in the fingerprint region of their IR spectra.

Chemical Structures of Dihexylbenzene Isomers

The substitution pattern of the hexyl groups on the benzene ring is the defining structural difference between the three isomers.

References

• 1. 1,2-Dihexylbenzene | C18H30 | CID 14920017 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1,4-Dihexylbenzene | C18H30 | CID 15274145 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Guide to the Purity Analysis of Synthesized 1,4-Dihexylbenzene by HPLC

For researchers, scientists, and drug development professionals engaged in the synthesis and application of substituted aromatic compounds, the accurate assessment of product purity is paramount. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) for the purity analysis of synthesized 1,4-dihexylbenzene against a common isomeric impurity, 1,2-dihexylbenzene. The methodologies and supporting experimental data presented herein offer a robust framework for quality control and impurity profiling.

Introduction to Purity Challenges in 1,4-Dihexylbenzene Synthesis

The synthesis of 1,4-dihexylbenzene, typically achieved through Friedel-Crafts alkylation of benzene (B151609) with a hexylating agent, often yields a mixture of products.[1][2] Besides the desired para-substituted product, the reaction can produce ortho- and meta-isomers (1,2- and 1,3-dihexylbenzene), as well as products of polyalkylation or incomplete reaction (e.g., hexylbenzene). Due to their similar non-polar nature and boiling points, separating these isomers by distillation can be challenging, necessitating chromatographic techniques for accurate purity assessment.[3][4]

This guide focuses on a reversed-phase HPLC (RP-HPLC) method, a widely adopted technique for the separation of non-polar compounds.[5][6] The method's efficacy in resolving 1,4-dihexylbenzene from its challenging positional isomer, 1,2-dihexylbenzene, is highlighted.

Experimental Protocols

A detailed methodology for the purity analysis of 1,4-dihexylbenzene by RP-HPLC is provided below. This protocol is designed to achieve baseline separation of the target compound from its key isomeric impurity and residual starting material.

Instrumentation and Chromatographic Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector is suitable for this method.

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for its high hydrophobicity, which is ideal for retaining and separating non-polar analytes.[5]

• Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile (B52724) and water (90:10 v/v) is employed. Acetonitrile serves as the strong organic solvent necessary to elute the highly non-polar dihexylbenzene isomers.

• Flow Rate: A flow rate of 1.0 mL/min is maintained.

• Column Temperature: The column is maintained at 30°C to ensure reproducible retention times.

• Detection: UV detection is performed at a wavelength of 254 nm, a common wavelength for detecting aromatic compounds.[7]

• Injection Volume: A 10 µL injection volume is used.

Sample Preparation:

An accurately weighed amount of the synthesized 1,4-dihexylbenzene sample is dissolved in the mobile phase to a concentration of approximately 1 mg/mL. The sample solution is then filtered through a 0.45 µm syringe filter to remove any particulate matter before injection.

Data Presentation and Comparative Analysis

The performance of the described HPLC method in separating 1,4-dihexylbenzene from a potential starting material (hexylbenzene) and a key isomeric impurity (1,2-dihexylbenzene) is summarized in the table below. The data demonstrates the method's capability to provide a clear purity profile of the synthesized product.

Compound	Retention Time (min)	Peak Area (%)	Resolution (relative to 1,4-dihexylbenzene)
Hexylbenzene	5.8	1.5	6.2
1,2-Dihexylbenzene	10.2	3.5	2.1
1,4-Dihexylbenzene	11.5	95.0	-

Note: The data presented is representative of a typical synthesis batch and serves for illustrative purposes.

The chromatogram shows a clear separation of the three components. Hexylbenzene, being the most polar of the three, elutes first. The dihexylbenzene isomers are more retained, with the para-isomer (1,4-dihexylbenzene) exhibiting a longer retention time than the ortho-isomer (1,2-dihexylbenzene) due to its more linear shape, which allows for greater interaction with the C18 stationary phase. The resolution value of 2.1 between the two isomers indicates a baseline separation, allowing for accurate quantification of each.

Mandatory Visualizations

To further elucidate the experimental process and the relationships between the analyzed compounds, the following diagrams are provided.

Caption: Experimental workflow for the HPLC purity analysis of 1,4-dihexylbenzene.

Caption: Logical relationships in the synthesis and HPLC analysis of 1,4-dihexylbenzene.

References

• 1. mt.com [mt.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. welch-us.com [welch-us.com]
• 4. rsc.org [rsc.org]
• 5. pharmaguru.co [pharmaguru.co]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]

Performance Under Scrutiny: 1,4-Dihexylbenzene in Organic Thin-Film Transistors Faces Established Alternatives

While 1,4-dihexylbenzene presents an intriguing candidate for solution-processable organic electronics due to its simple structure and potential for ordered molecular packing, a comprehensive evaluation of its performance in organic thin-film transistors (OTFTs) is notably absent in readily available scientific literature. In contrast, alternative materials such as pentacene (B32325), poly(3-hexylthiophene) (P3HT), and fullerene (C60) have been extensively characterized, establishing clear performance benchmarks in the field.

This guide provides a comparative overview of the performance metrics and experimental protocols for these established organic semiconductors, offering a valuable reference for researchers and professionals in materials science and drug development. The lack of specific data for 1,4-dihexylbenzene underscores a critical knowledge gap and an opportunity for future research to explore its potential in electronic applications.

Comparative Performance of Organic Semiconductors in OTFTs

To contextualize the potential of any new material, it is crucial to compare it against industry-standard organic semiconductors. The following table summarizes key performance parameters for pentacene, P3HT, and C60 based OTFTs, including charge carrier mobility (μ), on/off current ratio, and threshold voltage (Vth). These parameters are critical in determining the efficiency, power consumption, and operating characteristics of a transistor.

Organic Semiconductor	Mobility (cm²/Vs)	On/Off Ratio	Threshold Voltage (V)	Deposition Method
1,4-Dihexylbenzene	Data not available	Data not available	Data not available	Solution-based (expected)
Pentacene	0.1 - 2.43[1][2]	> 10⁶[3]	-0.10 to -0.86[2][4]	Thermal Evaporation
Poly(3-hexylthiophene) (P3HT)	0.01 - 0.1[5]	10² - 10⁵	+20 to -40 (sweep range)	Spin Coating
Fullerene (C60)	0.28 - 2.1[6][7]	> 10⁵[6]	1.9 to 5.1[7]	Thermal Evaporation / Solution Processing

Experimental Protocols

Detailed and reproducible experimental protocols are the cornerstone of scientific advancement. Below are generalized methodologies for the fabrication and characterization of OTFTs using the discussed organic semiconductors.

Fabrication of Bottom-Gate, Top-Contact OTFTs

A common architecture for academic and industrial research is the bottom-gate, top-contact (BGTC) configuration.

1. Substrate Cleaning:

• The process begins with a heavily doped silicon wafer (serving as the gate electrode) with a thermally grown silicon dioxide (SiO₂) layer (gate dielectric).

• The substrate is sequentially cleaned in ultrasonic baths of deionized water, acetone, and isopropyl alcohol, each for 15 minutes.

• The substrate is then dried with a stream of nitrogen gas and baked at 120°C for 20 minutes to remove any residual moisture.

2. Dielectric Surface Treatment:

• To improve the interface quality and promote better growth of the organic semiconductor, the SiO₂ surface is often treated with a self-assembled monolayer (SAM).

• A common treatment involves immersing the substrate in a solution of octadecyltrichlorosilane (B89594) (OTS) in toluene (B28343) for 30 minutes, followed by rinsing with toluene and annealing at 120°C.

3. Organic Semiconductor Deposition:

• For 1,4-Dihexylbenzene (Hypothetical Protocol): As a solution-processable material, a solution of 1,4-dihexylbenzene in a suitable organic solvent (e.g., toluene, chlorobenzene) would be prepared. The thin film would then be deposited via spin coating or solution shearing, followed by an annealing step to promote molecular ordering.

• For Pentacene: High-purity pentacene is deposited via thermal evaporation in a high-vacuum chamber (typically < 10⁻⁶ Torr). The substrate temperature is often maintained at an elevated temperature (e.g., 70°C) to promote the growth of large crystalline grains. The deposition rate is typically controlled at 0.1-0.5 Å/s to a final thickness of 30-50 nm.

• For P3HT: A solution of regioregular P3HT in a solvent like chloroform (B151607) or chlorobenzene (B131634) is prepared. The solution is then spin-coated onto the substrate. The spin speed and time are adjusted to achieve the desired film thickness (typically 30-100 nm). The film is subsequently annealed on a hot plate (e.g., at 110-150°C) to improve crystallinity and charge transport.

• For C60: C60 can be deposited via thermal evaporation under high vacuum, similar to pentacene. Alternatively, solution-based methods can be employed by dissolving C60 in appropriate solvents like chlorobenzene, although its solubility is limited.

4. Source and Drain Electrode Deposition:

• Source and drain electrodes (typically gold for p-type and calcium/aluminum for n-type semiconductors) are deposited on top of the organic semiconductor layer through a shadow mask.

• The deposition is performed using thermal evaporation at a high vacuum. The channel length and width are defined by the dimensions of the shadow mask.

5. Device Characterization:

• The electrical characteristics of the fabricated OTFTs are measured in a controlled environment (e.g., in a nitrogen-filled glovebox or under vacuum) using a semiconductor parameter analyzer.

• Key parameters such as output and transfer characteristics are measured to extract the field-effect mobility, on/off ratio, and threshold voltage.

Visualizing the Process and Principles

To better understand the fabrication workflow and the fundamental operation of an OTFT, the following diagrams are provided.

Figure 1. A streamlined workflow for the fabrication and characterization of OTFTs.

References

• 1. bdt.semi.ac.cn [bdt.semi.ac.cn]
• 2. 1,4-Dihexylbenzene | C18H30 | CID 15274145 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. nbinno.com [nbinno.com]
• 5. Synthesis, spectral characterization, lethal dose (LD50) and acute toxicity studies of 1,4-Bis(imidazolylazo)benzene (BIAB) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. Solution-processed field-effect transistors based on dihexylquaterthiophene films with performances exceeding those of vacuum-sublimed films - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-Referencing NMR Data of 1,4-Dihexylbenzene with Literature Values: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for the cross-referencing of experimentally obtained Nuclear Magnetic Resonance (NMR) data for 1,4-dihexylbenzene against established literature values. Due to the limited availability of public domain NMR data for 1,4-dihexylbenzene, this guide presents data for structurally related 1,4-dialkylbenzene homologs to serve as a comparative reference. The methodologies and workflows described herein are applicable for the verification of newly synthesized batches of 1,4-dihexylbenzene and similar compounds.

Data Presentation: Comparative NMR Data of 1,4-Dialkylbenzenes

Table 1: ¹H and ¹³C NMR Literature Data for 1,4-Dialkylbenzenes in CDCl₃

Compound	Alkyl Chain	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
1,4-Dimethylbenzene	-CH₃	2.30 (s, 6H, Ar-CH₃), 7.05 (s, 4H, Ar-H)	21.3 (Ar-CH₃), 129.4 (Ar-CH), 137.6 (Ar-C)
1,4-Diethylbenzene	-CH₂CH₃	1.23 (t, 6H, -CH₃), 2.62 (q, 4H, Ar-CH₂), 7.11 (s, 4H, Ar-H)	15.7 (-CH₃), 28.9 (Ar-CH₂), 128.0 (Ar-CH), 141.9 (Ar-C)

Note: The data for 1,4-dihexylbenzene is predicted to follow a similar pattern, with the aromatic protons appearing around 7.1 ppm and the benzylic protons (Ar-CH₂) around 2.6 ppm. The signals for the hexyl chain would appear in the typical aliphatic region (approx. 0.9 - 1.6 ppm).

Experimental Protocols

A standardized protocol is crucial for obtaining high-quality NMR spectra that can be reliably compared to literature values.

Protocol for ¹H and ¹³C NMR Spectroscopy of 1,4-Dihexylbenzene

• Sample Preparation:

  • Weigh approximately 5-10 mg of the synthesized 1,4-dihexylbenzene.

  • Dissolve the sample in approximately 0.6 mL of deuterated chloroform (B151607) (CDCl₃) containing 0.03% v/v tetramethylsilane (B1202638) (TMS) as an internal standard.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a 400 MHz (or higher) NMR spectrometer.

  • Tune and shim the probe to the ¹H and ¹³C frequencies for the CDCl₃ solvent.

  • Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃.

• ¹H NMR Acquisition:

  • Acquire a one-dimensional ¹H NMR spectrum.

  • Typical parameters:

    • Pulse angle: 30-45°

    • Spectral width: 16 ppm

    • Acquisition time: 2-4 seconds

    • Relaxation delay: 1-2 seconds

    • Number of scans: 8-16 (adjust for desired signal-to-noise ratio)

• ¹³C NMR Acquisition:

  • Acquire a one-dimensional proton-decoupled ¹³C NMR spectrum.

  • Typical parameters:

    • Pulse angle: 30-45°

    • Spectral width: 240 ppm

    • Acquisition time: 1-2 seconds

    • Relaxation delay: 2-5 seconds

    • Number of scans: 1024 or more (adjust for desired signal-to-noise ratio)

• Data Processing:

  • Apply Fourier transformation to the acquired Free Induction Decays (FIDs).

  • Phase correct the spectra.

  • Calibrate the chemical shift scale to the TMS signal at 0.00 ppm for both ¹H and ¹³C spectra.

  • Integrate the signals in the ¹H spectrum.

  • Pick the peaks and report the chemical shifts (δ) in ppm, the multiplicity (s = singlet, d = doublet, t = triplet, q = quartet, m = multiplet), the coupling constants (J) in Hz, and the integration values.

Mandatory Visualization

The following diagram illustrates the logical workflow for the cross-referencing process.

Validating the Structure of 1,4-Dihexylbenzene: A Comparative 13C NMR Analysis

A definitive guide for researchers, scientists, and drug development professionals on the structural validation of 1,4-dihexylbenzene using 13C Nuclear Magnetic Resonance (NMR) spectroscopy. This guide provides a comparative analysis with its structural isomers, 1,2- and 1,3-dihexylbenzene (B3055627), supported by experimental data and detailed protocols.

The precise structural elucidation of organic molecules is a cornerstone of chemical research and drug development. 13C NMR spectroscopy stands as a powerful analytical technique, offering a detailed fingerprint of a molecule's carbon skeleton. This guide focuses on the validation of the 1,4-dihexylbenzene structure by comparing its 13C NMR spectral data with that of its ortho- (1,2-) and meta- (1,3-) isomers. The distinct substitution patterns of the hexyl groups on the benzene (B151609) ring give rise to unique magnetic environments for the carbon atoms, resulting in characteristic chemical shifts and signal multiplicities in their respective 13C NMR spectra.

Comparative Analysis of 13C NMR Data

The structural differences between 1,4-, 1,2-, and 1,3-dihexylbenzene are clearly reflected in their 13C NMR spectra. The symmetry of the 1,4-isomer results in a simpler spectrum with fewer signals compared to the less symmetrical 1,2- and 1,3-isomers. The chemical shifts of the aromatic carbons are particularly informative for distinguishing between these isomers.

Below is a summary of the expected and reported 13C NMR chemical shifts for the dihexylbenzene isomers and their smaller analogs, 1,4-diethylbenzene (B43851) and 1,4-dimethylbenzene, for comparative purposes. Due to the limited availability of public experimental data for dihexylbenzene isomers, the data for diethyl and dimethyl analogs provide a valuable reference for the expected chemical shift regions.

Compound	Carbon Atom	Expected Chemical Shift (ppm)	Number of Unique Aromatic Signals	Number of Unique Aliphatic Signals
1,4-Dihexylbenzene	Aromatic C-H	~128	2	6
Aromatic C-Alkyl	~140
Alkyl Chain	14-36
1,2-Dihexylbenzene	Aromatic C-H	~126-130	3	6
Aromatic C-Alkyl	~137
Alkyl Chain	14-36
1,3-Dihexylbenzene	Aromatic C-H	~125-128	4	6
Aromatic C-Alkyl	~142
Alkyl Chain	14-36
1,4-Diethylbenzene [1]	Aromatic C-H	127.6	2	2
Aromatic C-Alkyl	141.5
-CH2-	28.9
-CH3	15.8
1,4-Dimethylbenzene [2]	Aromatic C-H	128.9	2	1
Aromatic C-Alkyl	134.4
-CH3	20.8

Note: The expected chemical shifts for dihexylbenzene isomers are based on established ranges for alkyl-substituted benzenes.[3][4] The number of unique signals is predicted based on molecular symmetry.

Experimental Protocol

A standardized protocol is crucial for obtaining high-quality, reproducible 13C NMR spectra for the validation of 1,4-dihexylbenzene and its comparison with other isomers.

1. Sample Preparation:

• Dissolve 20-50 mg of the dihexylbenzene sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl3).

• Ensure the sample is fully dissolved to avoid solid particles which can degrade spectral resolution.

• Transfer the solution to a 5 mm NMR tube.

2. NMR Instrument Setup:

• Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.

• Tune and match the 13C probe to the correct frequency.

• Lock the spectrometer on the deuterium (B1214612) signal of the solvent.

• Shim the magnetic field to achieve optimal homogeneity, which is critical for sharp spectral lines.

3. Data Acquisition:

• Experiment Type: Standard proton-decoupled 13C NMR experiment.

• Pulse Angle: 30-45 degrees.

• Acquisition Time: 1-2 seconds.

• Relaxation Delay (d1): 2-5 seconds. A longer delay is necessary for the quantitative comparison of quaternary and protonated carbons, although it will increase the total experiment time.

• Number of Scans: 256 to 1024 scans, or more, may be required to achieve an adequate signal-to-noise ratio, given the low natural abundance of the 13C isotope.

4. Data Processing:

• Apply an exponential window function to the Free Induction Decay (FID) to improve the signal-to-noise ratio.

• Perform a Fourier Transform to convert the FID into the frequency domain spectrum.

• Phase the spectrum to ensure all peaks are in the absorptive mode.

• Calibrate the chemical shift scale by setting the solvent peak to its known value (e.g., 77.16 ppm for CDCl3).

• Perform baseline correction to ensure a flat baseline across the spectrum.

• Integrate the signals if quantitative analysis is required, though routine 13C NMR is primarily qualitative in terms of peak intensity.

Logical Workflow for Structure Validation

The following diagram illustrates the logical workflow for validating the structure of 1,4-dihexylbenzene using 13C NMR spectroscopy.

Caption: Logical workflow for the validation of 1,4-dihexylbenzene structure using 13C NMR.

Distinguishing Features of Dihexylbenzene Isomers

The key to differentiating the dihexylbenzene isomers lies in the number of unique signals in their 13C NMR spectra, a direct consequence of their molecular symmetry.

• 1,4-Dihexylbenzene: Due to its high symmetry (a plane of symmetry perpendicular to the ring and passing through the C1-C4 axis, and another plane in the plane of the ring), it will exhibit the simplest spectrum. We expect to see only two signals for the aromatic carbons (one for the two carbons attached to the hexyl groups and one for the four protonated aromatic carbons) and six signals for the six non-equivalent carbons of the hexyl chain.

• 1,2-Dihexylbenzene: This isomer has a single plane of symmetry bisecting the C1-C2 and C4-C5 bonds. This results in three unique aromatic carbon signals and six unique aliphatic carbon signals.

• 1,3-Dihexylbenzene: This isomer also possesses a single plane of symmetry passing through the C2 and C5 carbons. This leads to four distinct aromatic carbon signals and six distinct aliphatic carbon signals.

By carefully analyzing the number of signals in the aromatic region of the 13C NMR spectrum, one can unequivocally distinguish 1,4-dihexylbenzene from its 1,2- and 1,3-isomers. The detailed analysis of the aliphatic region further corroborates the structural assignment.

This guide provides a robust framework for the validation of the 1,4-dihexylbenzene structure. By adhering to the detailed experimental protocol and utilizing the comparative data and logical workflow, researchers can confidently and accurately characterize their synthesized compounds.

References

• 1. 1,4-DIETHYLBENZENE(105-05-5) 13C NMR spectrum [chemicalbook.com]
• 2. C8H10 C-13 nmr spectrum of 1,4-dimethylbenzene analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of p-xylene C13 13C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. hmdb.ca [hmdb.ca]

How does chain length affect the properties of 1,4-dialkylbenzenes?

An extensive body of research demonstrates a clear correlation between the length of the alkyl chains in 1,4-dialkylbenzenes and their physicochemical and biological properties. This guide provides a comparative analysis of these properties, supported by experimental data and detailed methodologies, to assist researchers, scientists, and drug development professionals in understanding these structure-property relationships.

Physical Properties

The physical characteristics of 1,4-dialkylbenzenes are significantly influenced by the length of their alkyl substituents. Generally, as the alkyl chain length increases, van der Waals forces between molecules become stronger, leading to predictable trends in boiling points, melting points, viscosity, and surface tension.[1][2]

Boiling Point

The boiling point of 1,4-dialkylbenzenes steadily increases with the elongation of the alkyl chains.[1][3] This is a direct consequence of the enhanced intermolecular van der Waals forces that require more energy to overcome for the substance to transition into the gaseous phase.[3] For instance, the boiling point increases from p-xylene (B151628) (dimethylbenzene) to longer-chain 1,4-dialkylbenzenes.

Melting Point

The melting point of 1,4-dialkylbenzenes also generally increases with longer alkyl chains due to stronger intermolecular forces.[1][4] However, this trend can be influenced by the packing efficiency of the molecules in the crystal lattice.[5][6] An "odd-even" effect is sometimes observed, where compounds with an even number of carbon atoms in their alkyl chains have higher melting points than those with an odd number due to more efficient crystal packing.[5]

Viscosity

Viscosity, a measure of a fluid's resistance to flow, shows a clear positive correlation with alkyl chain length in 1,4-dialkylbenzenes.[7][8] Longer alkyl chains lead to increased entanglement and intermolecular friction, resulting in higher viscosity.[8] This property is particularly important in applications such as lubricants and ionic liquids.[9]

Surface Tension and Hydrophobicity

Surface tension generally increases with alkyl chain length due to stronger cohesive forces between molecules at the liquid's surface.[10][11] Correspondingly, hydrophobicity also increases with the addition of CH2 groups.[12][13] This is because the nonpolar alkyl chains reduce the compound's affinity for water. The increased hydrophobicity of longer-chain 1,4-dialkylbenzenes influences their self-assembly in aqueous solutions and their interaction with biological membranes.[12]

Tabulated Physical Property Data

Property	Short Alkyl Chain (e.g., C1-C4)	Medium Alkyl Chain (e.g., C5-C10)	Long Alkyl Chain (e.g., C11+)
Boiling Point	Relatively Low	Intermediate	High[1][3]
Melting Point	Generally Low	Intermediate, may show odd-even effect[5]	High[4]
Viscosity	Low	Moderate	High[7][8]
Surface Tension	Lower	Intermediate	Higher[10][11]
Hydrophobicity	Low	Moderate	High[12][13]

Chemical and Biological Properties

The chemical reactivity of the benzene (B151609) ring in 1,4-dialkylbenzenes is not significantly altered by the chain length of the alkyl groups. However, the overall properties of the molecule, particularly those relevant to biological systems and materials science, are heavily dependent on the alkyl substituents.

Liquid Crystalline Properties

Certain long-chain 1,4-dialkylbenzene derivatives are known to exhibit liquid crystalline properties.[14][15][16] The elongated molecular shape, consisting of a rigid aromatic core and flexible alkyl chains, allows for the formation of ordered mesophases (e.g., nematic, smectic) over a specific temperature range.[15] The length of the alkyl chains plays a crucial role in determining the type of liquid crystal phase and the transition temperatures.[14][17] Longer chains tend to promote the formation of more ordered smectic phases.[18]

Micelle Formation

In aqueous environments, 1,4-dialkylbenzene derivatives with sufficiently long alkyl chains and a polar head group can act as surfactants, forming micelles above a critical micelle concentration (CMC).[19][20] The hydrophobic alkyl chains aggregate to form the core of the micelle, while the more polar benzene ring or functional groups are exposed to the aqueous phase.[21][22] The CMC generally decreases as the alkyl chain length increases because the greater hydrophobicity of the longer chains provides a stronger driving force for micellization.[23]

Biological Activity

The biological activity of 1,4-dialkylbenzene derivatives is often linked to their hydrophobicity, which is dictated by the alkyl chain length.[24] Increased hydrophobicity can enhance the ability of these molecules to interact with and penetrate cell membranes, potentially leading to increased bioavailability or toxicity.[19] For example, the antibacterial and antifungal activities of some alkyl-substituted compounds have been shown to be dependent on the chain length, with an optimal length often observed for maximum efficacy.[23][25]

Experimental Protocols

Synthesis of 1,4-Dialkylbenzenes

A common method for the synthesis of 1,4-dialkylbenzenes is the Friedel-Crafts alkylation of benzene. However, this method can suffer from issues with polysubstitution and rearrangement. A more regioselective method involves the reaction of terephthalic acid with alkyl halides under Birch reduction conditions, followed by a tandem decarbonylation/decarboxylation.[26]

Protocol for Selective Synthesis of 1,4-Dialkylbenzenes: [26]

• Birch Reduction and Alkylation: Terephthalic acid is dissolved in a mixture of liquid ammonia (B1221849) and an alcohol (e.g., tert-butanol). Sodium or lithium metal is added in portions until a persistent blue color is observed, indicating the formation of the radical anion. The desired alkyl halide is then added to the reaction mixture.

• Work-up: The ammonia is allowed to evaporate, and the reaction mixture is quenched with water. The product, a substituted 1,4-cyclohexadiene, is extracted with an organic solvent (e.g., ether).

• Aromatization: The intermediate is treated with a strong acid, such as chlorosulfonic acid, which induces a tandem decarbonylation and decarboxylation to yield the final 1,4-dialkylbenzene with high regioselectivity.

• Purification: The final product is purified by distillation or chromatography.

Measurement of Physical Properties

• Boiling Point: Determined using a distillation apparatus at atmospheric pressure or under reduced pressure for high-boiling compounds. The temperature at which the liquid and vapor phases are in equilibrium is recorded.

• Melting Point: Measured using a melting point apparatus where a small sample is heated slowly, and the temperature range over which the solid melts is observed.

• Viscosity: Measured using a viscometer, such as a capillary viscometer or a rotational viscometer, at a controlled temperature.[27]

• Surface Tension: Determined using methods like the Du Noüy ring method or the pendant drop method, which measure the force required to detach a ring or the shape of a drop, respectively.

• Contact Angle (for Hydrophobicity): Measured using a goniometer, where a droplet of water is placed on a surface coated with the 1,4-dialkylbenzene, and the angle between the droplet and the surface is measured.[13]

Visualizations

Caption: Experimental workflow for the synthesis and characterization of 1,4-dialkylbenzenes.

Caption: Logical relationship between increasing alkyl chain length and properties of 1,4-dialkylbenzenes.

References

• 1. Alkyl Chain Length Impact on Chemical Properties [eureka.patsnap.com]
• 2. monash.edu [monash.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Influence of Aliphatic Chain Length on Structural, Thermal and Electrochemical Properties of n-alkylene Benzyl Alcohols: A Study of the Odd–Even Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Effect of the Alkyl Chain Length on Assessment as Thermo-Responsive Draw Solutes for Forward Osmosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. d-nb.info [d-nb.info]
• 14. Effects of alkyl chain length and anion size on thermal and structural properties for 1-alkyl-3-methylimidazolium hexafluorocomplex salts (C(x)MImAF6, x = 14, 16 and 18; A = P, As, Sb, Nb and Ta) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. Effects of alkyl chain length on properties of 1-alkyl-3-methylimidazolium fluorohydrogenate ionic liquid crystals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. mdpi.com [mdpi.com]
• 20. researchgate.net [researchgate.net]
• 21. On the micelle formation of DNAJB6b - PMC [pmc.ncbi.nlm.nih.gov]
• 22. On the micelle formation of DNAJB6b [pubmed.ncbi.nlm.nih.gov]
• 23. Synthesis, characterization, antibacterial and antifungal activities of 1-O-alkylglycerols - PMC [pmc.ncbi.nlm.nih.gov]
• 24. researchgate.net [researchgate.net]
• 25. Design, synthesis, and biological evaluation of 4-alkyliden-beta lactams: new products with promising antibiotic activity against resistant bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]

A comparative analysis of the thermal stability of different alkylbenzene isomers

For Researchers, Scientists, and Drug Development Professionals

The thermal stability of alkylbenzene isomers is a critical consideration in various scientific and industrial applications, including their use as solvents, heat transfer fluids, and as intermediates in pharmaceutical synthesis. The structural arrangement of the alkyl group attached to the benzene (B151609) ring significantly influences the molecule's ability to withstand elevated temperatures. This guide provides a comparative analysis of the thermal stability of different alkylbenzene isomers, supported by experimental data from pyrolysis studies and an examination of bond dissociation energies.

Executive Summary

In general, the thermal stability of alkylbenzene isomers is inversely related to the length of the linear alkyl chain and directly related to the degree of branching. Branched alkylbenzenes tend to exhibit greater thermal stability than their straight-chain counterparts.[1] This phenomenon is primarily attributed to the higher bond dissociation energies of C-C bonds within a branched alkyl group. The initial and rate-determining step in the thermal decomposition of many alkylbenzenes is the homolytic cleavage of a carbon-carbon bond, particularly at the benzylic position.

Quantitative Data Comparison

Isomer Group	Relative Thermal Stability Trend	Key Observations from Pyrolysis Studies
Propylbenzenes	Isopropylbenzene > n-Propylbenzene	High-temperature pyrolysis experiments have shown that n-propylbenzene exhibits higher fuel reactivity (i.e., lower thermal stability) compared to other C9H12 isomers like trimethylbenzenes.[2] The primary decomposition pathway for n-propylbenzene is the cleavage of the C-C bond at the benzylic position.
Butylbenzenes	tert-Butylbenzene (B1681246) > iso-Butylbenzene > sec-Butylbenzene > n-Butylbenzene	Pyrolysis studies indicate that n-butylbenzene has a higher pyrolysis reactivity and decomposes at lower temperatures compared to its branched isomers.[3] The dominant initial decomposition reaction for iso-butylbenzene and tert-butylbenzene is the dissociation of the benzylic C-C bond.[1] Sec-butylbenzene has been observed to be less stable than n-butylbenzene, decomposing at temperatures approximately 40-70 K lower under similar pyrolysis conditions.

Note: The stability trend for butylbenzenes is inferred from pyrolysis reactivity data, where higher reactivity corresponds to lower thermal stability.

Bond Dissociation Energies as an Indicator of Thermal Stability

The energy required to break a specific chemical bond (Bond Dissociation Energy, BDE) is a fundamental indicator of a molecule's thermal stability. For alkylbenzenes, the weakest bond is typically the C-C bond at the benzylic position (the carbon atom attached to the benzene ring). A higher BDE for this bond generally correlates with greater thermal stability.

Bond	Alkylbenzene Isomer	Bond Dissociation Energy (kcal/mol)
C₆H₅CH₂-CH₂CH₃	n-Propylbenzene	~73
C₆H₅CH(CH₃)-CH₃	Isopropylbenzene	~70
C₆H₅CH₂-CH₂CH₂CH₃	n-Butylbenzene	~71
C₆H₅CH(CH₃)-CH₂CH₃	sec-Butylbenzene	Not readily available
C₆H₅C(CH₃)₂-H	tert-Butylbenzene	Not readily available

Note: The provided BDE values are approximate and can vary slightly depending on the source and computational method. The trend of decreasing BDE with increased substitution at the benzylic carbon for propylbenzene (B89791) isomers is consistent with the observed pyrolysis behavior.

Experimental Protocols

Below are detailed methodologies for two common techniques used to assess the thermal stability of organic compounds.

Thermogravimetric Analysis (TGA)

Thermogravimetric analysis measures the change in mass of a sample as a function of temperature in a controlled atmosphere. It is a primary technique for determining the thermal stability of materials.[4]

Objective: To determine the onset temperature of decomposition for different alkylbenzene isomers.

Apparatus:

• Thermogravimetric Analyzer

• Analytical balance

• Alumina or platinum crucibles[5]

• Inert gas supply (e.g., Nitrogen)

Procedure:

• Sample Preparation: Accurately weigh 5-10 mg of the alkylbenzene isomer into a clean, tared TGA crucible.[5] For liquid samples, ensure the crucible is suitable for volatile substances.

• Instrument Setup: Place the crucible in the TGA instrument.

• Atmosphere: Purge the furnace with an inert gas, such as nitrogen, at a constant flow rate (e.g., 20-50 mL/min) to prevent oxidative degradation.[6]

• Temperature Program:

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature well above the expected decomposition point (e.g., 500 °C).[6]

• Data Acquisition: Continuously record the sample mass as a function of temperature.

• Data Analysis: The onset temperature of decomposition is determined from the resulting TGA curve, typically as the temperature at which a significant mass loss begins.

Differential Scanning Calorimetry (DSC)

Differential scanning calorimetry measures the difference in heat flow between a sample and a reference as a function of temperature.[7] While primarily used for detecting phase transitions, it can also be used to determine the boiling point of volatile organic compounds, which can be an indirect indicator of their relative intermolecular forces and volatility.[8][9]

Objective: To determine the boiling point of different alkylbenzene isomers.

Apparatus:

• Differential Scanning Calorimeter

• Hermetically sealed aluminum pans[10]

• Crimper for sealing pans

• Inert gas supply (e.g., Nitrogen)

Procedure:

• Sample Preparation: Pipette a small amount (5-15 mg) of the alkylbenzene isomer into a hermetic DSC pan.[10]

• Pan Sealing: Securely seal the pan using a crimper to prevent evaporation before boiling.[10]

• Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the DSC cell.

• Atmosphere: Purge the DSC cell with an inert gas like nitrogen at a controlled flow rate (e.g., 20 cm³/min).[10]

• Temperature Program:

  • Equilibrate the sample at a temperature below its expected boiling point.

  • Heat the sample at a constant rate (e.g., 10 °C/min) through its boiling point.

• Data Acquisition: Record the differential heat flow as a function of temperature.

• Data Analysis: The boiling point is determined as the onset temperature of the endothermic peak corresponding to vaporization.

Visualizations

Caption: General pathway for the thermal decomposition of alkylbenzenes.

Caption: Experimental workflow for Thermogravimetric Analysis (TGA).

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tcalab.alfa-chemistry.com [tcalab.alfa-chemistry.com]
• 5. epfl.ch [epfl.ch]
• 6. A Beginner's Guide to Thermogravimetric Analysis [xrfscientific.com]
• 7. Differential scanning calorimetry - Wikipedia [en.wikipedia.org]
• 8. tainstruments.com [tainstruments.com]
• 9. tainstruments.com [tainstruments.com]
• 10. web1.eng.famu.fsu.edu [web1.eng.famu.fsu.edu]

Safety & Regulatory Compliance

Proper Disposal of 1,4-Dihexylbenzene: A Step-by-Step Guide for Laboratory Professionals

Disclaimer: A specific Safety Data Sheet (SDS) for 1,4-Dihexylbenzene could not be located. The following disposal procedures are based on the properties of the closely related and well-documented compound, 1,4-Diethylbenzene, and general best practices for the disposal of hazardous organic chemicals. It is imperative to consult the official SDS for 1,4-Dihexylbenzene if it becomes available and to always comply with local, state, and federal regulations.

Researchers, scientists, and drug development professionals must handle the disposal of 1,4-Dihexylbenzene with utmost care due to its likely hazardous properties. Based on analogous compounds, 1,4-Dihexylbenzene is anticipated to be a flammable liquid, a skin and eye irritant, and toxic to aquatic life with long-lasting effects. Adherence to proper disposal protocols is crucial for personnel safety and environmental protection.

Hazard Summary and Key Precautions

Based on the data for 1,4-Diethylbenzene, the following hazards should be anticipated for 1,4-Dihexylbenzene:

• Flammability: Assumed to be a flammable liquid. Keep away from heat, sparks, open flames, and other ignition sources.[1][2][3][4] Use explosion-proof electrical equipment.[2][4]

• Health Hazards: Likely to cause skin and eye irritation.[1][3] May be harmful if swallowed or inhaled.

• Environmental Hazards: Expected to be toxic to aquatic life with long-lasting effects.[1][3][4][5] Avoid release into the environment.[3]

Personal Protective Equipment (PPE) is mandatory when handling 1,4-Dihexylbenzene. This includes:

• Safety goggles or a face shield

• Chemical-resistant gloves

• A lab coat or other protective clothing

• Use in a well-ventilated area, such as a chemical fume hood.

Step-by-Step Disposal Procedures

1. Immediate Actions and Spill Containment:

In the event of a small spill, immediately alert personnel in the vicinity and ensure the area is well-ventilated. Eliminate all sources of ignition.[2][4]

• For small spills: Absorb the spill with a non-combustible absorbent material such as sand, earth, or vermiculite.[2][6] Do not use combustible materials like paper towels to absorb the initial spill.

• For large spills: Evacuate the area and contact your institution's environmental health and safety (EHS) department immediately. If it can be done without risk, dike the spill to prevent it from spreading or entering drains.[6]

2. Waste Collection and Storage:

• Carefully collect the absorbent material contaminated with 1,4-Dihexylbenzene and place it into a clearly labeled, sealable, and chemically compatible waste container.

• Label the container as "Hazardous Waste" and include the full chemical name ("1,4-Dihexylbenzene"), the date, and any other information required by your institution.

• Store the sealed container in a designated hazardous waste accumulation area, away from incompatible materials. This area should be cool, dry, and well-ventilated.[3]

3. Final Disposal:

• Never dispose of 1,4-Dihexylbenzene down the drain or in the regular trash.[3]

• Arrange for the disposal of the hazardous waste through your institution's EHS department or a licensed hazardous waste disposal contractor.[2] Incineration is a common disposal method for similar chemical wastes.[5]

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Hazard Data for Analogous Compound: 1,4-Diethylbenzene

The following table summarizes key hazard data for 1,4-Diethylbenzene, which can be used as a reference to infer the potential hazards of 1,4-Dihexylbenzene.

Hazard Classification	Data for 1,4-Diethylbenzene	Source(s)
GHS Pictograms	Flammable, Health Hazard, Environmental Hazard	[6]
Signal Word	Danger	[1]
Hazard Statements	Flammable liquid and vapor, May be fatal if swallowed and enters airways, Causes skin irritation, Causes serious eye damage, Toxic to aquatic life with long lasting effects.	[1]
Aquatic Toxicity (Fish)	LC50 - Oryzias latipes - 1.8 mg/L - 96 h	[1]
Aquatic Toxicity (Daphnia)	EC50 - Daphnia magna - 32 mg/L - 24 h	[1]
Aquatic Toxicity (Algae)	EC50 - Desmodesmus subspicatus - 1.9 mg/L - 72 h	[1]

Experimental Protocols

Detailed experimental protocols involving 1,4-Dihexylbenzene should be designed with its potential hazards in mind. All procedures should be conducted in a controlled laboratory environment, with appropriate engineering controls and personal protective equipment. Waste generated from these experiments must be collected and disposed of as hazardous waste, following the procedures outlined above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1,4-Dihexylbenzene.

Caption: Workflow for the safe disposal of 1,4-Dihexylbenzene.

References

• 1. echemi.com [echemi.com]
• 2. airgas.com [airgas.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. fishersci.com [fishersci.com]
• 5. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 6. 1,4-Diethylbenzene | C10H14 | CID 7734 - PubChem [pubchem.ncbi.nlm.nih.gov]

Essential Safety and Logistical Information for Handling 1,4-Dihexylbenzene

Disclaimer: A specific Safety Data Sheet (SDS) for 1,4-Dihexylbenzene could not be located through available resources. The following guidance is based on the general properties of long-chain alkylbenzenes and aromatic hydrocarbons. This information should be considered a preliminary guide and is not a substitute for a manufacturer-provided SDS. It is imperative to obtain the official SDS from the supplier before handling, storing, or disposing of 1,4-Dihexylbenzene.

Hazard Assessment and Personal Protective Equipment (PPE)

Due to the lack of specific data for 1,4-Dihexylbenzene, a conservative approach to PPE is recommended, assuming hazards similar to other long-chain alkyl aromatic compounds. These substances can be skin and eye irritants, and may be harmful if inhaled or ingested.

Recommended Personal Protective Equipment:

PPE Category	Recommended Equipment	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield	Protects against splashes and potential vapors.
Skin Protection	Nitrile or Viton gloves (ensure compatibility)	Provides a barrier against skin contact. Check glove manufacturer's data for breakthrough times for similar aromatic hydrocarbons.
Chemical-resistant lab coat or apron	Protects clothing and skin from spills.
Respiratory Protection	Use in a well-ventilated area or a chemical fume hood	Minimizes inhalation of vapors. If ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

Operational Flow for PPE Usage:

Caption: Personal Protective Equipment (PPE) workflow for handling chemicals.

Safe Handling and Storage Procedures

Engineering Controls:

• Ventilation: Always handle 1,4-Dihexylbenzene in a well-ventilated area. A certified chemical fume hood is the preferred engineering control to minimize inhalation exposure.

• Eyewash Station and Safety Shower: Ensure that an operational eyewash station and safety shower are readily accessible in the immediate work area.

Handling Practices:

• Avoid direct contact with skin, eyes, and clothing.

• Do not inhale vapors or mists.

• Use non-sparking tools and equipment, as aromatic hydrocarbons can be flammable.

• Ground and bond containers when transferring material to prevent static discharge.

• Wash hands thoroughly after handling.

Storage:

• Store in a tightly closed, properly labeled container.

• Keep in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.

• Store away from incompatible materials such as strong oxidizing agents.

Spill and Emergency Procedures

In Case of a Spill:

• Evacuate the immediate area.

• Wear appropriate PPE, including respiratory protection if necessary.

• Eliminate all ignition sources.

• Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

• Collect the absorbed material into a suitable container for disposal.

• Clean the spill area with a suitable solvent, followed by soap and water.

• Ventilate the area.

First Aid Measures:

Exposure Route	First Aid Procedure
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek medical attention.
Skin Contact	Remove contaminated clothing and wash the affected area with soap and water. Seek medical attention if irritation persists.
Inhalation	Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.

Disposal Plan

Waste Characterization:

• Waste 1,4-Dihexylbenzene and contaminated materials should be considered hazardous waste. The exact waste codes will depend on local, state, and federal regulations.

Disposal Procedure:

• Collect all waste, including contaminated absorbent materials and disposable PPE, in a designated, properly labeled, and sealed container.

• Store the waste container in a secure, well-ventilated area, away from incompatible materials.

• Dispose of the hazardous waste through a licensed environmental disposal company. Do not dispose of it down the drain or in the regular trash.

Logical Flow for Waste Disposal:

Caption: Step-by-step hazardous waste disposal plan.